Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride

Core Science & Biosynthesis

An In-depth Technical Guide to Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride: A Bifunctional Linker for Advanced Bioconjugation and Proteolysis Targeting Chimeras (PROTACs)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride is a heterobifunctional crosslinker that is gaining prominence in the fields of bioconjugation and targeted protein degradation. Its unique architecture, featuring a sulfhydryl-reactive maleimide group and a carbonyl-reactive hydrazide moiety, enables the precise and sequential linkage of biomolecules. This guide provides a comprehensive technical overview of the structure, synthesis, and multifaceted applications of this linker, with a particular focus on its role in the construction of Proteolysis Targeting Chimeras (PROTACs). Detailed experimental protocols, mechanistic insights, and data presentation are included to empower researchers in leveraging this versatile chemical tool for their drug discovery and development endeavors.

Introduction: The Power of Bifunctionality in Drug Development

Modern therapeutic strategies increasingly rely on the precise targeting of biomolecules to enhance efficacy and minimize off-target effects. Heterobifunctional linkers are pivotal tools in this endeavor, acting as molecular bridges to connect two distinct chemical entities. Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride exemplifies this class of reagents, offering two orthogonal reactive handles for controlled conjugation.

This guide will delve into the core attributes of this linker, elucidating the chemistry that underpins its utility and providing practical guidance for its application in the laboratory. As a Senior Application Scientist, the aim is to not only present protocols but to also instill a deep understanding of the rationale behind each experimental step, fostering a foundation of scientific integrity and innovation.

Molecular Structure and Physicochemical Properties

The structure of Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride is central to its function. It comprises three key components: a maleimide group, a C2 alkyl spacer, a cyclohexylcarboxyl core, and a terminal hydrazide, with the hydrochloride salt enhancing its solubility in aqueous media.

Property	Value	Source
Chemical Formula	C₁₂H₁₈ClN₃O₃	[1]
Molecular Weight	287.74 g/mol	[1]
Appearance	White to off-white solid	MCE Product Data
Solubility	Water: 33.33 mg/mL (115.83 mM; requires sonication)DMSO: 16.67 mg/mL (57.93 mM; requires sonication)	MCE Product Data
SMILES	O=C1C=CC(=O)N1CC(C(=O)NN)C1CCCCC1.Cl

The maleimide group is a highly specific electrophile that readily undergoes a Michael addition reaction with sulfhydryl (thiol) groups, typically found in cysteine residues of proteins, to form a stable thioether bond.[2][3] This reaction is most efficient at a pH range of 6.5-7.5.[4][5] The hydrazide moiety, on the other hand, is a nucleophile that reacts with carbonyl groups (aldehydes and ketones) to form a hydrazone linkage. This dual reactivity allows for a two-step conjugation strategy, minimizing the formation of undesired homodimers.

Synthesis of Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride: A Plausible Synthetic Route

Retrosynthetic Analysis

The molecule can be conceptually disconnected at the amide bond and the N-C bond of the maleimide. This suggests two key precursors: N-(cyclohexylmethyl)maleimide and a protected hydrazide derivative of a C2-carboxyl-cyclohexane. A more practical forward synthesis would likely involve the formation of the maleimide moiety on a pre-functionalized cyclohexane derivative.

A potential synthetic pathway is outlined below. It is important to note that this is a proposed route and would require optimization in a laboratory setting.

Proposed Synthesis Workflow

Caption: Proposed synthetic workflow for Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride.

Detailed Experimental Protocol (Hypothetical)

Step 1: Synthesis of N-(4-carboxycyclohexylmethyl)maleimide

• Dissolve 4-(aminomethyl)cyclohexanecarboxylic acid in a suitable aprotic solvent (e.g., DMF).

• Add maleic anhydride portion-wise at 0 °C and stir for 2-4 hours at room temperature to form the maleamic acid intermediate.

• To the crude maleamic acid, add acetic anhydride and a catalytic amount of a base (e.g., triethylamine).

• Heat the mixture to 80-100 °C for 2-4 hours to effect cyclodehydration.

• After cooling, precipitate the product by adding water and purify by recrystallization or column chromatography.

Step 2: Hydrazide Formation

• Dissolve the N-(4-carboxycyclohexylmethyl)maleimide in an appropriate solvent (e.g., DCM or DMF).

• Add a coupling agent such as EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and an activator like HOBt (hydroxybenzotriazole).

• Add a protected hydrazine derivative (e.g., tert-butyl carbazate) and stir at room temperature overnight.

• Purify the Boc-protected intermediate by column chromatography.

• Deprotect the hydrazide by treating with an acid such as trifluoroacetic acid (TFA) in DCM.

Step 3: Salt Formation

• Dissolve the free hydrazide in a suitable solvent (e.g., diethyl ether or methanol).

• Add a solution of hydrochloric acid in the same solvent dropwise until precipitation is complete.

• Filter and dry the resulting solid to obtain Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride.

Mechanism of Action in Bioconjugation

The utility of Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride lies in its ability to selectively react with two different functional groups in a sequential manner.

Maleimide-Thiol Conjugation

The maleimide group reacts with sulfhydryl groups via a Michael addition.[2] This reaction is highly specific for thiols at a pH between 6.5 and 7.5, forming a stable thioether bond.[4][5] At pH values above 7.5, the maleimide can also react with primary amines, although at a much slower rate.[4]

Caption: Reaction scheme of maleimide-thiol conjugation.

Hydrazide-Carbonyl Conjugation

The hydrazide group reacts with aldehydes or ketones to form a hydrazone linkage. This reaction is typically carried out under mildly acidic conditions (pH 4-6) to facilitate the dehydration step. The resulting hydrazone bond can be either stable or cleavable under acidic conditions, depending on the specific structure of the reactants.

Caption: Reaction scheme of hydrazide-carbonyl conjugation.

Application in PROTAC Development

Proteolysis Targeting Chimeras (PROTACs) are heterobifunctional molecules that recruit a target protein to an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target protein by the proteasome. A PROTAC molecule consists of three components: a ligand for the target protein (the "warhead"), a ligand for an E3 ligase, and a linker that connects the two.

Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride is an excellent candidate for a PROTAC linker due to its bifunctional nature, which allows for the sequential attachment of the warhead and the E3 ligase ligand.

PROTAC Synthesis Strategy

A common strategy for synthesizing a PROTAC using this linker involves a two-step process:

• Attachment of the first ligand: One of the ligands (either the warhead or the E3 ligase ligand) is functionalized with either a thiol or a carbonyl group. This ligand is then reacted with the corresponding reactive group on the Mal-C2-cyclohexylcarboxyl-hydrazide linker.

• Attachment of the second ligand: The second ligand, functionalized with the complementary reactive group, is then reacted with the remaining functional group on the linker-ligand conjugate.

Caption: General workflow for PROTAC synthesis using a bifunctional linker.

Experimental Protocol: PROTAC Synthesis

The following is a generalized protocol for the synthesis of a PROTAC using Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride. The specific conditions will need to be optimized for the particular ligands being used.

Materials:

• Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride

• Thiol-functionalized target protein ligand

• Carbonyl-functionalized E3 ligase ligand

• Reaction Buffer A: Phosphate-buffered saline (PBS), pH 7.2-7.4, degassed

• Reaction Buffer B: Acetate buffer, pH 4.5-5.5

• Anhydrous DMSO or DMF

• Quenching reagent (e.g., L-cysteine)

• Purification system (e.g., HPLC)

Procedure:

Step A: Conjugation of the Thiol-Functionalized Ligand to the Linker

• Dissolve Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride in Reaction Buffer A.

• Dissolve the thiol-functionalized target protein ligand in a minimal amount of DMSO or DMF and add it to the linker solution at a 1.2-fold molar excess.

• Incubate the reaction for 1-4 hours at room temperature under an inert atmosphere (e.g., nitrogen or argon).

• Monitor the reaction progress by LC-MS.

• Upon completion, purify the linker-ligand conjugate by reverse-phase HPLC.

Step B: Conjugation of the Carbonyl-Functionalized Ligand

• Dissolve the purified linker-ligand conjugate in Reaction Buffer B.

• Add the carbonyl-functionalized E3 ligase ligand (1.5 to 2-fold molar excess).

• Incubate the reaction for 4-12 hours at room temperature, protected from light.

• Monitor the reaction progress by LC-MS.

• Purify the final PROTAC molecule by reverse-phase HPLC.

• Lyophilize the pure fractions to obtain the final product.

Conclusion and Future Perspectives

Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride is a versatile and powerful tool for researchers in drug discovery and chemical biology. Its well-defined and orthogonal reactive groups, coupled with a rigid cyclohexyl core and a short alkyl spacer, provide a reliable platform for the construction of complex biomolecular conjugates, including the next generation of targeted therapeutics like PROTACs. The detailed protocols and mechanistic insights provided in this guide are intended to facilitate the adoption and successful implementation of this valuable chemical linker in a variety of research applications. As the field of targeted protein degradation continues to evolve, the rational design of linkers such as this will undoubtedly play a crucial role in the development of more potent, selective, and clinically successful therapies.

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A Technical Guide to Heterobifunctional Crosslinkers: The Chemistry and Application of Maleimide-Hydrazide Reagents

An in-depth guide to Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride and its application in bioconjugation.

Introduction: The Power of Specificity in Bioconjugation

In the intricate landscape of drug development, diagnostics, and fundamental biological research, the ability to precisely link molecules together—a process known as bioconjugation—is paramount.[1] Heterobifunctional crosslinkers are the master keys to this process, providing two distinct reactive ends to covalently connect different molecular partners with high specificity.[2] This guide focuses on a potent class of these reagents: maleimide-hydrazide linkers.

While the specific compound "Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride" (CAS Number: 174422-72-1) is a defined chemical entity, this guide will broaden the scope to the entire functional class to provide a more comprehensive and field-applicable understanding.[3] The core reactive moieties—a maleimide group and a hydrazide group—are what define the utility of these linkers, enabling the sequential and controlled conjugation of sulfhydryl (thiol) groups to carbonyl (aldehyde or ketone) groups.[2][4] This dual reactivity is a cornerstone of modern bioconjugate chemistry, particularly in the construction of Antibody-Drug Conjugates (ADCs).[5][6][7][8]

This document will provide researchers, scientists, and drug development professionals with a deep technical understanding of the chemistry, a critical analysis of reaction parameters, and field-proven protocols for the successful application of maleimide-hydrazide crosslinkers.

Part 1: The Core Chemistry of Maleimide-Hydrazide Linkers

The efficacy of these crosslinkers stems from the highly selective and orthogonal nature of their two reactive ends. Understanding the underlying mechanism of each reaction is critical for designing successful conjugation strategies and troubleshooting experimental outcomes.

The Maleimide-Thiol Reaction: A Michael Addition

The maleimide group is exceptionally reactive towards sulfhydryl (thiol) groups, which are most notably found in the cysteine residues of proteins.[2] The reaction proceeds via a Michael addition, where the nucleophilic thiol attacks the electron-deficient double bond of the maleimide ring.[1][9] This forms a stable, covalent thioether bond (specifically, a thiosuccinimide adduct).[1][9]

Key Mechanistic Considerations:

• pH Dependence: The reaction is highly efficient and chemoselective within a pH range of 6.5 to 7.5.[2][10][11] In this window, the thiol group is sufficiently nucleophilic for a rapid reaction, which is approximately 1,000 times faster than its reaction with amines at a neutral pH.[1][2][6] Above pH 7.5, the reactivity towards amines (e.g., on lysine residues) increases, and the maleimide ring itself becomes susceptible to hydrolysis, rendering it non-reactive.[11]

• Stability: The resulting thiosuccinimide linkage is generally stable.[2] However, it's important to recognize that it can undergo a retro-Michael reaction, particularly in the presence of other thiols, which could lead to deconjugation.[2] Paradoxically, hydrolysis of the thiosuccinimide ring after conjugation can occur, leading to a ring-opened structure that is more stable and resistant to this reversal.[2][12]

The Hydrazide-Carbonyl Reaction: Hydrazone Formation

The hydrazide group is reactive towards carbonyls—specifically aldehydes and ketones. This reaction forms a hydrazone bond through a condensation mechanism.[2] While some biomolecules contain native carbonyls, they are most often introduced intentionally by oxidizing the carbohydrate (glycan) portions of glycoproteins, such as antibodies.[2][13]

Key Mechanistic Considerations:

• Aldehyde Generation: A common and effective method for generating aldehydes on glycoproteins is the mild oxidation of vicinal diols in their sugar residues using sodium meta-periodate (NaIO₄).[13][14] This is particularly advantageous for antibodies, as the glycosylation sites are typically located in the Fc region, far from the antigen-binding sites, thus preserving function.[13]

• pH Dependence: The formation of the hydrazone bond is favored under mildly acidic conditions, typically in a pH range of 5.0 to 7.0.[2] The reaction can be catalyzed by nucleophilic catalysts like aniline to improve efficiency, especially at neutral pH.[14][15]

• Stability: Hydrazone bonds are generally stable, but they can be sensitive to acidic conditions and may exhibit reversibility, a feature that has been exploited for controlled drug release in the acidic environment of endosomes and lysosomes.[5][16][17] Compared to oxime bonds (formed from aminooxy groups), hydrazone bonds are considered more labile.[17]

Data Presentation: Key Reaction Parameters

To ensure reproducibility and success, the following parameters should be considered the standard starting point for optimization.

Parameter	Maleimide-Thiol Reaction	Hydrazide-Carbonyl Reaction	Rationale & Insights
Optimal pH	6.5 - 7.5[1][10]	5.0 - 7.0[2]	Balances nucleophilicity with reagent stability and side reactions. Maleimide hydrolysis is rapid above pH 8.0.
Temperature	4°C to 25°C (Room Temp)[1]	Room Temperature (20-25°C)	Reactions proceed efficiently at ambient temperatures; lower temperatures can be used to slow the reaction and improve control.
Molar Ratio	10-20 fold excess of maleimide reagent to protein thiol[10]	10-50 fold excess of hydrazide reagent to generated aldehyde[2]	A molar excess drives the reaction to completion, especially when one reactant is a large biomolecule.
Reaction Time	1 - 4 hours[10]	1 - 2 hours	Typically sufficient for high yields. Progress can be monitored by chromatography or mass spectrometry.
Solvent	Aqueous buffers (e.g., PBS)	Aqueous buffers (e.g., Acetate)	Reagents are often dissolved in a minimal amount of a water-miscible organic solvent like DMSO or DMF before addition.[10]

Part 2: Field-Proven Experimental Protocols

The true value of a crosslinker is in its application. The following protocols represent a validated workflow for creating a site-specific antibody conjugate, a primary application in the field of ADC development.

Workflow Overview: Two-Step Glycoprotein Conjugation

This strategy ensures maximum specificity by first functionalizing the glycoprotein with the linker, purifying it, and then conjugating the second molecule.

Protocol 2.1: Generation of Aldehydes on an Antibody

Causality: This step selectively creates reactive aldehyde groups on the sugar moieties of the antibody, providing a specific handle for the hydrazide end of the linker. Mild periodate oxidation is chosen to target sialic acid residues, which are often terminally located and accessible.[13][14]

Materials:

• Antibody solution (e.g., 5 mg/mL)

• Reaction Buffer A: 0.1 M Sodium Acetate, pH 5.5[18]

• Sodium meta-periodate (NaIO₄) solution: 100 mM in dH₂O (prepare fresh)[19]

• Quenching Solution: Ethylene glycol or Glycerol

• Desalting column (e.g., Zeba™ Spin Desalting Column)

Methodology:

• Buffer Exchange: Exchange the antibody into Reaction Buffer A using a desalting column. This ensures the optimal pH for the oxidation reaction.

• Oxidation: Add the NaIO₄ solution to the antibody to a final concentration of 1-10 mM.[20]

• Incubation: Incubate the reaction for 30 minutes at room temperature (or on ice), protected from light.[2][20] The darkness prevents light-induced side reactions.

• Quenching: Stop the reaction by adding glycerol to a final concentration of ~15 mM.[2] This consumes any excess periodate.

• Purification: Immediately remove excess quenching reagent and byproducts by passing the solution through a desalting column equilibrated with Reaction Buffer A. The resulting solution contains the aldehyde-activated antibody.

Protocol 2.2: Conjugation of Maleimide-Hydrazide Linker to Aldehyde-Activated Antibody

Causality: This step attaches the linker to the antibody. A molar excess of the linker is used to ensure that the majority of the generated aldehyde sites are occupied, maximizing the potential for subsequent payload attachment.

Materials:

• Aldehyde-activated antibody from Protocol 2.1

• Maleimide-Hydrazide linker (e.g., EMCH, MHPH)[21][22]

• Anhydrous DMSO or DMF

• Reaction Buffer A: 0.1 M Sodium Acetate, pH 5.5

Methodology:

• Linker Preparation: Dissolve the Maleimide-Hydrazide linker in a minimal volume of DMSO to create a concentrated stock solution (e.g., 50 mM).[18]

• Conjugation: Add a 50-fold molar excess of the linker solution to the aldehyde-activated antibody.[20] Ensure the final DMSO concentration remains below 10% to prevent antibody denaturation.[10]

• Incubation: Incubate the reaction for 1-2 hours at room temperature with gentle mixing.[2]

• Purification: Remove the excess, unreacted linker using a desalting column equilibrated in a buffer suitable for the maleimide-thiol reaction (e.g., PBS, pH 7.2). This step is critical to prevent the linker from reacting with the payload in solution.

Protocol 2.3: Conjugation of Thiol-Containing Payload to Maleimide-Activated Antibody

Causality: This is the final step where the therapeutic or imaging payload is attached. The reaction is performed at neutral pH to ensure high specificity of the maleimide for the payload's thiol group.

Materials:

• Maleimide-activated antibody from Protocol 2.2

• Thiol-containing payload (e.g., cytotoxic drug, fluorescent dye)

• Reaction Buffer B: PBS (Phosphate-Buffered Saline), pH 7.2, with 2-5 mM EDTA. The EDTA is crucial as it chelates trace metals that can catalyze the oxidation of thiols, preventing disulfide bond formation.

• Quenching Reagent: N-acetylcysteine or free Cysteine

Methodology:

• Payload Preparation: Dissolve the thiol-containing payload in a suitable solvent (e.g., DMSO).

• Conjugation: Add a 5-10 fold molar excess of the payload solution to the maleimide-activated antibody in Reaction Buffer B.[10]

• Incubation: Incubate for 2 hours at room temperature or 4 hours at 4°C, protected from light if the payload is light-sensitive.[10]

• Quenching: Add a 2-fold molar excess of a quenching reagent (relative to the starting maleimide concentration) to cap any unreacted maleimide groups.[10] This prevents unwanted reactions during storage or use.

• Final Purification: Purify the final antibody-drug conjugate from excess payload and quenching reagent using an appropriate method, such as Size-Exclusion Chromatography (SEC) or Hydrophobic Interaction Chromatography (HICC).

Conclusion: A Versatile Tool for Precision Bioconjugation

Maleimide-hydrazide crosslinkers represent a powerful and versatile class of reagents for the development of advanced bioconjugates.[23] Their strength lies in the orthogonal reactivity of the maleimide and hydrazide groups, which, when combined with site-specific aldehyde generation on glycoproteins, allows for the creation of highly defined and homogenous products like ADCs.[24] A thorough understanding of the underlying reaction mechanisms, the critical impact of parameters like pH, and adherence to validated, multi-step protocols are essential for harnessing the full potential of this chemistry.[1] By following the principles and methodologies outlined in this guide, researchers can confidently create innovative conjugates for a new generation of targeted therapeutics and advanced diagnostic tools.

References

• Kim, E. G., Kim, K. M., & Park, S. B. (2016). Antibody-drug conjugates: recent advances in conjugation and linker chemistries. Biomaterials Science, 4(10), 1646-1659. Retrieved from [Link]

• StudySmarter. (2023). Thiol Reactions: Maleimide, DTNB Mechanics. Retrieved from [Link]

• Prescher, J. A., Dube, D. H., & Bertozzi, C. R. (2004). High efficiency labeling of glycoproteins on living cells. Nature Methods, 1(3), 221-225. Retrieved from [Link]

• Misra, A. K. (2020). Glycoconjugations of Biomolecules by Chemical Methods. Frontiers in Chemistry, 8, 592. Retrieved from [Link]

• AxisPharm. (2024). Oxime and Hydrazone Reactions in Bioconjugation. Retrieved from [Link]

• Jones, M. W., et al. (2014). Tunable reagents for multi-functional bioconjugation: reversible or permanent chemical modification of proteins and peptides by control of maleimide hydrolysis. Chemical Communications, 50(80), 11904-11907. Retrieved from [Link]

• An, Y., et al. (2021). Harnessing acylhydrazone-oxime exchange reaction to achieve diverse synthesis of glycosite-specific antibody–drug conjugates. Organic & Biomolecular Chemistry, 19(3), 564-569. Retrieved from [Link]

• Shiyan-gu. (n.d.). Mal-C2-cyclohexylcarboxyl-hydrazide (hydrochloride) | 174422-72-1. Retrieved from [Link]

• Kölmel, D. K., & Kool, E. T. (2017). Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis. Chemical Reviews, 117(15), 10358-10376. Retrieved from [Link]

• American Chemical Society. (2017). Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis. Chemical Reviews. Retrieved from [Link]

• Matos, M. J., et al. (2019). Bioconjugation with Maleimides: A Useful Tool for Chemical Biology. Angewandte Chemie International Edition, 58(2), 462-474. Retrieved from [Link]

• Nanocs. (n.d.). Maleimide PEG Hydrazide Technical Data Sheet. Retrieved from [Link]

• Creative Biolabs. (n.d.). Maleimide-PEG2-hydrazide.TFA. Retrieved from [Link]

• Lee, S. J., et al. (2007). Synthesis of a new heterobifunctional linker, N-[4-(aminooxy)butyl]maleimide, for facile access to a thiol-reactive 18F-labeling agent. Bioconjugate Chemistry, 18(5), 1635-1641. Retrieved from [Link]

• CAS Common Chemistry. (n.d.). CAS Registry Number Search. Retrieved from [Link]

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An In-Depth Technical Guide to Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride: A Heterobifunctional Linker for Advanced Bioconjugation

This guide serves as a comprehensive technical resource for researchers, chemists, and drug development professionals on the application of Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride. We will delve into its fundamental physicochemical properties, explore the nuanced mechanics of its dual reactivity, and provide validated, step-by-step protocols for its successful implementation in the synthesis of complex biomolecules, with a particular focus on Antibody-Drug Conjugates (ADCs).

Core Physicochemical Properties

Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride is a heterobifunctional crosslinker, meaning it possesses two distinct reactive moieties, enabling the sequential and controlled linkage of different molecules. Its structure is defined by a maleimide group, a cyclohexylcarboxyl core, a C2 spacer, and a terminal hydrazide, supplied as a hydrochloride salt.

Below is a diagram of its chemical structure.

Caption: Chemical Structure of Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride.

The key quantitative data for this reagent are summarized in the table below, providing a quick reference for experimental design.

Property	Value	Source(s)
Molecular Weight	287.74 g/mol	[1]
Molecular Formula	C₁₂H₁₈ClN₃O₃	[1]
CAS Number	174422-72-1	[1]
Purity	Typically ≥98%	[1]
SMILES	C1CC(CCC1CN2C(=O)C=CC2=O)C(=O)NN.Cl

Principles of Reactivity: A Dual-Action Framework

The utility of this linker is rooted in the orthogonal reactivity of its two terminal groups. This allows for a controlled, two-step conjugation process, which is critical for constructing well-defined bioconjugates.

The Maleimide Moiety: Thiol-Specific Conjugation

The maleimide group is highly reactive towards free sulfhydryl (thiol) groups, such as those found on cysteine residues within proteins and peptides.[2] The reaction proceeds via a Michael addition mechanism, forming a stable covalent thiosuccinimide bond.[3][]

Causality of Experimental Choice: The key to achieving high selectivity is pH control. The reaction with thiols is approximately 1,000 times faster than with amines at a neutral pH.[3][] Therefore, conducting the reaction within a pH range of 6.5-7.5 is paramount to minimize off-target reactions with lysine residues.[3]

Caption: Maleimide-thiol conjugation via Michael addition.

The Hydrazide Moiety: Carbonyl-Specific Conjugation

The hydrazide group reacts with carbonyl groups (aldehydes and ketones) to form a hydrazone bond. This reaction is particularly useful for conjugating payloads that can be synthesized or modified to contain a carbonyl functionality.

Causality of Experimental Choice: This condensation reaction is catalyzed by mildly acidic conditions. A pH range of 4.5-6.0 facilitates the protonation of the carbonyl oxygen, making the carbon more electrophilic and susceptible to nucleophilic attack by the hydrazide.[5] Amine-free buffers, such as MES or acetate, are required to prevent competitive reactions with the carbonyl group.[5]

Caption: Hydrazide-carbonyl conjugation forming a hydrazone bond.

Core Applications in Drug Development

The unique dual-reactivity of this linker makes it a valuable tool in modern pharmaceutical research, particularly in the construction of targeted therapeutics.

• Antibody-Drug Conjugates (ADCs): This is a primary application. The linker can first be reacted with a carbonyl-containing cytotoxic drug via its hydrazide group. This drug-linker complex is then conjugated to the cysteine residues of a monoclonal antibody through the maleimide moiety.[3] The result is a highly specific therapeutic that delivers a potent payload directly to target cells, such as cancer cells, minimizing systemic toxicity.[3]

• PROTAC Development: This linker can be used in the synthesis of Proteolysis Targeting Chimeras (PROTACs).[6] PROTACs are heterobifunctional molecules that bring a target protein and an E3 ubiquitin ligase into proximity, leading to the degradation of the target protein. This linker can serve as the connecting chain between the target-binding ligand and the E3 ligase-binding ligand.[6]

• Protein Labeling and Surface Functionalization: The linker can be used to attach proteins to surfaces, nanoparticles, or beads for diagnostic and biosensing applications.[3] It also enables site-specific labeling with fluorescent tags or other reporter molecules for research purposes.[3]

Experimental Protocols: A Self-Validating Workflow for ADC Synthesis

The following two-stage protocol provides a robust methodology for synthesizing an ADC. Each stage includes critical parameters and rationale. The system is self-validating through the inclusion of quenching and purification steps to ensure a homogenous final product.

Workflow Overview

Caption: General workflow for Antibody-Drug Conjugate (ADC) synthesis.

Protocol 1: Two-Step ADC Synthesis

Step A: Activation of Carbonyl-Containing Payload with Hydrazide Linker

This step conjugates the linker to the drug.

• Reagent Preparation: Dissolve the carbonyl-containing payload in an appropriate organic solvent (e.g., DMSO, DMF). Dissolve Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride in an amine-free buffer (e.g., 100 mM MES, pH 5.0).

• Reaction Setup: Add the dissolved linker solution to the payload solution. A molar excess of the hydrazide linker is used to drive the reaction to completion.

• Incubation: Incubate the reaction mixture for 2-24 hours at room temperature, protected from light. The reaction progress can be monitored by LC-MS or HPLC.

• Purification (Optional): If necessary, the resulting maleimide-activated drug can be purified by reverse-phase HPLC to remove unreacted starting materials.

Parameter	Recommended Condition	Rationale
Buffer	MES, Acetate (Amine-Free)	Prevents side reactions with the carbonyl group.
pH	4.5 - 6.0	Catalyzes the formation of the hydrazone bond.[5]
Molar Ratio (Hydrazide:Carbonyl)	10-50:1	A significant excess ensures maximum conversion of the payload.[5]
Reaction Time	2 - 24 hours	Kinetics can be slow; requires optimization for specific substrates.[5]

Step B: Conjugation of Maleimide-Activated Drug to a Thiol-Containing Antibody

This step forms the final ADC.

• Antibody Preparation: If the antibody's interchain disulfide bonds are to be used for conjugation, they must first be partially reduced. Incubate the antibody with a reducing agent like TCEP or DTT. Subsequently, remove the reducing agent using a desalting column, exchanging the antibody into the reaction buffer.

• Reaction Setup: Dissolve the maleimide-activated drug from Step A in a minimal amount of a water-miscible co-solvent like DMSO. Add the drug-linker solution to the reduced antibody solution with gentle stirring. The final concentration of the organic solvent should ideally be below 10% to prevent antibody denaturation.[5]

• Incubation: Allow the reaction to proceed for 1-4 hours at room temperature or 4°C, protected from light.[5]

• Quenching: To ensure a homogenous product and consume any unreacted maleimide groups, add a quenching agent such as N-acetylcysteine or 2-mercaptoethanol in a 2-fold molar excess relative to the initial amount of maleimide reagent. Incubate for an additional 30 minutes.[5]

Parameter	Recommended Condition	Rationale
Buffer	Phosphate-Buffered Saline (PBS), HEPES	Must be free of thiol-containing compounds.[5]
pH	6.5 - 7.5	Ensures high selectivity for thiol groups over amines.[3][]
Molar Ratio (Maleimide:Thiol)	5-20:1	An excess of the maleimide-drug drives the conjugation to completion.[5]
Reaction Time	1 - 4 hours	Typically sufficient for high conjugation efficiency at room temperature.[5]

Protocol 2: Purification of the Bioconjugate

Purification is a critical final step to remove unconjugated antibody, free drug-linker, and quenching reagents.

• Method Selection: Size Exclusion Chromatography (SEC) is the most common method for ADC purification, separating molecules based on hydrodynamic radius. Tangential Flow Filtration (TFF) can also be used for larger scale preparations.[5]

• Column Equilibration: Equilibrate the SEC column with a suitable storage buffer, typically PBS at pH 7.4.

• Sample Loading and Elution: Load the crude ADC solution onto the equilibrated column. Elute with the storage buffer and collect fractions.

• Analysis: Analyze the collected fractions using UV-Vis spectroscopy (at 280 nm for the antibody and at the drug's absorbance wavelength) to determine the fractions containing the purified ADC and to calculate the drug-to-antibody ratio (DAR).

Safety, Handling, and Storage

As a Senior Application Scientist, it is my responsibility to emphasize that laboratory safety is non-negotiable.

• Hazard Identification: This chemical is classified as toxic if swallowed, in contact with skin, or if inhaled.[7] It causes skin and serious eye irritation and may cause respiratory irritation.[7] Some related hydrazine compounds are noted to cause severe burns.[8]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, a lab coat, and safety glasses or goggles.[7]

• Handling: Handle this reagent exclusively in a well-ventilated chemical fume hood to avoid inhalation of dust.[7] Avoid generating dust. Wash hands and skin thoroughly after handling.[7] In case of accidental contact, follow the first-aid measures outlined in the Safety Data Sheet (SDS).[8]

• Storage: Store the reagent tightly sealed in a dry, well-ventilated place.[7] Recommended storage is at 4°C, away from moisture.[1]

Conclusion

Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride is a powerful and versatile heterobifunctional linker. Its well-defined, orthogonal reactivity provides researchers with precise control over the construction of complex bioconjugates. By understanding the chemical principles behind its maleimide and hydrazide moieties and by employing robust, self-validating protocols, scientists in the fields of drug development, diagnostics, and chemical biology can effectively leverage this reagent to advance their research and develop next-generation therapeutics and tools.

References

• Bioconjugation with Maleimides: A Useful Tool for Chemical Biology. ResearchGate. [Link]

• SAFETY DATA SHEET. (2025-09-07). Thermo Fisher Scientific. [Link]

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An In-depth Technical Guide to the Solubility of Mal-C2-cyclohexylcarboxyl-hydrazide Hydrochloride in Dimethyl Sulfoxide (DMSO)

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the solubility of Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride in dimethyl sulfoxide (DMSO), a critical parameter for its application in drug discovery and development, particularly in the synthesis of Proteolysis Targeting Chimeras (PROTACs). Beyond presenting a specific solubility value, this document elucidates the underlying chemical principles, provides detailed experimental methodologies for solubility determination, and offers practical insights into handling this compound in a laboratory setting.

Introduction: The Critical Role of DMSO in Modern Drug Discovery

Dimethyl sulfoxide (DMSO) is a powerful, polar aprotic solvent widely utilized in biological and pharmaceutical research.[1][2] Its exceptional ability to dissolve a broad spectrum of both polar and nonpolar compounds makes it an invaluable vehicle for the preparation of stock solutions for high-throughput screening (HTS) and various in vitro and in vivo assays.[1][3] In the context of PROTAC development, where Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride serves as an alkyl chain-based linker, ensuring its complete dissolution in a suitable solvent like DMSO is the foundational step for successful synthesis and subsequent biological evaluation.[4] Accurate solubility data is paramount as it directly impacts the reliability and reproducibility of experimental results.[5]

Physicochemical Properties and Solubility Profile

A thorough understanding of the physicochemical properties of Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride is essential for interpreting its solubility characteristics.

Property	Value	Source
Molecular Formula	C₁₂H₁₈ClN₃O₃	[6]
Molecular Weight	287.74 g/mol	[6]
Appearance	White to off-white solid	N/A
CAS Number	174422-72-1	[6]
Solubility in DMSO	16.67 mg/mL (57.93 mM)	[4][7]
Solubility in Water	33.33 mg/mL (115.83 mM)	[4][7]

Note: The stated solubility values may require ultrasonic assistance for complete dissolution.[4][7]

The solubility of Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride in DMSO is influenced by several structural features. The presence of the hydrochloride salt enhances its polarity, generally favoring solubility in polar solvents. However, the cyclohexyl group introduces a significant nonpolar character. DMSO's ability to act as both a hydrogen bond acceptor and a polar solvent, without the presence of acidic protons, allows it to effectively solvate both the ionic hydrochloride portion and the organic structure of the molecule.[1][8]

Experimental Determination of Solubility in DMSO: A Step-by-Step Protocol

The following protocol describes a robust method for the experimental determination of the maximum solubility of Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride in DMSO at room temperature.[2] This method is designed to be self-validating by ensuring the creation of a saturated solution from which the dissolved concentration is measured.

Materials

• Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride

• Anhydrous DMSO

• Vortex mixer

• Ultrasonic bath

• High-speed microcentrifuge

• Calibrated analytical balance

• Micropipettes

• 2 mL microcentrifuge tubes

• High-Performance Liquid Chromatography (HPLC) system or UV-Vis Spectrophotometer

Protocol Workflow

Caption: Workflow for determining the maximum solubility of a compound in DMSO.

Detailed Steps

• Preparation of a Supersaturated Solution :

  • Accurately weigh approximately 10 mg of Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride into a 2 mL microcentrifuge tube.[2]

  • Add an initial small volume of anhydrous DMSO (e.g., 100 µL).

  • Vortex the mixture vigorously for 2-3 minutes. If undissolved solid remains, place the tube in an ultrasonic bath for 10-15 minutes, as this compound may require additional energy for dissolution.[4][7]

  • If the compound fully dissolves, add small, pre-weighed increments of the compound, vortexing and sonicating after each addition, until a solid precipitate is clearly visible and persists. This ensures the solution is supersaturated.[2]

• Equilibration :

  • Incubate the supersaturated solution at a constant room temperature for at least 24 hours.[2] This allows the solution to reach equilibrium, where the rate of dissolution equals the rate of precipitation.

  • Gently mix the solution periodically (e.g., on a rotator) during this period to ensure homogeneity.[2]

• Separation of Undissolved Compound :

  • Centrifuge the equilibrated solution at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the excess, undissolved solid.[2]

• Determination of Solute Concentration :

  • Carefully collect a known volume of the clear supernatant without disturbing the pellet.

  • Dilute the supernatant with an appropriate solvent in which the compound is highly soluble and that is compatible with your analytical method (e.g., methanol or acetonitrile for HPLC).[2]

  • Determine the concentration of the compound in the diluted sample using a calibrated analytical method such as HPLC or UV-Visible Spectroscopy.

  • Back-calculate the original concentration in the DMSO supernatant to determine the maximum solubility.[2]

Practical Considerations and Troubleshooting

The Hygroscopic Nature of DMSO

A critical factor to consider when working with DMSO is its hygroscopic nature; it readily absorbs moisture from the atmosphere.[9] Even small amounts of absorbed water can significantly alter the solvent properties of DMSO, potentially reducing the solubility of compounds, especially hydrochloride salts.[9] This can lead to the precipitation of the compound from a stock solution, particularly after freeze-thaw cycles.[9]

Best Practices for Handling DMSO:

• Use Anhydrous DMSO : Always start with a fresh, unopened bottle of anhydrous DMSO for preparing stock solutions.

• Aliquot Stock Solutions : Prepare single-use aliquots of your stock solution to minimize exposure of the main stock to air and moisture.[9]

• Proper Storage : Store DMSO and stock solutions in tightly sealed containers, protected from moisture. For long-term storage (up to 6 months), -80°C is recommended; for shorter-term storage (up to 1 month), -20°C is suitable.[4][7]

• Use Desiccants : Store containers of DMSO in a desiccator to protect them from atmospheric moisture.

Dissolution Challenges

As noted by suppliers, Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride may require ultrasonic treatment to achieve full dissolution in DMSO, even below its maximum solubility limit.[4][7] If you observe particulate matter in your solution, gentle warming (to 37°C) combined with sonication can be effective. Avoid excessive heat, which could degrade the compound.

Conclusion: Ensuring Data Integrity through Proper Solubility Practices

The solubility of Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride in DMSO is a key parameter that underpins its use in the synthesis of PROTACs and other drug discovery applications. While the reported solubility is 16.67 mg/mL (57.93 mM), researchers must be cognizant of the experimental conditions and potential challenges, such as the need for sonication and the hygroscopic nature of DMSO. By adhering to the rigorous experimental protocol and best practices outlined in this guide, scientists can ensure the preparation of accurate and stable stock solutions, thereby enhancing the quality and reliability of their research outcomes.

References

• Aure Chemical. The Key Role of DMSO in Biopharmaceuticals and Cell Cryopreservation. Available from: [Link]

• National Center for Biotechnology Information. DMSO Solubility Assessment for Fragment-Based Screening. PubMed Central. Available from: [Link]

• MDPI. Unveiling the Solvent Effect: DMSO Interaction with Human Nerve Growth Factor and Its Implications for Drug Discovery. Available from: [Link]

• ResearchGate. Solubility of compounds slightly soluble or insoluble in DMSO?. Available from: [Link]

• Tjernberg, A., Markova, N., Griffiths, W. J., & Hallén, D. (2006). DMSO-related effects in protein characterization. Journal of biomolecular screening, 11(2), 131–137. Available from: [Link]

• Asian Journal of Chemistry. Design of a Modified Kinetic Solubility Determination Method at Laboratory Level for Early Drug Discovery. 25(1), 237-239. Available from: [Link]

• National Center for Biotechnology Information. Dimethyl Sulfoxide (DMSO) as a Potential Source of Interference in Research Related to Sulfur Metabolism—A Preliminary Study. PubMed Central. Available from: [Link]

• OUCI. DMSO Solubility Assessment for Fragment-Based Screening. Available from: [Link]

• Gaylord Chemical Company, L.L.C. Dimethyl Sulfoxide (DMSO) Solubility Data. Available from: [Link]

• American Chemical Society. Dimethyl sulfoxide. Available from: [Link]

• National Center for Biotechnology Information. Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study. PubMed Central. Available from: [Link]

• Scribd. Solubility Data of DMSO. Available from: [Link]

• MDPI. Design, Synthesis, and Biological Evaluation of N-Acyl-Hydrazone-Linked Quinazolinone Derivatives with Antioxidant, Antimicrobial, and Anticancer Potential. Available from: [Link]

• Reddit. Where can I find solubility data of salts in DMSO?. Available from: [Link]

• ResearchGate. Fluorescence spectra of the 6 hydrazones in DMSO. The concentration of... Available from: [Link]

• ResearchGate. DMSO and Hydrazine. Available from: [Link]

• Wikipedia. Dimethyl sulfoxide. Available from: [Link]

• National Center for Biotechnology Information. (Cyclohexylmethyl)hydrazine hydrochloride. PubChem. Available from: [Link]

• Shiyangu. Mal-C2-cyclohexylcarboxyl-hydrazide (hydrochloride). Available from: [Link]

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A Technical Guide to the Stability and Handling of Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride for Bioconjugation Applications

Executive Summary

Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride is a heterobifunctional crosslinker of significant interest in the fields of chemical biology and drug development, particularly for its role as a linker in Proteolysis Targeting Chimeras (PROTACs).[1][2] Its utility stems from two distinct reactive moieties: a maleimide group for covalent linkage to thiol-containing biomolecules (e.g., cysteine residues in proteins) and a hydrazide group for conjugation to carbonyl compounds (aldehydes or ketones). The successful application of this linker is critically dependent on maintaining the integrity of these functional groups. This guide provides an in-depth analysis of the chemical stability of Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride, offering field-proven protocols for its storage, handling, and stability assessment to ensure reproducible and efficient bioconjugation outcomes.

Introduction: A Bifunctional Tool for Molecular Engineering

The molecular architecture of Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride provides a strategic bridge between two different molecules. The maleimide group engages in a highly specific Michael addition reaction with free thiols, typically under mild physiological conditions.[3] Concurrently, the terminal hydrazide function serves as a potent nucleophile for the formation of stable acylhydrazone bonds with aldehydes and ketones.[4][5] This dual reactivity makes it an invaluable tool for constructing complex biomolecular conjugates, including antibody-drug conjugates (ADCs) and PROTACs, which require precise linkage of a targeting ligand to an effector molecule.[1][2]

Chemical Properties
CAS Number	174422-72-1[6]
Molecular Formula	C₁₂H₁₈ClN₃O₃[6]
Molecular Weight	287.74 g/mol [6]
Common Application	PROTAC Linker[1][2]

The Chemical Stability Profile: A Tale of Two Moieties

The stability of this linker is not monolithic; it is a function of its two key reactive groups, each with distinct vulnerabilities that must be understood and controlled.

The Maleimide Moiety: Balancing Reactivity and Instability

The electrophilic double bond of the maleimide ring is the key to its utility, enabling rapid and selective reaction with cysteine thiols. However, this reactivity is also its primary liability.

Primary Degradation Pathway: Hydrolysis In aqueous environments, the maleimide ring is susceptible to hydrolysis, a reaction that involves the nucleophilic attack of water or hydroxide ions on one of the carbonyl carbons of the imide.[7][8] This leads to ring-opening and the formation of a maleamic acid derivative, which is unreactive towards thiols.[3] The rate of this hydrolysis is highly dependent on pH, increasing significantly under neutral to alkaline conditions (pH > 7).[3][7]

The causality is clear: for a successful thiol conjugation, the Michael addition reaction must occur at a significantly faster rate than the competing hydrolysis reaction. This necessitates careful control of reaction pH, typically within a slightly acidic to neutral range (pH 6.5-7.5), where the thiol-maleimide reaction is efficient while hydrolysis is minimized.[3]

Caption: Maleimide degradation via pH-dependent hydrolysis.

The Hydrazide Moiety: A Stable Nucleophile

The hydrazide functional group (-CO-NH-NH₂) is generally more robust than the maleimide. Its primary role is to react with carbonyls to form an acylhydrazone linkage. Acylhydrazones are significantly more stable against hydrolysis than hydrazones formed from aliphatic hydrazines.[4]

While the hydrazide itself is stable under the conditions required for maleimide chemistry, the resulting hydrazone bond can exhibit pH-dependent stability. Under certain acidic conditions, the hydrazone bond can be reversible, a property that can be exploited for controlled-release drug delivery systems but is an important consideration for applications requiring long-term stability.[5] The hydrochloride salt form of the title compound indicates good stability in a solid, slightly acidic state.

Caption: Formation of a stable acylhydrazone linkage.

Recommended Storage and Handling Protocols

To preserve the dual functionality of this linker, adherence to strict storage and handling protocols is not merely recommended; it is essential for experimental success.

Long-Term Storage (Solid Form)

The primary goal for storing the solid compound is to prevent exposure to moisture, which initiates the irreversible hydrolysis of the maleimide ring.

Condition	Duration	Rationale
-20°C	Up to 3 Years [2]	Optimal for long-term preservation of both functional groups.
4°C	Up to 2 Years [2]	Suitable for medium-term storage.
Critical Factor	Sealed, desiccated container	Must be protected from moisture to prevent maleimide hydrolysis.[6]

Preparation and Storage of Stock Solutions

The choice of solvent is critical. Anhydrous, aprotic organic solvents are required to create stable stock solutions.

• Recommended Solvents: Anhydrous Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF).[9]

• Protocol for Stock Solution Preparation (10 mM in DMSO):

  • Equilibrate the vial of solid Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride to room temperature before opening to prevent condensation of atmospheric moisture onto the cold powder.

  • Using a calibrated pipette, add the required volume of anhydrous DMSO to the vial to achieve the target concentration (e.g., for 1 mg, add 347.5 µL of DMSO for a 10 mM solution).

  • Cap the vial tightly and vortex until the solid is completely dissolved.

  • Aliquot the stock solution into smaller, single-use volumes in low-retention tubes to avoid repeated freeze-thaw cycles.

• Storage of Stock Solutions: Store aliquots at -80°C for up to 6 months or -20°C for up to 1 month .[2]

Handling of Aqueous Working Solutions

This is the most critical phase for stability. Due to the rapid hydrolysis of the maleimide in water, aqueous solutions must be treated as highly perishable.

Golden Rule: Aqueous solutions of the linker must be prepared immediately before use and added to the reaction mixture without delay.[3][9] Do not prepare and store aqueous buffers containing the linker.

Experimental Protocols for Stability Assessment

Verifying the integrity of the linker before use in a critical experiment is a hallmark of robust scientific practice.

Protocol: Monitoring Maleimide Hydrolysis via RP-HPLC

This protocol provides a quantitative method to assess the stability of the maleimide group under simulated reaction conditions.

• Preparation: Prepare a 1 mg/mL solution of the linker in a relevant aqueous buffer (e.g., Phosphate Buffered Saline, pH 7.4).

• Incubation: Incubate the solution at room temperature.

• Time Points: At specified time points (e.g., 0, 15, 30, 60, 120 minutes), withdraw an aliquot of the solution.

• Analysis: Immediately inject the aliquot onto a reverse-phase HPLC system (e.g., C18 column).

• Detection: Monitor the elution profile using a UV detector at a wavelength appropriate for the maleimide chromophore (typically ~220 nm and ~300 nm).

• Interpretation: The degradation of the linker is quantified by the decrease in the peak area of the parent compound and the corresponding increase in the peak area of the more polar, ring-opened hydrolysis product.

Caption: Workflow for assessing maleimide stability via HPLC.

Conclusion

Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride is a powerful bifunctional linker, but its effective use is contingent upon a thorough understanding of its stability profile. The maleimide moiety is highly susceptible to moisture- and pH-driven hydrolysis, mandating storage in a dry state and the use of anhydrous solvents for stock solutions. Aqueous working solutions are perishable and must be used immediately upon preparation. By adhering to the rigorous storage, handling, and validation protocols outlined in this guide, researchers can ensure the chemical integrity of this linker, leading to more reliable, reproducible, and successful outcomes in their bioconjugation and drug development endeavors.

References

• Title: Hydrolysis of some N-alkylmaleimides Source: Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) URL: [Link]

• Title: Minireview: Self-hydrolysing maleimides Source: UCL Discovery URL: [Link]

• Title: Hydrazino-Pictet-Spengler Ligation as a Biocompatible Method for the Generation of Stable Protein Conjugates Source: Bioconjugate Chemistry - ACS Publications URL: [Link]

• Title: Catalysis of imido group hydrolysis in a maleimide conjugate Source: ResearchGate URL: [Link]

• Title: Oxime and Hydrazone Reactions in Bioconjugation Source: AxisPharm URL: [Link]

• Title: Long-Term Stabilization of Maleimide–Thiol Conjugates Source: Bioconjugate Chemistry - ACS Publications URL: [Link]

• Title: Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis Source: PMC - NIH URL: [Link]

• Title: Tuning the Hydrolytic Stability of Next Generation Maleimide Cross-Linkers Enables Access to Albumin-Antibody Fragment Conjugates and tri-scFvs Source: Bioconjugate Chemistry - ACS Publications URL: [Link]

• Title: Mini-Review of the Importance of Hydrazides and Their Derivatives—Synthesis and Biological Activity Source: MDPI URL: [Link]

• Title: Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis Source: Chemical Reviews - ACS Publications URL: [Link]

• Title: Improving the Stability of Maleimide–Thiol Conjugation for Drug Targeting Source: Chemistry Europe URL: [Link]

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• 3. vectorlabs.com [vectorlabs.com]
• 4. pubs.acs.org [pubs.acs.org]
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• 6. chemscene.com [chemscene.com]
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• 9. benchchem.com [benchchem.com]

An In-Depth Technical Guide on the Mechanism of Action of PROTACs Utilizing Alkyl Linkers

For Researchers, Scientists, and Drug Development Professionals

Section 1: A Paradigm Shift in Therapeutics: Introduction to Proteolysis-Targeting Chimeras (PROTACs)

The landscape of modern pharmacology is undergoing a significant transformation, moving beyond traditional occupancy-driven inhibition to event-driven pharmacology.[1] At the forefront of this evolution are Proteolysis-Targeting Chimeras (PROTACs), a revolutionary therapeutic modality designed to hijack the body's own cellular machinery for targeted protein degradation.[2][3] Unlike conventional small molecules that require sustained binding to a protein's active site to elicit a therapeutic effect, PROTACs act catalytically to eliminate the entire protein, offering a powerful new approach to neutralize disease-causing proteins, including those previously considered "undruggable".[4][5]

PROTACs are heterobifunctional molecules, ingeniously constructed from three distinct components: a "warhead" ligand that binds to a specific protein of interest (POI), an "anchor" ligand that recruits an E3 ubiquitin ligase, and a chemical linker that covalently connects these two elements.[6][7] The mechanism is elegant in its simplicity: the PROTAC acts as a molecular bridge, bringing the POI into close proximity with the E3 ligase.[4][5] This induced proximity facilitates the transfer of ubiquitin from the E3 ligase to the POI, marking it for destruction by the 26S proteasome.[8] The PROTAC is then released to initiate another cycle of degradation.[2] This catalytic nature allows PROTACs to be effective at remarkably low concentrations.[1]

While the warhead and anchor ligands determine the "what" and "who" of the degradation process, the linker is far from a passive spacer. It is a critical determinant of a PROTAC's overall success, actively contributing to its biological activity.[2] This guide will provide an in-depth exploration of the PROTAC mechanism of action, with a particular focus on the often-underestimated yet pivotal role of the alkyl linker in orchestrating the intricate dance of ternary complex formation and subsequent protein degradation.

Section 2: The Core Mechanism of Action: A Step-by-Step Breakdown

The catalytic cycle of PROTAC-mediated protein degradation is a highly coordinated process that leverages the cell's endogenous ubiquitin-proteasome system (UPS).[6] The UPS is the primary pathway for regulated protein degradation in eukaryotic cells, maintaining protein homeostasis.[6] PROTACs effectively hijack this system through a series of well-defined steps:

• Ternary Complex Formation: The cornerstone of PROTAC activity is the formation of a transient ternary complex consisting of the POI, the PROTAC molecule, and the E3 ubiquitin ligase.[4][9] This is the critical matchmaking event where the PROTAC brings the target protein and the E3 ligase into close proximity. The stability and geometry of this complex are paramount for the subsequent steps.[10]

• Ubiquitination of the Target Protein: Once the ternary complex is formed, the E3 ligase catalyzes the transfer of ubiquitin molecules from an E2 conjugating enzyme to accessible lysine residues on the surface of the POI.[4][8] The formation of a polyubiquitin chain acts as a molecular flag, signaling the POI for degradation.[8]

• Recognition by the Proteasome: The polyubiquitinated POI is then recognized by the 26S proteasome, the cell's protein degradation machinery.[5]

• Degradation and PROTAC Recycling: The proteasome unfolds and degrades the tagged protein into small peptides.[4] Crucially, the PROTAC molecule is not consumed in this process and is released back into the cytosol, free to engage another POI and E3 ligase, thus continuing its catalytic cycle.[2][4]

PROTAC Catalytic Cycle.

Section 3: The Alkyl Linker: The Unsung Hero of PROTAC Efficacy

Historically, linkers, particularly simple alkyl chains, were often viewed as mere tethers to connect the two active ends of a PROTAC.[1] However, a growing body of evidence has revealed that the linker's physicochemical properties are critical for optimizing a PROTAC's performance.[1][7] Alkyl linkers, composed of saturated hydrocarbon chains, are a common choice due to their synthetic tractability and the ease with which their length can be modified.[7][10]

Physicochemical Properties of Alkyl Linkers

The characteristics of an alkyl linker, such as its length, rigidity, and solubility, are not passive attributes but active modulators of PROTAC function.[7][]

• Length: The length of the alkyl linker is a paramount parameter that dictates the distance and relative orientation between the POI and the E3 ligase within the ternary complex.[12][] A linker that is too short may lead to steric clashes, preventing the formation of a stable complex.[12][14] Conversely, an excessively long linker might result in an overly flexible and unstable ternary complex, hindering efficient ubiquitination.[12][14] An optimal linker length is crucial for creating a productive geometric arrangement for ubiquitin transfer.[]

• Flexibility and Rigidity: Alkyl chains are inherently flexible, which can be advantageous in allowing the PROTAC to adopt multiple conformations to find a productive binding mode.[10] However, high flexibility can also introduce an entropic penalty upon binding, potentially destabilizing the ternary complex.[2] In some cases, incorporating rigid elements like cycloalkanes or aromatic rings into the linker can pre-organize the PROTAC into a favorable conformation, reducing the entropic cost of binding and improving selectivity.[2][7]

• Solubility: A significant challenge with alkyl-heavy linkers is their hydrophobicity, which can lead to poor aqueous solubility and the formation of colloidal aggregates.[7][] This can sequester the PROTAC molecules, reducing their effective concentration available for ternary complex formation.[]

Impact on Ternary Complex Stability and Cooperativity

The linker plays a direct role in the stability of the ternary complex and the cooperativity of binding.[2][15] Cooperativity (α) is a measure of how the binding of one protein (e.g., the POI) to the PROTAC influences the binding of the second protein (the E3 ligase).

• Positive Cooperativity (α > 1): A well-designed linker can facilitate favorable new protein-protein interactions between the POI and the E3 ligase that would not occur in their native state.[2][16] These induced interactions stabilize the ternary complex, making its formation more favorable than the formation of the individual binary complexes.

• Negative Cooperativity (α < 1): Conversely, a poorly chosen linker can lead to steric hindrance or unfavorable electrostatic interactions between the two proteins, destabilizing the ternary complex.[2][15]

The alkyl linker's length and composition are key determinants of whether a PROTAC will exhibit positive or negative cooperativity.[1][17]

The "Hook Effect": A Linker-Modulated Phenomenon

A distinctive and often counterintuitive characteristic of PROTACs is the "hook effect".[16] This is a bell-shaped dose-response curve where, beyond an optimal concentration, increasing the amount of PROTAC leads to a decrease in protein degradation.[16][18] This occurs because at high concentrations, the PROTAC is more likely to form non-productive binary complexes (PROTAC-POI and PROTAC-E3 ligase) rather than the productive ternary complex.[16] The properties of the alkyl linker can influence the onset and severity of the hook effect. A linker that promotes high positive cooperativity can help to mitigate the hook effect by favoring the formation of the ternary complex even at higher PROTAC concentrations.[16][18]

Section 4: Experimental Protocols for Characterizing PROTAC Mechanism of Action

A multi-faceted experimental approach is essential to fully characterize the mechanism of action of a PROTAC and to understand the contribution of its alkyl linker.

Biophysical Characterization of Ternary Complex Formation

Several biophysical techniques can provide quantitative insights into the formation and stability of the POI-PROTAC-E3 ligase ternary complex.[9][19]

Protocol: Surface Plasmon Resonance (SPR) for Ternary Complex Kinetics

• Immobilization: Covalently immobilize the E3 ligase (e.g., VHL) onto a sensor chip surface.

• Binary Interaction (PROTAC to E3): Inject a series of concentrations of the PROTAC over the immobilized E3 ligase to determine the binary binding affinity (KD) and kinetics (kon, koff).

• Ternary Interaction (POI + PROTAC to E3): Prepare a series of solutions containing a fixed, saturating concentration of the POI and a dilution series of the PROTAC. Inject these solutions over the immobilized E3 ligase surface.

• Data Analysis: Fit the sensorgrams to a 1:1 binding model to determine the apparent affinity and kinetics of ternary complex formation.[9]

• Cooperativity Calculation: Calculate the cooperativity factor (α) by dividing the KD of the binary interaction (PROTAC to E3) by the KD of the ternary interaction.[9] An α > 1 indicates positive cooperativity, while an α < 1 suggests negative cooperativity.

Parameter	Description	Typical Value Range
Binary KD (PROTAC to POI)	Binding affinity of PROTAC to the target protein.	1 nM - 10 µM
Binary KD (PROTAC to E3)	Binding affinity of PROTAC to the E3 ligase.	10 nM - 5 µM
Ternary KD	Apparent binding affinity in the ternary complex.	0.1 nM - 1 µM
Cooperativity (α)	Factor indicating the influence of one protein on the binding of the other.	0.1 - 100+

Table 1: Key Biophysical Parameters for PROTAC Characterization.

Cellular Degradation Assays

Protocol: Western Blot for DC50 and Dmax Determination

• Cell Culture and Treatment: Plate cells at an appropriate density and allow them to adhere overnight. Treat the cells with a serial dilution of the PROTAC for a specified time (e.g., 18-24 hours).

• Cell Lysis: Wash the cells with PBS and lyse them in a suitable buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a standard method like the BCA assay.

• SDS-PAGE and Western Blotting: Separate equal amounts of protein from each sample by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Immunoblotting: Probe the membrane with a primary antibody specific for the POI and a loading control (e.g., GAPDH or β-actin). Subsequently, incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection and Analysis: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate. Quantify the band intensities and normalize the POI signal to the loading control.

• Data Plotting: Plot the normalized POI levels against the logarithm of the PROTAC concentration and fit the data to a dose-response curve to determine the DC50 (the concentration at which 50% of the protein is degraded) and Dmax (the maximum percentage of degradation).[10]

Workflow for PROTAC Characterization.

Section 5: Case Study: Alkyl Linker Optimization in Action

A compelling example of the alkyl linker's importance comes from the development of PROTACs targeting the estrogen receptor alpha (ERα). Studies by Cyrus et al. demonstrated the critical nature of linker length.[12] They synthesized a series of ERα-targeting PROTACs with PEG linkers of varying lengths. While 12-atom and 16-atom PEG linkers exhibited similar binding affinities to ERα, the PROTAC with the 16-atom linker was significantly more potent in degrading the target protein.[12] This highlights that binary binding affinity alone is not predictive of degradation efficacy; the linker's ability to facilitate a productive ternary complex is paramount.

In another instance, the optimization of a linker for a bromodomain and extra-terminal motif (BET) protein degrader involved replacing a flexible PEG linker with a more rigid 1,4-disubstituted phenyl ring.[20] This change improved the molecular recognition with the target protein and enhanced the stability of the ternary complex, leading to a more potent degrader.[20] These examples underscore that a "trial and error" approach to linker design is often necessary, but it can yield substantial improvements in PROTAC performance.[1]

Section 6: Future Directions and Conclusion

The field of PROTAC research is rapidly evolving, with a clear shift from using simple alkyl and PEG linkers to designing more sophisticated and functional linkers.[1] Emerging strategies include the development of photoswitchable linkers that allow for spatiotemporal control of PROTAC activity and self-immolative linkers that release the active PROTAC in response to specific intracellular triggers.[2][10]

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The Strategic Incorporation of the Hydrazide Moiety in PROTAC Linker Design: A Technical Guide for Advanced Drug Development

Abstract

Proteolysis Targeting Chimeras (PROTACs) have emerged as a revolutionary therapeutic modality, capable of hijacking the cell's ubiquitin-proteasome system to induce the degradation of disease-causing proteins. The success of a PROTAC is not solely dependent on its warhead and E3 ligase ligand; the connecting linker is a critical determinant of the molecule's overall efficacy, selectivity, and pharmacokinetic properties. This technical guide provides an in-depth exploration of the multifaceted roles of the hydrazide functional group within the PROTAC linker. We will dissect its utility not only as a versatile reactive handle for the rapid synthesis of PROTAC libraries but also as a key structural component that can modulate physicochemical properties, enable cleavable strategies, and even participate directly in target binding. This document is intended for researchers, chemists, and drug development professionals seeking to leverage advanced linker strategies for the creation of next-generation protein degraders.

Introduction: The Centrality of the Linker in PROTAC Function

The PROTAC Mechanism of Action: A Ternary Complex-Driven Process

PROTACs are heterobifunctional molecules composed of three distinct parts: a ligand that binds to a protein of interest (POI), a ligand that recruits an E3 ubiquitin ligase, and a chemical linker connecting the two.[1][2] Upon entering a cell, a PROTAC simultaneously engages the POI and the E3 ligase, forming a ternary complex.[3] This induced proximity facilitates the transfer of ubiquitin from an E2-conjugating enzyme (associated with the E3 ligase) to lysine residues on the surface of the POI. The resulting polyubiquitinated protein is then recognized and degraded by the 26S proteasome, while the PROTAC is released to catalyze further degradation cycles.[1]

"Linkerology": More Than a Mere Spacer

Initially conceived as a simple tether, the linker is now understood to be a crucial element in PROTAC design, a field often referred to as "linkerology".[1][4] The linker's length, rigidity, composition, and attachment points profoundly influence the stability and conformation of the ternary complex.[5] An optimal linker facilitates favorable protein-protein interactions between the POI and the E3 ligase, a phenomenon known as positive cooperativity, which enhances ternary complex stability and degradation efficiency.[6] Conversely, a suboptimal linker can introduce steric hindrance, leading to negative cooperativity.[1]

Furthermore, the linker is a major contributor to the overall physicochemical properties of the PROTAC molecule.[7] Given that PROTACs are often large molecules that fall outside of traditional "rule of five" drug-like space, the linker's impact on solubility, cell permeability, and metabolic stability is a primary consideration in the development of orally bioavailable degraders.[1][8]

Caption: Fig 1: PROTAC Mechanism of Action.

The Hydrazide Group: A Versatile Chemical Tool

Fundamental Chemistry: Hydrazide-Carbonyl Reactions

The hydrazide functional group (-C(=O)NHNH₂) is a highly versatile reactive handle in organic and medicinal chemistry. Its primary utility lies in its reaction with aldehydes and ketones to form a hydrazone bond (-C(=O)NHN=CR₂). This condensation reaction is typically efficient and can proceed under mild, aqueous conditions, often within a pH range of 5 to 7.[9] The resulting hydrazone bond is significantly more stable than a Schiff base formed with a primary amine, making it suitable for many bioconjugation applications.[10]

Physicochemical Properties of the Hydrazide/Hydrazone Moiety

The hydrazide and hydrazone moieties possess distinct physicochemical characteristics that can be leveraged in PROTAC design:

• Hydrogen Bonding: Both groups contain hydrogen bond donors and acceptors, which can participate in intramolecular or intermolecular interactions. These interactions can influence a PROTAC's conformation and its ability to engage with biological targets.[]

• Polarity: The inclusion of these nitrogen- and oxygen-containing groups increases the polarity of the linker, which can enhance aqueous solubility.[3][12]

• pH Sensitivity: The stability of the hydrazone bond can be pH-dependent. While generally stable at neutral pH, some hydrazones can be cleaved under acidic conditions, such as those found in the endosomal or lysosomal compartments of a cell.[13][14] This property is the basis for designing cleavable linkers.

Functional Roles of the Hydrazide Group in PROTACs

The hydrazide group can be employed in several distinct strategic roles during the design and development of a PROTAC.

Role 1: A Tool for Rapid Library Synthesis and Linker Optimization

One of the most significant challenges in PROTAC development is the empirical and iterative process of optimizing the linker.[4] An efficient two-stage strategy utilizing aldehyde-hydrazide coupling has been developed to accelerate this process, enabling the rapid screening of multiple parameters like linker length, composition, and attachment points.[15][16]

3.1.1 The "Direct-to-Biology" Aldehyde-Hydrazide Coupling Strategy

This approach involves synthesizing two sets of intermediates: one set where the POI ligand is appended with linkers of varying lengths terminating in an aldehyde, and another set where the E3 ligase ligand is functionalized with a hydrazide. A library of PROTACs can then be quickly generated by simply mixing and reacting these intermediates.[15][16]

Causality Behind this Choice: This strategy bypasses the often laborious, multi-step synthesis required for each individual PROTAC. The resulting acylhydrazone-linked PROTACs are sufficiently pure and stable for initial cell-based screening assays.[15][16] This allows researchers to quickly identify "hit" compounds with promising degradation activity, focusing synthetic efforts only on the most effective linker architectures.

Caption: Fig 2: Hydrazide-based PROTAC library synthesis workflow.

3.1.2 Experimental Protocol: Model Synthesis and Screening

Objective: To identify the optimal linker length for a hypothetical BRD4-targeting PROTAC using a VHL E3 ligase ligand.

Step 1: Synthesis of Aldehyde-functionalized BRD4 Ligand (JQ1 derivative)

• Modify a known JQ1 analog at a solvent-exposed position.

• Couple PEG linkers of varying lengths (e.g., n=2, 4, 6 ethylene glycol units) that are terminated with a protected aldehyde or a group that can be converted to an aldehyde.

• Deprotect to yield a small library of JQ1-linker-CHO intermediates.

Step 2: Synthesis of Hydrazide-functionalized VHL Ligand

• Synthesize a standard hydroxyproline-based VHL ligand.

• At the typical linker attachment point, couple a short linker terminating in a carboxylic acid.

• Activate the carboxylic acid (e.g., with HATU) and react with tert-butyl carbazate.

• Deprotect the Boc group with trifluoroacetic acid (TFA) to yield the final VHL-linker-NHNH₂.

Step 3: PROTAC Library Formation

• In separate vials, dissolve each JQ1-linker-CHO intermediate in a suitable solvent (e.g., DMF).

• Add a stoichiometric amount of the VHL-linker-NHNH₂ solution to each vial.

• Allow the reaction to proceed at room temperature overnight. The reaction can be monitored by LC-MS.

Step 4: Biological Screening

• Treat a relevant cell line (e.g., HeLa cells) with each synthesized PROTAC at various concentrations (e.g., 1 nM to 10 µM) for 24 hours.

• Lyse the cells and perform a Western blot analysis to quantify the levels of BRD4 protein, using GAPDH or β-actin as a loading control.

• Determine the DC₅₀ (concentration at which 50% of the target protein is degraded) for each PROTAC.

3.1.3 From Hit to Lead Once a PROTAC with a specific linker length demonstrates superior degradation, the relatively labile acylhydrazone moiety can be synthetically replaced with a more stable and drug-like amide bond for further preclinical development.[15][16]

Role 2: A Constituent of the Final PROTAC Structure

In some cases, the hydrazide or a stable hydrazone is intentionally retained as a permanent part of the PROTAC linker to confer specific advantages.

3.2.1 Case Study: Ethyl Hydrazide as a Bioactive Pharmacophore in HDAC6 PROTACs

Histone deacetylase (HDAC) inhibitors are a class of drugs used in oncology. Many of these rely on a hydroxamate group to act as a zinc-binding group (ZBG), which chelates a zinc ion in the enzyme's active site. However, hydroxamates have been associated with potential genotoxicity.[17][18]

In a novel approach, researchers developed HDAC6-targeting PROTACs where the traditional hydroxamate ZBG was replaced with an ethyl hydrazide moiety.[17][18][19] In this context, the hydrazide is not merely part of the linker but is a critical component of the "warhead" that binds to the target protein.

Causality Behind this Choice: The decision to use an ethyl hydrazide was driven by the need to find a non-genotoxic alternative to the hydroxamate ZBG while maintaining potent target engagement and degradation.[17][18] This work led to the identification of potent and selective HDAC6 degraders, with compound 17c achieving 91% degradation at a DC₅₀ value of 14 nM.[17][19] This exemplifies a sophisticated design strategy where the linker chemistry is intertwined with the pharmacophore itself.

Data Summary: HDAC6 Degradation by Ethyl Hydrazide PROTACs

Compound	E3 Ligase Recruiter	Linker Type	Max Degradation (Dₘₐₓ)	DC₅₀ (nM)
17a	CRBN	C8 Alkyl	86%	N/A
17b	CRBN	PEG2	75%	N/A
17c	CRBN	C8 Alkyl	91%	14
17d	CRBN	PEG2	85%	N/A

(Data synthesized from Stopper et al., ChemRxiv, 2025)[17]

Role 3: Enabling Cleavable PROTAC Strategies

The pH-dependent stability of the hydrazone bond can be exploited to design "cleavable" PROTACs.[13] This is analogous to strategies used in antibody-drug conjugates (ADCs), where the payload is released in the acidic environment of the lysosome.[13][14]

Rationale: A PROTAC could be designed to be inactive in systemic circulation (neutral pH) and become activated upon entering a target cell and being trafficked to an acidic compartment. This could potentially improve the therapeutic window by reducing off-target effects. A hydrazone-containing linker could be cleaved, releasing a more active or cell-permeable warhead or E3 ligand fragment within the cell.

Caption: Fig 3: Concept of a pH-sensitive cleavable PROTAC.

Analytical Characterization of Hydrazide-Containing PROTACs

The structural confirmation of any synthesized PROTAC is critical. For those containing hydrazide or hydrazone groups, specific analytical considerations apply.

• Mass Spectrometry (MS): High-resolution mass spectrometry is essential to confirm the molecular weight of the final PROTAC. Tandem MS (MS/MS) can be used to analyze fragmentation patterns, which helps to confirm the structure and the integrity of the linker, including the hydrazone bond.[20]

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR are indispensable for the complete structural elucidation of the PROTAC. The characteristic chemical shifts of the protons associated with the hydrazone (N=CH) and adjacent groups can confirm its formation and geometry.

Conclusion and Future Perspectives

The hydrazide group is far more than a simple chemical connector in the context of PROTAC design. Its utility spans from a powerful tool for accelerating discovery through rapid library synthesis to a sophisticated component of the final drug molecule, capable of modulating physicochemical properties and even participating directly in target engagement.

The strategic application of hydrazide and hydrazone chemistry offers several advantages:

• Efficiency: Aldehyde-hydrazide coupling provides a "direct-to-biology" platform that significantly shortens the timeline for linker optimization.[15][16]

• Versatility: Hydrazides can be incorporated to enhance solubility, serve as bioactive pharmacophores, or create environmentally sensitive cleavable linkers.[13][17]

• Novelty: It provides an alternative to more common linker chemistries, opening up new chemical space for PROTAC design.

Future research may focus on exploring dynamic covalent chemistry, where hydrazone exchange could be used to create adaptive PROTAC libraries that re-equilibrate in the presence of a biological target.[21] Furthermore, developing new, highly reactive, self-catalyzing hydrazide and aldehyde precursors could make these conjugation reactions even more efficient in complex biological contexts.[22] As the field of targeted protein degradation continues to evolve, the humble hydrazide group is poised to remain a key player in the rational design of potent and selective therapeutics.

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An In-depth Technical Guide to Targeted Protein Degradation with PROTACs

Preamble: Beyond Inhibition, Towards Elimination

For decades, the dominant paradigm in drug discovery has been occupancy-driven pharmacology. We design molecules to fit into the active sites of pathogenic proteins, blocking their function. While remarkably successful, this approach has inherent limitations. It requires continuous, high-concentration occupancy to maintain efficacy and struggles to address the estimated 85% of the proteome that lacks well-defined active sites—the so-called "undruggable" proteome.[1][2]

Targeted Protein Degradation (TPD) offers a revolutionary alternative. Instead of merely inhibiting a target, we can now co-opt the cell's own sophisticated machinery for protein disposal—the Ubiquitin-Proteasome System (UPS)—to selectively eliminate it entirely.[1][3][4] This guide provides a deep dive into the core technology driving this revolution: Proteolysis-Targeting Chimeras (PROTACs). We will move beyond introductory concepts to explore the mechanistic nuances, design principles, and rigorous validation workflows essential for developing effective and selective protein degraders. This is not just a shift in mechanism; it is a fundamental change from occupancy-driven inhibition to event-driven, catalytic elimination.[1]

Section 1: The Core Machinery - The Ubiquitin-Proteasome System (UPS)

To engineer a PROTAC, one must first intimately understand the machinery it hijacks. The UPS is the primary mechanism for maintaining protein homeostasis in eukaryotic cells, responsible for degrading over 80% of intracellular proteins.[3][5] It is a highly specific and efficient process involving a three-enzyme cascade.[2][6]

• E1 (Ubiquitin-Activating Enzyme): Uses ATP to activate a ubiquitin molecule.

• E2 (Ubiquitin-Conjugating Enzyme): Receives the activated ubiquitin from E1.

• E3 (Ubiquitin Ligase): The critical specificity factor. E3 ligases, of which there are over 600 in humans, recognize specific substrate proteins and catalyze the transfer of ubiquitin from the E2 enzyme to a lysine residue on the target protein.[6][7]

This process is repeated to form a polyubiquitin chain, most commonly linked via lysine 48 (K48), which acts as a degradation signal.[5] This "kiss of death" tag is then recognized by the 26S proteasome, a multi-catalytic protease complex that unfolds and degrades the tagged protein into small peptides.[3][5][6][8]

PROTAC technology's brilliance lies in its simplicity: it creates a synthetic bridge, forcing a proximity between a target protein and an E3 ligase that would not naturally occur, thereby initiating the target's destruction.[4][9]

Caption: The Ubiquitin-Proteasome System (UPS) enzymatic cascade.

Section 2: Anatomy of a PROTAC and the Critical Ternary Complex

A PROTAC is a heterobifunctional molecule composed of three distinct parts:

• A Warhead: A ligand that binds to the target Protein of Interest (POI).

• An E3 Ligase Ligand: A moiety that recruits a specific E3 ubiquitin ligase.

• A Linker: A chemical tether connecting the warhead and the E3 ligase ligand.[1][10]

The entire mechanism of action hinges on the formation of a productive POI-PROTAC-E3 ligase ternary complex .[4][11] It is within this transient complex that the E3 ligase can efficiently ubiquitinate the POI.[10]

Caption: Catalytic cycle of PROTAC-mediated protein degradation.

The Primacy of the Ternary Complex

A critical insight from the field is that the efficacy of a PROTAC is not primarily dictated by the binary binding affinities of its ligands to the POI or the E3 ligase alone.[11][12] Instead, degradation efficiency is most strongly correlated with the stability and conformation of the ternary complex .[11][12] This complex formation can be influenced by a phenomenon known as cooperativity (α) , where favorable protein-protein interactions between the POI and the E3 ligase stabilize the complex beyond the affinity of the individual ligands.[11][12] A high degree of positive cooperativity is a hallmark of many highly effective PROTACs.

Choosing Your E3 Ligase: CRBN vs. VHL

While hundreds of E3 ligases exist, the vast majority of PROTACs developed to date recruit either Cereblon (CRBN) or Von Hippel-Lindau (VHL).[7][13] The choice is a critical design decision with significant consequences.[]

Feature	Cereblon (CRBN)	Von Hippel-Lindau (VHL)
Common Ligands	Thalidomide, Pomalidomide, Lenalidomide derivatives[13][]	Hydroxyproline (HYP) mimetics[15]
Subcellular Localization	Primarily nuclear, can shuttle to cytoplasm[]	Predominantly cytoplasmic, can be nuclear[]
Target Accessibility	Well-suited for nuclear targets[]	Generally better for cytoplasmic targets
Known Off-Targets	Neosubstrate degradation of zinc-finger transcription factors (e.g., IKZF1/3)[]	VHL levels can be downregulated in hypoxic conditions[]
Catalytic Rate	Generally considered faster	Can be highly efficient

The causality here is clear: choosing a CRBN-based degrader for a strictly cytoplasmic target may lead to poor efficacy due to mismatched subcellular localization. Conversely, a VHL-based degrader might be less effective in hypoxic tumors where VHL protein levels are suppressed.[]

Section 3: The Rational Design of a PROTAC

Developing a potent and selective PROTAC is an iterative process of multiparameter optimization.

Ligand Selection and Exit Vector

The starting point is the identification of suitable ligands for the POI and the chosen E3 ligase. For the POI, even ligands with modest affinity can be effective starting points, as ternary complex cooperativity can compensate for weak binary affinity.[9]

The most critical consideration is the exit vector : the point on each ligand where the linker is attached.[15] A poorly chosen exit vector will sterically hinder the formation of a productive ternary complex, rendering the PROTAC inactive regardless of linker length or composition. The ideal exit vector points away from the protein-ligand binding interface and towards the solvent, providing a clear path for the linker to connect to the other protein.[15][16]

The Art and Science of the Linker

The linker is not merely a passive spacer; it is a critical determinant of PROTAC activity.[9][17] Its length, rigidity, and chemical composition dictate the relative orientation and distance between the POI and E3 ligase within the ternary complex.

• Length: Typically, simple alkyl and polyethylene glycol (PEG) linkers are first used to empirically determine the optimal length for productive complex formation.[9][15]

• Composition & Rigidity: While flexible linkers allow for conformational sampling, more rigid linkers can lock the complex into a highly productive conformation, improving potency and pharmacokinetic properties.[15]

• Solubility: The linker significantly impacts the physicochemical properties of the final PROTAC molecule, which are often large and beyond the Rule of 5. Incorporating polar groups or specific motifs can be essential for maintaining cell permeability and solubility.

The optimization process is often empirical, requiring the synthesis and testing of a matrix of PROTACs with varying linker lengths and compositions.[11]

Section 4: The Experimental Workflow: A Self-Validating System

Validating a PROTAC requires a systematic, multi-step workflow designed to rigorously confirm its mechanism of action and selectivity. Each step includes critical controls that make the process self-validating.

Caption: A rigorous, sequential workflow for PROTAC validation.

Step 1: Quantifying Protein Degradation (DC₅₀ & Dₘₐₓ)

The first step is to confirm that the PROTAC induces degradation of the target protein in a cellular context. The two key metrics are:

• DC₅₀ (Degradation Concentration 50%): The concentration of PROTAC required to degrade 50% of the target protein. This is a measure of potency.[18]

• Dₘₐₓ (Maximum Degradation): The maximum percentage of protein degradation achievable with the PROTAC. This is a measure of efficacy.[18]

Protocol: Western Blot for DC₅₀/Dₘₐₓ Determination

• Cell Plating: Plate cells at an appropriate density to ensure they are in a logarithmic growth phase at the time of harvest.

• Treatment: Treat cells with a serial dilution of the PROTAC (e.g., 1 nM to 10 µM) for a fixed time point (e.g., 18-24 hours). Include a vehicle-only control (e.g., DMSO).

• Lysis: Wash cells with cold PBS and lyse in RIPA buffer supplemented with protease and phosphatase inhibitors. The choice of buffer is critical to ensure complete protein extraction and prevent post-lysis degradation.

• Quantification: Determine protein concentration using a BCA assay to ensure equal loading.

• SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20 µg) onto an SDS-PAGE gel, separate proteins by size, and transfer to a PVDF membrane.[18]

• Immunoblotting:

  • Block the membrane (e.g., with 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

  • Incubate with a primary antibody specific to the POI overnight at 4°C.

  • Wash and incubate with an HRP-conjugated secondary antibody.

  • Crucially, strip and re-probe the membrane for a loading control protein (e.g., GAPDH, β-Actin). This is a self-validating step to confirm that any observed decrease in POI signal is due to degradation, not loading errors.[18]

• Detection & Analysis: Visualize bands using an ECL substrate.[18] Quantify band intensity using densitometry software (e.g., ImageJ).[18] Normalize the POI signal to the loading control signal. Plot the normalized POI levels against PROTAC concentration and fit a non-linear regression curve to determine DC₅₀ and Dₘₐₓ.

Alternative High-Throughput Methods:

Method	Principle	Pros	Cons
HiBiT Lytic Assay	CRISPR-edited cells express the POI fused with a small HiBiT tag. Addition of LgBiT protein reconstitutes a bright luciferase, with signal proportional to protein level.[19]	High-throughput, quantitative, sensitive, kinetic measurements possible.[19]	Requires genetic engineering of cell lines.
Targeted Proteomics (MS)	Mass spectrometry is used to quantify specific peptides from the POI after tryptic digest.[20]	Highly specific and sensitive, multiplexable.	Lower throughput than HiBiT, requires specialized equipment.

Step 2: Mechanism of Action (MoA) Validation

Once degradation is confirmed, you must prove it occurs via the intended mechanism. This involves a series of essential control experiments.

• Proteasome Dependence: Co-treat cells with the PROTAC and a proteasome inhibitor (e.g., MG132 or Bortezomib). Expected Result: The proteasome inhibitor should "rescue" the protein from degradation, confirming the involvement of the proteasome.[21]

• E3 Ligase Dependence: Co-treat cells with the PROTAC and an excess of the free, unconjugated E3 ligase ligand (e.g., Pomalidomide for a CRBN-based PROTAC). Expected Result: The free ligand will outcompete the PROTAC for binding to the E3 ligase, preventing ternary complex formation and rescuing the protein from degradation.

• Transcriptional Effects: Measure the mRNA levels of the POI using qPCR after PROTAC treatment. Expected Result: There should be no significant change in mRNA levels, confirming that the reduction in protein is due to post-translational degradation, not reduced transcription.[22]

Failure in any of these validation steps indicates that the observed protein loss is not due to a canonical PROTAC mechanism and requires further investigation.

Step 3: Global Selectivity Profiling

A key advantage of PROTACs is their potential for enhanced selectivity.[4][9] Even if the warhead has off-targets, a productive ternary complex may only form with the intended POI, imparting a second layer of specificity.[4][7] This must be experimentally verified.

Methodology: Quantitative Mass Spectrometry-Based Proteomics

Global proteomics is the gold standard for assessing selectivity.[23] The goal is to quantify changes across the entire expressed proteome following PROTAC treatment.

• Cell Treatment: Treat cells with the PROTAC at a concentration that gives robust degradation of the POI (e.g., 5x DC₅₀). Include vehicle controls.

• Sample Preparation: Lyse cells, digest proteins into peptides, and label them with isobaric tags (e.g., TMT) or use a label-free quantification (LFQ) approach.[20]

• LC-MS/MS Analysis: Separate peptides by liquid chromatography and analyze by tandem mass spectrometry to identify and quantify thousands of proteins in a single run.[20][23]

• Data Analysis: Identify proteins whose levels significantly decrease upon PROTAC treatment. Expected Result: In a highly selective PROTAC, only the intended POI (and potentially downstream regulated proteins) will be significantly downregulated. Any other downregulated proteins are potential off-targets.

Conclusion: A New Modality Comes of Age

Targeted protein degradation with PROTACs has moved from a novel concept to a clinically validated therapeutic modality.[10][24] Success in this field requires more than just clever chemistry; it demands a deep, mechanistic understanding of the ubiquitin-proteasome system and a commitment to rigorous, multi-step validation workflows. By explaining the causality behind our experimental choices and building self-validating systems into our protocols, we can confidently design, optimize, and advance this powerful technology to address diseases driven by proteins once considered undruggable.

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An In-depth Technical Guide to the Ubiquitin-Proteasome System in PROTAC Mechanism

Introduction: A Paradigm Shift in Targeted Therapeutics

For decades, the dominant paradigm in small-molecule drug development has been occupancy-driven pharmacology, where a drug must continuously bind to a protein's active site to inhibit its function. This approach, while successful for many targets, leaves a vast portion of the proteome, including scaffolding proteins and transcription factors, inaccessible or "undruggable".[1] Proteolysis-targeting chimeras (PROTACs) represent a revolutionary therapeutic strategy that shifts the paradigm from inhibition to induced degradation.[2][3]

PROTACs are heterobifunctional molecules that do not inhibit their target protein but instead co-opt the cell's own protein disposal machinery—the Ubiquitin-Proteasome System (UPS)—to selectively eliminate disease-causing proteins.[2][4] This event-driven pharmacology, where a single PROTAC molecule can catalytically induce the degradation of multiple target proteins, offers the potential for more potent and sustained pharmacological effects at lower doses.[1][5]

This technical guide provides researchers, scientists, and drug development professionals with a deep dive into the core mechanics of the UPS and its critical interplay with PROTACs. We will dissect the key enzymatic players, the formation of the crucial ternary complex, and the step-by-step workflows for validating and quantifying PROTAC-mediated protein degradation.

The Ubiquitin-Proteasome System (UPS): The Cell's Master Regulator of Protein Homeostasis

The UPS is the primary pathway for regulated protein degradation in eukaryotic cells, controlling the levels of numerous proteins involved in critical cellular processes like cell cycle progression, DNA repair, and signal transduction. It functions through a highly organized and sequential enzymatic cascade that tags proteins for destruction.

Core Components of the UPS

• Ubiquitin (Ub): A small, highly conserved 76-amino acid regulatory protein. The attachment of a polyubiquitin chain to a substrate protein serves as the degradation signal.[6][]

• E1 Ubiquitin-Activating Enzymes: These enzymes initiate the cascade in an ATP-dependent manner by adenylating the C-terminus of ubiquitin and forming a high-energy thioester bond with it.[8][][10]

• E2 Ubiquitin-Conjugating Enzymes: The activated ubiquitin is transferred from the E1 to the catalytic cysteine residue of an E2 enzyme.[][11]

• E3 Ubiquitin Ligases: This large and diverse family of enzymes provides substrate specificity. E3 ligases act as adaptors, recognizing specific target proteins and facilitating the transfer of ubiquitin from the E2 enzyme to a lysine residue on the target.[12][][13]

• The 26S Proteasome: A large, multi-catalytic protease complex that recognizes, unfolds, and degrades polyubiquitinated proteins into small peptides.[14][15]

The Enzymatic Cascade of Ubiquitination

The process of tagging a protein with ubiquitin is a three-step cascade:

• Activation (E1): An E1 enzyme uses ATP to activate a ubiquitin molecule, forming a thioester linkage between its own catalytic cysteine and the C-terminus of ubiquitin.[6][8][16]

• Conjugation (E2): The activated ubiquitin is then transferred to a cysteine residue on an E2 conjugating enzyme.[6][8][16]

• Ligation (E3): An E3 ligase simultaneously binds to the target protein and the E2-ubiquitin complex. It catalyzes the final step, the transfer of ubiquitin from the E2 to a lysine residue on the target protein, forming an isopeptide bond.[6][8] This process is repeated to form a polyubiquitin chain, which serves as the recognition signal for the proteasome.[14]

Diagram 1: The Ubiquitin-Proteasome System (UPS) enzymatic cascade.

PROTAC Mechanism of Action: Hijacking the UPS for Targeted Degradation

PROTACs are ingeniously designed bifunctional molecules consisting of three components: a ligand for the protein of interest (POI), a ligand for an E3 ligase, and a chemical linker that connects them.[1][17] They function by acting as a molecular bridge, inducing proximity between the POI and an E3 ligase.[3][4]

Ternary Complex Formation: The Critical Event

The cornerstone of PROTAC activity is the formation of a transient, productive ternary complex consisting of the POI, the PROTAC, and an E3 ligase (POI-PROTAC-E3).[1][18][19] The stability and conformation of this complex are critical determinants of the efficiency and speed of the subsequent ubiquitination.[18][20] The linker plays a crucial role, as its length and composition dictate the relative orientation of the POI and E3 ligase, which can significantly impact the ubiquitination process.[21]

From Proximity to Degradation

Once the ternary complex is formed, the catalytic cycle proceeds as follows:

• Induced Proximity: The PROTAC brings the POI into close proximity with the E3 ligase.[22]

• Ubiquitin Transfer: This proximity allows the E3 ligase to efficiently transfer ubiquitin molecules from a charged E2 enzyme to surface-exposed lysine residues on the POI.[2][22]

• Polyubiquitination: A polyubiquitin chain is assembled on the POI, marking it for degradation.[23]

• Proteasomal Degradation: The 26S proteasome recognizes the polyubiquitinated POI, unfolds it, and degrades it into small peptides.[23][24]

• PROTAC Recycling: The PROTAC molecule is then released and can engage another POI and E3 ligase, enabling it to act catalytically.[1][4]

Diagram 2: PROTAC-mediated protein degradation cycle.

Key Experimental Workflows for PROTAC Characterization

A multi-faceted approach is required to fully characterize a novel PROTAC. The primary goal is to demonstrate potent, selective, and E3 ligase-dependent degradation of the target protein.

Diagram 3: A typical experimental workflow for PROTAC validation.

Quantifying Protein Degradation via Western Blot

Western blotting is the foundational technique to directly measure the reduction in target protein levels following PROTAC treatment.[4][24] This allows for the determination of key efficacy parameters.

Key Parameters:

• DC₅₀ (Degradation Concentration 50%): The concentration of a PROTAC that results in 50% degradation of the target protein.[23]

• Dₘₐₓ (Maximum Degradation): The maximum percentage of protein degradation achieved.[23]

Table 1: Example Degradation Parameters for Clinical-Stage PROTACs

PROTAC	Target Protein	E3 Ligase Recruited	Cell Line	DC₅₀	Dₘₐₓ	Reference
ARV-110	Androgen Receptor (AR)	CRBN	VCaP	~1 nM	>95%	[17]
ARV-471	Estrogen Receptor (ER)	CRBN	MCF7	~2 nM	>90%	[3]

| Gefitinib-based | EGFR L858R | VHL | HCC-827 | 5.0 nM | N/A |[17] |

Experimental Protocol: Western Blot for PROTAC-Mediated Degradation

• Causality and Self-Validation: This protocol includes critical controls to ensure the observed degradation is a direct result of the PROTAC's intended mechanism. The vehicle control establishes the baseline protein level, while the proteasome inhibitor co-treatment confirms that the protein loss is via the proteasome and not due to other effects like transcriptional repression.

• Cell Culture and Treatment: a. Plate cells at a density to ensure they are in the logarithmic growth phase during treatment.[24] Allow cells to adhere overnight. b. Prepare serial dilutions of the PROTAC in fresh culture medium. A typical concentration range is 0.1 nM to 10 µM. c. Include a vehicle control (e.g., 0.1% DMSO).[23] d. For pathway validation, include a condition with an effective concentration of your PROTAC co-treated with a proteasome inhibitor (e.g., 10 µM MG132) for 4-6 hours prior to harvest. e. Remove the old medium and add the medium containing the PROTACs or controls. Incubate for the desired time (e.g., 4, 8, 16, or 24 hours) at 37°C.[23]

• Lysate Preparation: a. After treatment, place plates on ice and wash cells once with ice-cold PBS.[23] b. Aspirate PBS and add ice-cold lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors. The inhibitors are crucial to prevent protein degradation and signaling changes after cell lysis.[23][24] c. Scrape the cells and transfer the lysate to a microcentrifuge tube. Incubate on ice for 30 minutes with occasional vortexing.[23] d. Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.[23] e. Transfer the supernatant (protein lysate) to a new tube.

• Protein Quantification and Sample Preparation: a. Determine the protein concentration of each lysate using a BCA or Bradford protein assay.[23] b. Normalize all samples with lysis buffer to ensure equal protein loading for SDS-PAGE. c. Add 4X Laemmli sample buffer to a final concentration of 1X and boil at 95-100°C for 5-10 minutes to denature the proteins.[24]

• SDS-PAGE and Immunoblotting: a. Load equal amounts of protein (e.g., 20-30 µg) into the wells of an SDS-PAGE gel. b. Perform electrophoresis to separate proteins by size. c. Transfer the separated proteins to a PVDF or nitrocellulose membrane. d. Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature to prevent non-specific antibody binding. e. Incubate the membrane with a primary antibody specific to the target protein overnight at 4°C. Also, probe for a loading control (e.g., GAPDH, β-actin) to ensure equal protein loading. f. Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature. g. Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Data Analysis: a. Quantify the band intensities using densitometry software (e.g., ImageJ). b. Normalize the target protein band intensity to the corresponding loading control band intensity. c. Express the data as a percentage of the vehicle-treated control. d. Plot the percentage of remaining protein against the log of the PROTAC concentration and fit a dose-response curve to determine the DC₅₀ and Dₘₐₓ.

Assessing Ternary Complex Formation

Confirming that the PROTAC can form a stable ternary complex is key to understanding its mechanism.[18] Several biophysical techniques can be employed.

• Surface Plasmon Resonance (SPR): Provides real-time kinetic data on the binding and dissociation of the PROTAC to the POI and E3 ligase, and can be used to measure the formation of the ternary complex.[21]

• Isothermal Titration Calorimetry (ITC): Measures the heat changes upon binding, providing thermodynamic parameters of binary and ternary complex formation, including binding affinity (Kᴅ) and cooperativity.[19][25]

• Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET): A proximity-based assay where energy transfer occurs between a donor fluorophore on one protein (e.g., E3 ligase) and an acceptor fluorophore on the other (e.g., POI) only when they are brought together by the PROTAC.[21][25]

• NanoBRET™ Assays: A cellular proximity-based assay that measures protein interactions in live cells. It uses a NanoLuc® luciferase-tagged protein and a fluorescently labeled HaloTag® fusion protein to monitor ternary complex formation in a physiological context.[26]

Verifying Target Ubiquitination

Directly demonstrating that the PROTAC induces ubiquitination of the POI is a critical validation step.[27]

Experimental Protocol: Immunoprecipitation (IP) followed by Western Blot for Ubiquitination

• Causality and Self-Validation: This protocol directly links the PROTAC treatment to the ubiquitination of the specific target protein. The key is to first isolate the target protein and then probe for ubiquitin. Co-treatment with a proteasome inhibitor is essential here; it prevents the rapid degradation of the ubiquitinated protein, allowing it to accumulate to detectable levels.

• Cell Treatment: a. Treat cells with the PROTAC at an effective concentration (e.g., 5-10x DC₅₀) and a vehicle control. b. Crucially, co-treat cells with a proteasome inhibitor (e.g., 10 µM MG132) for 4-6 hours prior to harvesting. This is to allow the polyubiquitinated target protein to accumulate.

• Cell Lysis: a. Lyse cells in a denaturing IP buffer (e.g., containing 1% SDS) and heat to dissociate protein-protein interactions, ensuring that only covalently attached ubiquitin is detected. b. Dilute the lysate with a non-denaturing buffer to reduce the SDS concentration and allow for antibody binding.

• Immunoprecipitation: a. Add a primary antibody specific to the target protein to the normalized cell lysates. Incubate for 4 hours to overnight at 4°C with gentle rotation. b. Add Protein A/G magnetic beads and incubate for another 1-2 hours to capture the antibody-protein complexes. c. Wash the beads several times with IP wash buffer to remove non-specifically bound proteins.

• Elution and Western Blot: a. Elute the captured proteins from the beads by boiling in 1X Laemmli sample buffer. b. Run the eluates on an SDS-PAGE gel and transfer to a membrane. c. Perform immunoblotting using a primary antibody that recognizes ubiquitin (e.g., P4D1 or FK2 clones). A characteristic high-molecular-weight smear or laddering pattern above the expected size of the target protein indicates polyubiquitination. d. As a control, a separate blot can be run and probed with the target protein antibody to confirm successful immunoprecipitation.

Conclusion and Future Outlook

Understanding the intricate dance between a PROTAC molecule and the Ubiquitin-Proteasome System is fundamental to the rational design of effective protein degraders. The workflows and protocols detailed in this guide provide a robust framework for characterizing the key events in the PROTAC mechanism of action: target engagement, ternary complex formation, ubiquitination, and proteasome-dependent degradation.

The field of targeted protein degradation is rapidly expanding, with ongoing efforts to discover ligands for new E3 ligases, thereby broadening the scope of degradable proteins and potentially enabling tissue-specific degradation.[22][28] As this technology matures, a deep, quantitative understanding of the UPS will remain the cornerstone of innovation, paving the way for a new generation of therapeutics capable of tackling diseases that were once considered undruggable.

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The Architect's Guide to Targeted Protein Degradation: Principles of PROTAC Design and Synthesis

Foreword: A Paradigm Shift in Pharmacology

For decades, the dominant paradigm in small molecule drug discovery has been occupancy-driven pharmacology, where a drug binds to a protein's active site to inhibit its function. Proteolysis-targeting chimeras (PROTACs) represent a revolutionary departure from this model.[1][2] These heterobifunctional molecules do not inhibit the target protein but instead co-opt the cell's own machinery for protein disposal—the ubiquitin-proteasome system (UPS)—to selectively eliminate it.[3][4][5] This "event-driven" pharmacology allows for a catalytic mode of action, where a single PROTAC molecule can induce the degradation of multiple target protein molecules, often leading to more profound and durable biological effects than traditional inhibitors.[1][6] This guide provides a comprehensive technical overview of the core principles underpinning the design and synthesis of these transformative molecules, intended for researchers and drug development professionals poised to harness the power of targeted protein degradation.

The PROTAC Mechanism of Action: Hijacking the Ubiquitin-Proteasome System

PROTACs are comprised of three key components: a ligand that binds to a protein of interest (POI), a ligand that recruits an E3 ubiquitin ligase, and a chemical linker that connects the two.[1][4][7][8] By simultaneously engaging the POI and an E3 ligase, a PROTAC induces the formation of a productive ternary complex (POI-PROTAC-E3 ligase).[8][9][] This proximity-induced event triggers the transfer of ubiquitin from a charged E2 conjugating enzyme to lysine residues on the surface of the POI.[8] This polyubiquitination serves as a molecular flag, marking the POI for recognition and subsequent degradation by the 26S proteasome.[2][] The PROTAC molecule itself is not degraded in this process and can go on to induce the degradation of another POI molecule.[2]

Caption: The catalytic cycle of PROTAC-mediated protein degradation.

Core Components of a PROTAC: The Building Blocks of Degradation

The efficacy of a PROTAC is intricately linked to the properties of its three constituent parts. The rational selection and optimization of each component are critical for developing potent and selective degraders.

The Warhead: Engaging the Protein of Interest (POI)

The "warhead" is the ligand that specifically binds to the target protein. A crucial aspect of PROTAC design is that the warhead does not need to be a potent inhibitor of the protein's function.[12] Its primary role is to tether the POI to the PROTAC molecule. Interestingly, even weak-binding warheads can be effective in PROTACs, as the stability of the ternary complex can be enhanced by favorable protein-protein interactions between the POI and the E3 ligase, a phenomenon known as positive cooperativity.[2][12]

The choice of the warhead and the vector for linker attachment are critical. The linker should be attached at a position that does not significantly disrupt binding to the POI and is solvent-exposed to allow for the formation of the ternary complex.[13]

Warhead Type	Example	Key Considerations
Reversible, Non-covalent	JQ1 (for BET bromodomains)	Binding affinity, solvent-exposed vector for linker attachment.
Covalent	Covalent inhibitors	Can provide durable target engagement, but may have off-target reactivity.
Allosteric Binders	Ligands binding to non-active sites	Can offer novel selectivity profiles.

The E3 Ligase Ligand: Hijacking the Cellular Machinery

The E3 ligase ligand recruits the cellular machinery responsible for ubiquitination. While over 600 E3 ligases are encoded in the human genome, only a handful have been extensively utilized for PROTAC design due to the availability of well-characterized small molecule ligands.[4]

The most commonly recruited E3 ligases are Cereblon (CRBN) and von Hippel-Lindau (VHL).[7][14] Ligands for these E3 ligases, such as thalidomide and its analogs for CRBN and hypoxia-inducible factor (HIF-1α) mimetics for VHL, have been instrumental in the development of clinical-stage PROTACs.[8][14][15] The choice of E3 ligase can significantly impact the degradation profile, selectivity, and potential for off-target effects.[2][4]

E3 Ligase	Common Ligands	Key Characteristics
Cereblon (CRBN)	Thalidomide, Pomalidomide, Lenalidomide	Widely expressed, numerous validated ligands.[15]
von Hippel-Lindau (VHL)	HIF-1α mimetics	Well-characterized, often used in PROTAC design.[7][14]
IAPs (Inhibitor of Apoptosis Proteins)	Bestatin, LCL161	Can induce apoptosis in addition to protein degradation.[7]
MDM2 (Mouse double minute 2 homolog)	Nutlin-3	Primarily used for degrading proteins in the p53 pathway.[4]
RNF114, DCAF16, AhR	Emerging ligands	Expanding the toolbox of available E3 ligases.[7]

The Linker: More Than Just a Spacer

The linker is a critical determinant of a PROTAC's biological activity, influencing everything from ternary complex formation to pharmacokinetic properties.[1][3][16] It is not merely a passive tether but an active contributor to the molecule's efficacy.[3] The length, composition, and attachment points of the linker must be empirically optimized for each POI-E3 ligase pair.[1][3][13]

• Length: A linker that is too short may lead to steric clashes, preventing the formation of a stable ternary complex.[13] Conversely, a linker that is too long may result in unproductive binding modes.[3][13]

• Composition: The chemical makeup of the linker affects the PROTAC's physicochemical properties, such as solubility and cell permeability.[3] Common linker motifs include polyethylene glycol (PEG) and alkyl chains due to their synthetic accessibility and flexibility.[1][] More rigid linkers, incorporating structures like piperazines or alkynes, are also being explored to pre-organize the PROTAC for optimal ternary complex formation.[1]

• Attachment Points: The points at which the linker is connected to the warhead and the E3 ligase ligand are crucial.[13] These attachment sites must allow for the appropriate spatial orientation of the POI and E3 ligase within the ternary complex to facilitate efficient ubiquitination.[13]

Principles of PROTAC Design: Navigating the Complex Landscape

The design of a successful PROTAC involves a multi-parameter optimization process. Several key principles guide this endeavor.

Ternary Complex Formation and Cooperativity

The formation of a stable and productive ternary complex is the cornerstone of PROTAC-mediated protein degradation.[3] The stability of this complex is influenced by the intrinsic binding affinities of the PROTAC for the POI and the E3 ligase, as well as the protein-protein interactions between the POI and the E3 ligase.[12]

Cooperativity (α) is a measure of how the binding of one protein to the PROTAC influences the binding of the second protein.

• Positive Cooperativity (α > 1): The formation of the binary complex (e.g., PROTAC-E3 ligase) enhances the binding affinity for the second protein (POI). This is highly desirable as it leads to a more stable ternary complex.[3]

• Negative Cooperativity (α < 1): The formation of the binary complex hinders the binding of the second protein.[17]

• No Cooperativity (α = 1): The binding events are independent.

The "Hook Effect"

A common phenomenon observed with PROTACs is the "hook effect," where at high concentrations, the degradation efficiency decreases.[18][19] This occurs because an excess of the PROTAC leads to the formation of non-productive binary complexes (POI-PROTAC and E3 ligase-PROTAC), which compete with the formation of the productive ternary complex.[18][20] This results in a bell-shaped dose-response curve.[18] Mitigating the hook effect is a key consideration in PROTAC design and can often be addressed by optimizing the linker to enhance ternary complex stability and cooperativity.[18][21]

Caption: The "Hook Effect": Formation of non-productive binary complexes at high PROTAC concentrations.

Synthetic Strategies for PROTACs: Assembling the Degraders

The modular nature of PROTACs lends itself to convergent synthetic strategies.[22] A common approach involves synthesizing the warhead and E3 ligase ligand with appropriate functional groups that can then be coupled to a linker.

Common Linker Chemistries

• Amide Coupling: A robust and widely used method for connecting the different components.

• "Click Chemistry": The copper-catalyzed azide-alkyne cycloaddition (CuAAC) is a highly efficient and versatile reaction for PROTAC synthesis, allowing for the rapid generation of libraries with varying linker lengths and compositions.[1][][13]

• Ether Synthesis: Williamson ether synthesis and other methods can be used to construct PEG-based linkers.

A General Synthetic Workflow

Caption: A generalized workflow for PROTAC synthesis.

Characterization and Validation of PROTACs: A Multi-faceted Approach

A suite of biophysical and cellular assays is required to characterize a PROTAC and validate its mechanism of action.

Biophysical Assays for Ternary Complex Characterization

These techniques provide quantitative insights into the formation of the ternary complex.[9]

Assay	Information Provided
Surface Plasmon Resonance (SPR)	Binding affinities (KD) and kinetics (kon, koff) of binary and ternary complex formation.[9][23][24]
Isothermal Titration Calorimetry (ITC)	Thermodynamic parameters (ΔH, ΔS, ΔG) and stoichiometry of binding.[9][24]
Biolayer Interferometry (BLI)	Real-time kinetics of association and dissociation.[9]
Fluorescence Resonance Energy Transfer (FRET)	Proximity-based assay to monitor ternary complex formation.[9][24]

Experimental Protocol: Assessing Ternary Complex Formation by SPR

• Immobilization: Covalently immobilize the E3 ligase onto a sensor chip surface.

• Binary Interaction Analysis:

  • Inject a series of concentrations of the POI over the immobilized E3 ligase to assess for any direct protein-protein interaction.

  • Inject a series of concentrations of the PROTAC over the immobilized E3 ligase to determine the binary affinity (KD).

• Ternary Complex Analysis:

  • Inject a constant concentration of the POI mixed with a series of concentrations of the PROTAC over the immobilized E3 ligase.

  • An enhanced binding response compared to the PROTAC alone indicates the formation of the ternary complex.

• Data Analysis: Fit the sensorgram data to appropriate binding models to determine kinetic and affinity constants.

Cellular Assays for Degradation and Mechanism of Action

These assays confirm that the PROTAC induces the degradation of the target protein in a cellular context and that the degradation is dependent on the proteasome and the recruited E3 ligase.

Assay	Purpose
Western Blotting	To quantify the levels of the target protein following PROTAC treatment.[18]
In-Cell Western / High-Content Imaging	Higher throughput methods for quantifying protein levels.
HiBiT Lytic Detection Assay	A sensitive and quantitative method for measuring protein degradation.
Proteasome Inhibitor Co-treatment	To confirm that degradation is proteasome-dependent (e.g., using MG132 or bortezomib).[25]
E3 Ligase Ligand Competition	To confirm that degradation is dependent on binding to the intended E3 ligase.[25]
E3 Ligase Knockout/Knockdown	To genetically validate the requirement of the specific E3 ligase for degradation.[25]
mRNA Quantification (e.g., qPCR)	To confirm that the reduction in protein levels is not due to transcriptional repression.[25]

Experimental Protocol: Validating PROTAC-Mediated Protein Degradation by Western Blot

• Cell Culture and Treatment: Plate cells and allow them to adhere. Treat with a dose-response of the PROTAC for a specified time (e.g., 18-24 hours). Include a vehicle control (e.g., DMSO).

• Co-treatment Controls: In separate wells, pre-treat cells with a proteasome inhibitor (e.g., MG132) or an excess of the free E3 ligase ligand before adding the PROTAC.

• Cell Lysis: Harvest cells and prepare protein lysates.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or similar assay.

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with a primary antibody specific for the POI and a loading control (e.g., GAPDH, β-actin).

  • Incubate with an appropriate HRP-conjugated secondary antibody.

• Detection and Analysis: Visualize protein bands using a chemiluminescent substrate and quantify band intensities to determine the extent of protein degradation.

Conclusion and Future Outlook

PROTAC technology has ushered in a new era of drug discovery, offering the potential to target proteins previously considered "undruggable."[26] The principles of PROTAC design are continuously evolving, with ongoing research focused on expanding the repertoire of available E3 ligases, developing more sophisticated linker chemistries, and employing computational methods to rationally design degraders.[7][14][27][28] As our understanding of the intricate interplay between the PROTAC, the target protein, and the E3 ligase deepens, we can expect the development of even more potent, selective, and clinically successful protein degraders.

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Protocols & Analytical Methods

Application Notes: A Modular Approach to PROTAC Synthesis Employing a Bifunctional Maleimide-Hydrazide Linker

Introduction: The Rationale for Bifunctional Linkers in PROTAC Synthesis

Proteolysis-targeting chimeras (PROTACs) have emerged as a transformative therapeutic modality, capable of hijacking the cell's ubiquitin-proteasome system to induce the degradation of specific proteins of interest (POIs).[1][2] These heterobifunctional molecules are comprised of three key components: a "warhead" that binds to the POI, a ligand that recruits an E3 ubiquitin ligase, and a chemical linker that connects the two.[3] The linker is not merely a spacer; its length, composition, and attachment points are critical determinants of the efficacy, selectivity, and physicochemical properties of the final PROTAC.[4][5]

This application note details a modular and efficient synthetic strategy for the construction of PROTACs using Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride , a bifunctional linker. This linker possesses two orthogonal reactive handles: a maleimide group and a hydrazide group. The maleimide group reacts selectively with thiols, such as those on cysteine residues, while the hydrazide group can be efficiently condensed with aldehydes or ketones to form a hydrazone linkage.[6][7][8] This orthogonal reactivity allows for a stepwise and controlled assembly of the PROTAC, providing researchers with a versatile platform for creating libraries of degraders for structure-activity relationship (SAR) studies.[9]

Mechanism of Action: PROTAC-Mediated Protein Degradation

PROTACs function by inducing the formation of a ternary complex between the target protein and an E3 ubiquitin ligase.[3] This proximity facilitates the transfer of ubiquitin from an E2 conjugating enzyme to lysine residues on the surface of the target protein. The resulting polyubiquitin chain acts as a recognition signal for the 26S proteasome, which then degrades the tagged protein into smaller peptides. The PROTAC molecule is not degraded in this process and can catalytically induce the degradation of multiple target protein molecules.[10]

Caption: PROTAC-mediated protein degradation pathway.

Synthetic Strategy: Orthogonal Conjugation

The synthetic approach outlined here involves a two-step, sequential conjugation to the Mal-C2-cyclohexylcarboxyl-hydrazide linker. This strategy allows for the independent synthesis and purification of the warhead and E3 ligase ligand moieties before their final assembly into the PROTAC.

• Hydrazone Ligation: An aldehyde-functionalized warhead is reacted with the hydrazide moiety of the linker.

• Maleimide-Thiol Conjugation: A thiol-containing E3 ligase ligand is then conjugated to the maleimide group of the linker-warhead intermediate.

Caption: Orthogonal synthesis workflow for PROTAC assembly.

Experimental Protocols

This section provides a representative protocol for the synthesis of a PROTAC targeting the BET bromodomain protein BRD4, using a JQ1-based warhead and a pomalidomide-based ligand for the E3 ligase Cereblon (CRBN).

Materials and Reagents

Reagent	Supplier	Notes
Mal-C2-cyclohexylcarboxyl-hydrazide HCl	Commercially available	Store at 2-8°C.
JQ1-aldehyde	Custom synthesis	Can be synthesized from (+)-JQ1.[11]
Pomalidomide-thiol	Custom synthesis	Can be synthesized from pomalidomide.[1][12]
Triethylamine (TEA)	Sigma-Aldrich	Anhydrous, for neutralization.
Glacial Acetic Acid	Sigma-Aldrich	Catalyst for hydrazone formation.
Dimethylformamide (DMF)	Sigma-Aldrich	Anhydrous.
Phosphate-buffered saline (PBS), pH 7.2-7.4	Thermo Fisher	Degassed.
HPLC-grade Acetonitrile and Water	Waters	For purification.
Formic Acid or Trifluoroacetic Acid (TFA)	Sigma-Aldrich	Mobile phase modifier for HPLC.

Protocol 1: Synthesis of Warhead-Linker-Maleimide Intermediate via Hydrazone Ligation

This protocol describes the condensation reaction between JQ1-aldehyde and the hydrazide linker.

• Neutralization of Hydrazide Linker:

  • Dissolve Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride (1.2 equivalents) in anhydrous DMF.

  • Add triethylamine (1.5 equivalents) to the solution to neutralize the hydrochloride salt and liberate the free hydrazine.[13] Stir for 10 minutes at room temperature. The formation of triethylamine hydrochloride as a white precipitate may be observed.

• Hydrazone Formation:

  • To the neutralized linker solution, add a solution of JQ1-aldehyde (1.0 equivalent) in a minimal amount of anhydrous DMF.

  • Add a catalytic amount of glacial acetic acid (0.1 equivalents).

  • Stir the reaction mixture at room temperature for 4-6 hours. The reaction can be gently heated to 40-50°C to increase the rate if necessary.[8][14]

  • Monitor the reaction progress by LC-MS until the starting material is consumed.

• Work-up and Purification:

  • Upon completion, dilute the reaction mixture with ethyl acetate and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography to yield the Warhead-Linker-Maleimide intermediate.

Protocol 2: Synthesis of the Final PROTAC via Maleimide-Thiol Conjugation

This protocol details the Michael addition of the thiol-functionalized E3 ligase ligand to the maleimide-containing intermediate.

• Reaction Setup:

  • Dissolve the Warhead-Linker-Maleimide intermediate (1.0 equivalent) in a degassed buffer, such as PBS (pH 7.2-7.4) or a mixture of DMF and PBS.[6]

  • In a separate vial, dissolve the pomalidomide-thiol (1.1 equivalents) in the same degassed buffer.

• Conjugation:

  • Add the pomalidomide-thiol solution to the solution of the intermediate.

  • Stir the reaction mixture at room temperature for 1-4 hours under an inert atmosphere (e.g., nitrogen or argon).[2][15]

  • Monitor the reaction progress by LC-MS.

• Purification of the Final PROTAC:

  • Upon completion, the final PROTAC can be purified directly by preparative reverse-phase HPLC.[7]

  • A typical gradient might be 20-80% acetonitrile in water with 0.1% formic acid or TFA over 30 minutes.

  • Collect the fractions containing the pure product and lyophilize to obtain the final PROTAC as a solid.

Characterization and Quality Control

The identity and purity of the synthesized PROTAC should be confirmed using a combination of analytical techniques.

Technique	Expected Outcome
LC-MS	A single major peak in the chromatogram with the correct mass-to-charge ratio for the final PROTAC.[16]
¹H and ¹³C NMR	Spectra should show all expected signals corresponding to the warhead, linker, and E3 ligase ligand moieties with correct integrations and chemical shifts.[3] The formation of the hydrazone linkage can be confirmed by the appearance of a characteristic imine proton signal (C=N-H) in the ¹H NMR spectrum, typically in the range of 8-12 ppm.[17]
High-Resolution MS	Provides an accurate mass measurement to confirm the elemental composition of the PROTAC.[16]
Purity by HPLC	Purity should be ≥95% as determined by HPLC with UV detection at an appropriate wavelength (e.g., 254 nm).[7]

Troubleshooting

Issue	Possible Cause	Suggested Solution
Incomplete Hydrazone Formation	Incomplete neutralization of the hydrochloride salt. Insufficient reaction time or temperature.	Ensure complete neutralization with a base like triethylamine. Increase reaction time or gently heat the reaction mixture.
Low Yield in Maleimide Conjugation	Oxidation of the thiol group. Hydrolysis of the maleimide group at high pH.	Use degassed buffers and perform the reaction under an inert atmosphere. Maintain the pH of the reaction buffer between 7.0 and 7.5.
Multiple Products in Final Reaction	Side reactions of the maleimide group. Impurities in starting materials.	Ensure the purity of the intermediate and the thiol-containing ligand before conjugation. Optimize reaction time to minimize side product formation.
Poor Solubility of PROTAC	The final PROTAC may have limited aqueous solubility.	Use co-solvents like DMSO or DMF for purification and biological assays. The cyclohexyl group in the linker is hydrophobic and may contribute to poor solubility.[18]

Conclusion

The use of bifunctional linkers such as Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride offers a powerful and flexible strategy for the synthesis of PROTACs. The orthogonal reactivity of the maleimide and hydrazide groups allows for a controlled, stepwise assembly, facilitating the creation and optimization of these complex molecules. The protocols outlined in this application note provide a robust framework for researchers to develop novel protein degraders for a wide range of biological targets.

References

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• Jimenez-Bonilla, P. (2015). Any idea how to neutralize the hydrazine dihydrochloride, I need to neutralize it to perform the synthesis of a triazole from benzoyl isothiocyanate?
• BenchChem. (2025). Application Notes and Protocols for the Creation of PROTACs Using an Alkyne-PEG4-maleimide Linker.
• BenchChem. (2025).
• Bondeson, D. P., et al. (2018). Lessons in PROTAC Design from Selective Degradation with a Promiscuous Warhead. Cell Chemical Biology, 25(1), 78-87.e5.
• Tocris Bioscience. (n.d.). Conjugation Protocol for Thiol Reactive (Maleimide) Dyes.
• Sciencemadness Wiki. (2020). Hydrazine hydrochloride.
• Al-Megrin, M. I., et al. (2022). Design, synthesis, and molecular docking studies of novel pomalidomide-based PROTACs as potential anti-cancer agents targeting EGFRWT and EGFRT790M. RSC Medicinal Chemistry, 13(10), 1235-1250.
• MedChemExpress. (n.d.). (+)-JQ-1.
• Bondeson, D. P., et al. (2015). Catalytic in vivo protein knockdown by small-molecule PROTACs.
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• Lumiprobe. (n.d.).
• Zhang, X., et al. (2019). A Platform for the Rapid Synthesis of Proteolysis Targeting Chimeras (Rapid-TAC) Under Miniaturized Conditions.
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• Patrick, J. W., et al. (2024). Advancing PROTAC Characterization: Structural Insights through Adducts and Multimodal Tandem-MS Strategies. Journal of the American Society for Mass Spectrometry, 35(1), 123-132.
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• BenchChem. (2025). Application Notes and Protocols for the Synthesis of Pomalidomide-C7-NH2 Hydrochloride-Based PROTACs.
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• ResearchGate. (2019). Is there any possibility to use hydrochloric acid to neutralize (ester, hydrazine)
• Kumar, A., et al. (2016). Scalable syntheses of the BET bromodomain inhibitor JQ1. Tetrahedron Letters, 57(35), 3945-3947.
• Goracci, L., et al. (2020). Understanding the Metabolism of Proteolysis Targeting Chimeras (PROTACs): The Next Step toward Pharmaceutical Applications. Journal of Medicinal Chemistry, 63(15), 7945-7968.
• Brubaker, K. L. (1987). Chemistry of the Hypochlorite Neutralization of Hydrazine Fuels.
• AxisPharm. (2024). From Design to Degradation: The Essential Role of Linkers in PROTACs.
• Zhang, S., et al. (2018). Catalyst free hydrazone ligation for protein labeling and modification using electron-deficient benzaldehyde reagents. The Royal Society of Chemistry.
• Bîcu, E., et al. (2022). Design, Synthesis, and Biological Evaluation of N-Acyl-Hydrazone-Linked Quinazolinone Derivatives with Antioxidant, Antimicrobial, and Anticancer Potential. Molecules, 27(19), 6523.
• Precise PEG. (n.d.). Linkers in PROTACs.
• Troup, R. I., et al. (2020). Current strategies for the design of PROTAC linkers: a critical review. Exploratory Target Antitumor Therapy, 1(5), 273-312.

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maleimide-thiol conjugation chemistry for PROTAC synthesis

An Application Guide to Maleimide-Thiol Conjugation for PROTAC Synthesis For Researchers, Scientists, and Drug Development Professionals

Abstract

Proteolysis-targeting chimeras (PROTACs) have emerged as a groundbreaking therapeutic modality, capable of selectively eliminating target proteins by hijacking the cell's ubiquitin-proteasome system.[1] The efficacy of these heterobifunctional molecules—comprising a ligand for a protein of interest (POI), a ligand for an E3 ubiquitin ligase, and a connecting linker—is critically dependent on the chemical architecture of the linker.[2][3] Among the most robust and widely adopted methods for constructing PROTACs is the maleimide-thiol conjugation reaction. This application note provides a comprehensive technical guide to the principles, optimization, and practical application of this chemistry for PROTAC synthesis. We delve into the core mechanism, critical reaction parameters, potential side reactions, and detailed, field-proven protocols for synthesis, purification, and characterization.

The Core Chemistry: A Chemoselective Michael Addition

The conjugation of a maleimide-functionalized component to a thiol-containing molecule is a cornerstone of bioconjugation, valued for its efficiency, selectivity, and mild reaction conditions.[4][5] The reaction proceeds through a classic Michael addition mechanism, where a nucleophilic thiol group, typically from a cysteine residue or a synthetically introduced sulfhydryl, attacks the electron-deficient carbon-carbon double bond of the maleimide ring.[5][6][7] This process forms a stable, covalent succinimidyl thioether linkage.[6][7]

Several features make this reaction ideal for the complex synthesis of PROTACs:

• High Chemoselectivity : The reaction is exceptionally selective for thiols, especially within a pH range of 6.5 to 7.5.[5][8][9] At neutral pH, the reaction rate with thiols is approximately 1,000 times faster than with amines, minimizing off-target reactions with residues like lysine.[4][8][10]

• "Click Chemistry" Characteristics : The maleimide-thiol reaction is often considered a type of "click chemistry" due to its high yield, modularity, simple reaction conditions (often in aqueous buffers at room temperature), and the formation of inoffensive byproducts.[6][7][8]

• Mild Conditions : The ability to perform the conjugation at or near physiological pH and temperature helps preserve the structural integrity and binding affinity of the delicate POI and E3 ligase ligands.[5]

Caption: The Michael addition of a thiol to a maleimide forms a stable thioether bond.[11]

Critical Parameters for Successful Conjugation

Optimizing reaction conditions is paramount to maximize yield and purity. Careful control over the following parameters provides a self-validating system where success is reproducible.

Parameter	Optimal Range/Condition	Rationale & Expert Insights
pH	6.5 - 7.5	This is the most critical parameter.[11] Below pH 6.5, the thiol (R-SH) is less likely to be in its more reactive thiolate form (R-S⁻), slowing the reaction.[9] Above pH 7.5, the maleimide ring becomes increasingly susceptible to hydrolysis, and competitive side reactions with primary amines (e.g., lysine) become significant.[8][9][10]
Temperature	4°C to 25°C (Room Temp)	Most conjugations proceed efficiently at room temperature (1-4 hours) or can be performed overnight at 4°C to minimize degradation of sensitive biomolecules.[5][11][12]
Stoichiometry	10:1 to 20:1 (Maleimide:Thiol)	A molar excess of the maleimide-functionalized component is typically used to drive the reaction to completion and ensure all available thiol groups are labeled.[12][13] However, this should be optimized to minimize purification challenges.
Solvents	Degassed Aqueous Buffers (PBS, HEPES, Tris)	Buffers must be free of extraneous thiols (e.g., from DTT used in earlier steps if not removed).[13][14] For poorly soluble ligands, a water-miscible organic co-solvent like DMSO or DMF is required.[9][14] Always use freshly prepared solutions of maleimide reagents.[9]
Reducing Agents	TCEP (Tris(2-carboxyethyl)phosphine)	If the thiol is present as a disulfide bond, it must first be reduced. TCEP is the preferred reducing agent as it is selective, effective over a broad pH range, and does not need to be removed prior to conjugation, unlike DTT.[11][13]
Atmosphere	Inert (Nitrogen or Argon)	To prevent the re-oxidation of free thiols back to disulfide bonds, especially after a reduction step, it is best practice to work under an inert atmosphere.[13][14]

Navigating Potential Pitfalls: Side Reactions & Mitigation

While robust, the maleimide-thiol chemistry is not without potential complications. Understanding these side reactions is key to troubleshooting and ensuring the homogeneity of the final PROTAC.

• Maleimide Hydrolysis : In aqueous solutions, the maleimide ring can be opened by water to form an unreactive maleamic acid derivative. This reaction is accelerated at higher pH (>7.5).[8][10][12] Mitigation : Strictly maintain the pH between 6.5 and 7.5 and use freshly prepared solutions of the maleimide reagent.[9] If storage is necessary, use a dry, biocompatible solvent like DMSO.[4][8]

• Retro-Michael Reaction (Thiol Exchange) : The formed thiosuccinimide bond is potentially reversible.[10] In a thiol-rich environment, such as in vivo with high concentrations of glutathione, the conjugated payload can be transferred to other thiols, leading to off-target effects and reduced efficacy.[10][11] This is a major stability concern for PROTACs and ADCs.[10][15]

• Thiazine Rearrangement : When conjugating to a peptide or protein with an N-terminal cysteine, the resulting succinimidyl thioether can undergo an intramolecular rearrangement to form a more stable six-membered thiazine ring.[6][10] This rearrangement is pH-dependent, increasing at basic pH.[6][16] While this can create a more stable linkage, it alters the structure of the conjugate. Mitigation : Perform the conjugation under slightly acidic conditions (near pH 5-6.5) or acetylate the N-terminal amine to prevent the nucleophilic attack that initiates the rearrangement.[6][16]

Caption: Desired conjugation pathway and potential side reactions.

Enhancing Conjugate Stability

Given the reversibility of the thioether bond, strategies to create a more permanent linkage are highly valuable. One effective method is to intentionally hydrolyze the thiosuccinimide ring after the conjugation is complete. The resulting ring-opened succinamic acid thioether is significantly more stable and is not susceptible to the retro-Michael reaction.[8][15]

• Post-Conjugation Hydrolysis Protocol : After purification of the PROTAC, the pH of the solution can be raised to ~8.5-9.0 and incubated to promote ring opening.[10] The reaction can be monitored by LC-MS. This creates a more stable final product for in vivo applications.[15]

Step-by-Step Experimental Protocols

The following protocols provide a generalized workflow. Researchers must adapt concentrations and volumes based on the specific molecular weights and properties of their ligands.

Protocol 1: Preparation of Thiol-Containing Ligand

This protocol assumes one of your ligands (for either the POI or E3 ligase) has been synthesized with a free thiol, such as a cysteine residue or an aliphatic thiol linker.

• Dissolution : Dissolve the thiol-containing molecule in a degassed conjugation buffer (e.g., PBS, HEPES, Tris at pH 7.0-7.5) to a working concentration (e.g., 1-10 mg/mL).[13][14]

• (Optional) Disulfide Bond Reduction : If the thiol is protected as a disulfide, it must be reduced.

  • Add a 10- to 100-fold molar excess of TCEP to the solution.[5][13]

  • Flush the reaction vial with an inert gas (argon or nitrogen), seal, and incubate for 20-60 minutes at room temperature.[5][13]

Protocol 2: Synthesis of the PROTAC via Maleimide-Thiol Conjugation

• Prepare Maleimide Component : In a separate vial, dissolve the maleimide-functionalized ligand in a minimal amount of a compatible organic solvent (e.g., anhydrous DMSO or DMF) to create a concentrated stock solution (e.g., 10 mM).[9][13]

• Initiate Conjugation : Add the maleimide stock solution to the solution of the thiol-containing ligand. A 10- to 20-fold molar excess of the maleimide component is a common starting point.[9][12]

• Reaction : Seal the vial (flushing with inert gas is recommended) and allow the reaction to proceed.[13]

  • Incubate for 2 hours at room temperature OR overnight at 4°C.[5][13]

  • If any components are light-sensitive (e.g., fluorescent tags), protect the reaction from light.[5]

• Monitoring : The reaction progress can be monitored by analytical LC-MS to track the consumption of starting materials and the formation of the desired PROTAC product.

Protocol 3: Purification of the Final PROTAC Conjugate

It is crucial to remove unreacted reagents from the final product. The choice of purification method depends on the scale of the synthesis and the properties of the PROTAC.

• High-Performance Liquid Chromatography (HPLC) : Reverse-phase HPLC is the most common and effective method for purifying synthetic PROTACs, providing excellent separation of the product from starting materials and byproducts.[1][14]

• Size-Exclusion Chromatography (SEC) / Gel Filtration : This method is useful for separating the larger PROTAC conjugate from smaller, unreacted maleimide molecules, especially in bioconjugation applications.[5][14]

• Dialysis or Ultrafiltration : These techniques are also effective for removing small molecule impurities from larger protein or antibody-based conjugates.[5][17]

Caption: A typical experimental workflow for PROTAC synthesis via maleimide-thiol conjugation.

Characterization of the PROTAC Conjugate

After purification, the identity and purity of the final PROTAC must be confirmed.

• Mass Spectrometry (MS) : LC-MS is indispensable for confirming the molecular weight of the final product and assessing its purity.[1][18]

• Nuclear Magnetic Resonance (NMR) : For detailed structural elucidation, 1H and 13C NMR are critical to confirm that the conjugation has occurred at the desired position and that the overall structure is correct.[18]

• Functional Assays : Ultimately, the success of the synthesis is determined by the PROTAC's biological activity. This involves a suite of biochemical and cellular assays, such as fluorescence polarization to confirm ternary complex formation and Western Blots or proteomics to confirm target protein degradation.[19][20]

Conclusion

The maleimide-thiol conjugation reaction is a powerful and versatile tool for the modular synthesis of PROTACs.[21] Its high selectivity, efficiency, and mild reaction conditions make it an invaluable strategy for linking complex POI and E3 ligase ligands. By understanding the core chemistry, carefully controlling critical reaction parameters, and being mindful of potential side reactions, researchers can reliably synthesize novel protein degraders. The detailed protocols and expert insights provided herein serve as a robust foundation for drug development professionals to successfully apply this chemistry in the exciting and rapidly advancing field of targeted protein degradation.

References

• Bio-Synthesis Inc. Maleimide labeling of thiolated biomolecules. (2022-05-03). [Link]

• Taylor & Francis Online. Assays and Technologies for Developing Proteolysis Targeting Chimera Degraders. [Link]

• ACS Publications. Advancing PROTAC Characterization: Structural Insights through Adducts and Multimodal Tandem-MS Strategies. (2024-01-10). [Link]

• National Institutes of Health (NIH). Current strategies for the design of PROTAC linkers: a critical review. [Link]

• National Institutes of Health (NIH). Sequence sensitivity and pH dependence of maleimide conjugated N‐terminal cysteine peptides to thiazine rearrangement. [Link]

• BioActs. Maleimide Conjugation Protocol for Thiol Dyes. (2024-08-07). [Link]

• Portland Press. Methods to accelerate PROTAC drug discovery. (2025-06-25). [Link]

• ACS Publications. Long-Term Stabilization of Maleimide–Thiol Conjugates. [Link]

• Mtoz Biolabs. PROTAC Molecules Activity and Efficacy Evaluate Service. [Link]

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step-by-step guide for linking a target protein ligand to Mal-C2-cyclohexylcarboxyl-hydrazide

Topic: Step-by-Step Guide for Linking a Target Protein Ligand to Mal-C2-cyclohexylcarboxyl-hydrazide

Audience: Researchers, scientists, and drug development professionals.

A Strategic Approach to Bifunctional Conjugation: Linking Small Molecule Ligands to Mal-C2-cyclohexylcarboxyl-hydrazide

This guide provides a detailed, step-by-step framework for the covalent linkage of a target protein ligand to the bifunctional linker, Mal-C2-cyclohexylcarboxyl-hydrazide. This linker possesses two distinct reactive moieties: a maleimide group for reaction with thiols and a hydrazide group for reaction with carbonyls (aldehydes or ketones).[1] This orthogonality allows for a controlled, sequential conjugation strategy, which is essential for the precise construction of more complex biomolecules, such as PROTACs (Proteolysis Targeting Chimeras) or other targeted drug delivery systems.[2][3]

The core principle of this methodology is to first introduce a unique reactive handle—either a thiol (-SH) or a carbonyl (C=O)—onto the target protein ligand, if one is not already present. Subsequently, the functionalized ligand is reacted with one of the orthogonal ends of the Mal-C2-cyclohexylcarboxyl-hydrazide linker. The resulting ligand-linker conjugate can then be purified and used for further conjugation to a second molecule of interest.

This guide will present two primary strategic workflows, contingent on the nature of the functional group introduced onto the ligand. The choice between these strategies will depend on the inherent chemical functionalities of the target ligand and the desired final construct.

Visualizing the Conjugation Strategy

The overall workflow can be conceptualized as a two-stage process. The first stage involves the functionalization of the target ligand, and the second stage is the sequential conjugation to the bifunctional linker.

Sources

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Application Notes and Protocols for Cell-Based Assays: Characterizing PROTACs Featuring a Mal-C2-cyclohexylcarboxyl-hydrazide Linker

Introduction: A Practical Framework for PROTAC Evaluation

Proteolysis-Targeting Chimeras (PROTACs) represent a paradigm shift in pharmacology, moving from occupancy-driven inhibition to event-driven, catalytic degradation of target proteins.[1] These heterobifunctional molecules recruit a specific E3 ubiquitin ligase to a protein of interest (POI), inducing its ubiquitination and subsequent degradation by the proteasome.[2][3][] This mechanism offers the potential to target proteins previously considered "undruggable" and overcome resistance mechanisms associated with traditional inhibitors.[][5][6]

The success of a PROTAC is critically dependent on its three components: the warhead that binds the POI, the E3 ligase ligand, and the linker that connects them. The linker is not merely a spacer; its length, rigidity, and chemical composition profoundly influence the PROTAC's cell permeability, solubility, and, most importantly, the stability of the key ternary complex (POI-PROTAC-E3 Ligase).[7][8]

This guide provides a comprehensive suite of cell-based assays to characterize PROTACs that incorporate an alkyl chain-based linker, specifically using Mal-C2-cyclohexylcarboxyl-hydrazide as a representative structure.[9][10][11] This linker's components—a maleimide group for potential covalent attachment, a C2 alkyl spacer, and a hydrazide moiety—present chemical properties that necessitate a robust, multi-assay validation workflow.[9] Our approach is designed to be a self-validating system, progressing logically from initial confirmation of degradation to in-depth mechanistic and phenotypic characterization.

Figure 1: General mechanism of action for a PROTAC.

Part 1: Foundational Assays - Validating Target Protein Degradation

The primary and most critical question is whether the PROTAC induces the degradation of its intended target. Western blotting is the gold-standard assay for this initial validation due to its directness, accessibility, and ability to provide quantitative data on protein levels.

Application Note: Quantitative Western Blotting for DC₅₀ and Dₘₐₓ Determination

Rationale: This assay serves two purposes: to confirm target degradation and to quantify the PROTAC's potency (DC₅₀ - the concentration for 50% degradation) and efficacy (Dₘₐₓ - the maximum percentage of degradation).[12] A full dose-response curve is essential, as high PROTAC concentrations can sometimes lead to reduced degradation due to the formation of non-productive binary complexes instead of the required ternary complex—a phenomenon known as the "hook effect".[12][13]

Experimental Causality: By treating cells with a serial dilution of the PROTAC, we can observe the concentration-dependent effect on the POI's steady-state levels. Normalizing the POI band intensity to a loading control (e.g., GAPDH, β-actin) corrects for loading variations, ensuring that observed changes are due to the compound's activity. The inclusion of a vehicle control (e.g., DMSO) establishes the baseline protein level (100%).

Data Summary Table: PROTAC Efficacy

Compound	Target Protein	Cell Line	DC₅₀ (nM)	Dₘₐₓ (%)
PROTAC-MCH-01	Target X	HEK293	15	92
Inactive Control	Target X	HEK293	>10,000	<10

Protocol 1: Western Blot for PROTAC-Induced Degradation

• Cell Seeding: Seed the desired cell line in 6-well or 12-well plates at a density that will result in 70-80% confluency at the time of harvest. Allow cells to adhere overnight.

• Compound Preparation: Prepare serial dilutions of the PROTAC compound in complete growth medium. A typical 8-point concentration range might span from 1 nM to 10 µM to capture the full dose-response curve.[12][13] Include a vehicle-only control (e.g., 0.1% DMSO).

• Cell Treatment: Aspirate the medium from the cells and add the medium containing the different PROTAC concentrations or controls.[12] Incubate for a predetermined time (e.g., 18-24 hours). The optimal duration should be determined empirically.

• Cell Lysis:

  • Wash cells twice with ice-cold Phosphate-Buffered Saline (PBS).

  • Add an appropriate volume of ice-cold lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitor cocktails.

  • Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.[12]

  • Incubate on ice for 30 minutes, vortexing periodically.

  • Centrifuge the lysate at ~14,000 x g for 15 minutes at 4°C to pellet cell debris.[12]

• Protein Quantification: Determine the protein concentration of the supernatant using a standard method like the BCA Protein Assay.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein (e.g., 20-30 µg) for each sample onto an SDS-PAGE gel.

  • Perform electrophoresis to separate proteins by size.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific to the POI and a primary antibody for a loading control overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Signal Detection and Analysis:

  • Add an enhanced chemiluminescence (ECL) substrate and capture the signal using a digital imager.[12]

  • Quantify the band intensities using densitometry software.

  • Normalize the POI band intensity to its corresponding loading control band.

  • Calculate the percentage of protein remaining for each concentration relative to the vehicle-treated control (set to 100%).

  • Plot the percentage of remaining protein against the logarithm of the PROTAC concentration and fit a dose-response curve to determine the DC₅₀ and Dₘₐₓ values.[12]

Part 2: Mechanistic Confirmation Assays

Once degradation is confirmed, it is crucial to verify that the observed protein loss occurs through the intended PROTAC mechanism of action: ubiquitination and subsequent proteasomal degradation.

Figure 2: A logical workflow for the comprehensive validation of a novel PROTAC.

Application Note: Confirming Ubiquitin-Proteasome System (UPS) Dependence

Rationale: To prove the PROTAC hijacks the UPS, two key events must be demonstrated: the target protein is ubiquitinated, and its degradation is blocked by inhibiting the proteasome.

Experimental Causality:

• Proteasome Inhibition Rescue: Co-treating cells with the PROTAC and a proteasome inhibitor (e.g., MG132 or bortezomib) should prevent the degradation of the ubiquitinated POI. If the PROTAC's effect is rescued (i.e., POI levels are restored to baseline), it strongly indicates that degradation is proteasome-dependent.

• In-Cell Target Ubiquitination: This assay directly confirms that the PROTAC induces the ubiquitination of the POI.[8] By immunoprecipitating the POI from cell lysates and then performing a Western blot for ubiquitin, an increase in high-molecular-weight ubiquitin smears should be observed in PROTAC-treated samples. Co-treatment with a proteasome inhibitor is critical here to cause the accumulation of the ubiquitinated species, which are otherwise rapidly degraded.[8]

Protocol 2: Proteasome Inhibition Rescue Assay

• Cell Seeding: Seed cells as described in Protocol 1.

• Treatment:

  • Prepare four treatment groups:

    • Vehicle Control (e.g., 0.1% DMSO)

    • PROTAC alone (at a concentration that gives >80% degradation, e.g., 5x DC₅₀)

    • Proteasome Inhibitor alone (e.g., 10 µM MG132)

    • PROTAC + Proteasome Inhibitor

  • Pre-treat the cells in group 4 with the proteasome inhibitor for 1-2 hours.

  • Add the PROTAC to groups 2 and 4.

  • Incubate for a shorter period than the initial degradation assay (e.g., 4-6 hours) to capture the effect before potential cytotoxicity from proteasome inhibition occurs.

• Analysis: Harvest cell lysates and perform Western blotting for the POI as described in Protocol 1.

• Expected Outcome: The POI level in the PROTAC + Inhibitor group should be significantly higher than in the PROTAC alone group, ideally approaching the level of the vehicle control.

Protocol 3: In-Cell Target Ubiquitination Assay (IP-Western)

• Cell Treatment: Treat cells in larger format dishes (e.g., 10 cm) to ensure sufficient protein for immunoprecipitation (IP). Use four groups as in Protocol 2. The PROTAC + MG132 co-treatment group is the most critical.

• Cell Lysis: Lyse cells under denaturing conditions (e.g., lysis buffer containing 1% SDS) to disrupt non-covalent protein-protein interactions. Heat the lysate at 95°C for 10 minutes.

• Immunoprecipitation (IP):

  • Dilute the denatured lysate at least 10-fold with a non-denaturing buffer to reduce the SDS concentration to <0.1%.

  • Add a primary antibody specific to the POI and incubate overnight at 4°C with rotation.

  • Add Protein A/G magnetic beads and incubate for 2-4 hours at 4°C.

  • Wash the beads extensively with wash buffer to remove non-specific binders.

• Elution and Western Blotting:

  • Elute the immunoprecipitated proteins from the beads by boiling in SDS-PAGE loading buffer.

  • Perform SDS-PAGE and Western blotting as in Protocol 1.

  • Probe one membrane with an anti-ubiquitin antibody and another with the anti-POI antibody (to confirm successful IP).

• Expected Outcome: The anti-ubiquitin blot should show a high-molecular-weight smear or laddering pattern in the lane corresponding to the PROTAC + MG132 co-treatment, which is absent or significantly reduced in the other lanes.

Part 3: Functional and Selectivity Profiling

After confirming the mechanism, the next steps are to understand the downstream biological consequences of target degradation and to assess the PROTAC's selectivity.

Application Note: Assessing Cellular Phenotype and Off-Target Effects

Rationale: The ultimate goal of a therapeutic PROTAC is to elicit a specific, desired biological response. For oncology targets, this is often a reduction in cancer cell viability or proliferation.[14] It is equally important to ensure the PROTAC is selective for the POI, as degradation of unintended proteins ("off-targets") can lead to toxicity.[13][15]

Experimental Causality:

• Cell Viability Assays: Assays like CellTiter-Glo measure cellular ATP levels as an indicator of metabolic activity and cell viability.[16] A decrease in the luminescent signal upon PROTAC treatment indicates cytotoxicity, which should correlate with the degradation of an essential oncoprotein.

• Global Proteomics: Mass spectrometry (MS)-based proteomics is the most comprehensive method to assess PROTAC selectivity.[15][17] By comparing the entire proteome of cells treated with the PROTAC versus a vehicle control, one can identify all proteins whose abundance is significantly reduced. This unbiased approach can uncover previously unknown off-targets.[3][15]

Protocol 4: Cell Viability Assay (e.g., CellTiter-Glo®)

• Cell Seeding: Seed cells in an opaque-walled 96-well plate at an optimized density.

• Compound Treatment: Add serial dilutions of the PROTAC. Incubate for a period relevant to the desired phenotypic outcome (e.g., 72 hours).

• Assay Procedure:

  • Equilibrate the plate and the CellTiter-Glo® reagent to room temperature.

  • Add the reagent to each well according to the manufacturer's protocol.

  • Mix on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Measure luminescence using a plate reader.

• Analysis: Calculate the percentage of viability relative to the vehicle control and plot a dose-response curve to determine the IC₅₀ or GI₅₀ value.

Protocol 5: Workflow for Global Proteomics Off-Target Analysis

This protocol outlines the general steps, as the specific MS instrumentation and data analysis pipelines can vary significantly.

• Experimental Design:

  • Treatment Groups:

    • Vehicle Control

    • Active PROTAC (at a concentration near its DC₅₀ or DC₉₀)

    • Inactive Control PROTAC (e.g., with a mutated E3 ligand-binding moiety)

  • Replicates: Use at least three biological replicates for each condition for statistical robustness.

• Sample Preparation:

  • Treat cells (e.g., in 10 cm dishes) for the optimal degradation time (e.g., 24 hours).

  • Harvest cell pellets and perform protein extraction, reduction, alkylation, and digestion (typically with trypsin).

• LC-MS/MS Analysis:

  • Analyze the resulting peptide mixtures using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis:

  • Use a proteomics software suite (e.g., MaxQuant, Proteome Discoverer) to identify and quantify proteins across all samples.

  • Perform statistical analysis to identify proteins that are significantly downregulated in the active PROTAC group compared to both the vehicle and inactive control groups.

• Interpretation: The primary POI should be the most significantly downregulated protein. Any other significantly downregulated proteins are potential off-targets and require further validation.

References

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• BOC Sciences. (n.d.). PROTAC Molecules for Targeted Degradation.
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Application Notes and Protocols for In Vitro Degradation Assays Using Mal-C2-cyclohexylcarboxyl-hydrazide-based PROTACs

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Dawn of Targeted Protein Degradation with PROTACs

Proteolysis-targeting chimeras (PROTACs) have emerged as a revolutionary therapeutic modality, moving beyond traditional occupancy-driven inhibition to an event-driven mechanism that hijacks the cell's own ubiquitin-proteasome system (UPS) for the selective degradation of target proteins.[1][2][3][4] These heterobifunctional molecules consist of two key ligands connected by a chemical linker: one binds to a protein of interest (POI), and the other recruits an E3 ubiquitin ligase.[5][6][7] This induced proximity facilitates the formation of a ternary complex, leading to the ubiquitination of the POI and its subsequent degradation by the 26S proteasome.[8][][10] This catalytic mechanism allows for sub-stoichiometric drug concentrations to elicit a profound and durable biological effect, opening avenues to target proteins previously considered "undruggable."[11][12][13]

The linker component of a PROTAC is not merely a passive tether but plays a critical role in determining the efficacy, selectivity, and physicochemical properties of the molecule.[14] The Mal-C2-cyclohexylcarboxyl-hydrazide linker, an alkyl chain-based linker, offers a specific chemical architecture that influences the spatial orientation of the recruited proteins and the overall stability of the ternary complex.[15][16][17][18][19][20] The maleimide group allows for covalent linkage to cysteine residues, while the cyclohexylcarboxyl-hydrazide moiety provides a rigid, cyclic structure that can impact the conformational dynamics of the PROTAC. Understanding the in vitro degradation profile of PROTACs utilizing this particular linker is paramount for advancing their development.

These application notes provide a comprehensive guide to the key in vitro assays necessary to characterize the activity of Mal-C2-cyclohexylcarboxyl-hydrazide-based PROTACs. We will delve into the causality behind experimental choices, provide detailed, self-validating protocols, and offer insights into data interpretation and potential challenges.

The PROTAC Mechanism of Action: A Stepwise Approach to Degradation

The efficacy of a PROTAC is contingent on a series of orchestrated molecular events. A thorough in vitro characterization aims to dissect each of these steps to build a comprehensive understanding of the structure-activity relationship (SAR).

Caption: PROTAC-mediated protein degradation pathway.

Part 1: Characterization of Ternary Complex Formation

The formation of a stable and productive ternary complex is the cornerstone of PROTAC activity.[6][7] The Mal-C2-cyclohexylcarboxyl-hydrazide linker's rigidity and length will directly influence the cooperativity and stability of this complex. Biophysical assays are essential to quantify these parameters.

Surface Plasmon Resonance (SPR) for Kinetic Analysis

SPR is a powerful label-free technique to measure the real-time kinetics of ternary complex formation and dissociation.[12][] This assay provides invaluable data on the association (k_on) and dissociation (k_off) rates, which are critical for understanding the stability of the ternary complex.

Protocol: SPR-based Ternary Complex Kinetic Analysis

• Immobilization of E3 Ligase:

  • Covalently immobilize the purified E3 ubiquitin ligase (e.g., VHL or Cereblon complex) onto a sensor chip (e.g., CM5) via amine coupling. The choice of E3 ligase will depend on the PROTAC design.

  • Aim for a low immobilization density to avoid mass transport limitations.

• Binary Interaction Analysis:

  • Inject serial dilutions of the PROTAC over the immobilized E3 ligase surface to determine the binary binding affinity (KD).

  • Separately, inject serial dilutions of the purified POI over a fresh E3 ligase surface to assess non-specific binding.

  • In a reverse experiment, immobilize the POI and inject the E3 ligase to confirm the lack of direct interaction.

• Ternary Complex Kinetic Analysis:

  • Prepare a series of solutions containing a constant, saturating concentration of the POI and varying concentrations of the PROTAC.

  • Inject these solutions over the immobilized E3 ligase surface. The resulting sensorgrams will reflect the formation of the ternary complex.

  • Fit the data to a 1:1 kinetic binding model to determine the k_on and k_off rates for the ternary complex.

• Data Analysis and Cooperativity Calculation:

  • Calculate the ternary complex dissociation constant (KD_ternary) from the kinetic parameters (k_off / k_on).

  • Determine the cooperativity (α) by comparing the binary and ternary binding affinities. An α > 1 indicates positive cooperativity, where the binding of one partner enhances the binding of the other.

Parameter	Description	Typical Values
k_on (M⁻¹s⁻¹)	Association rate constant	10³ - 10⁷
k_off (s⁻¹)	Dissociation rate constant	10⁻⁵ - 10⁻²
KD (nM)	Equilibrium dissociation constant	1 - 1000
α (Cooperativity)	(KD_binary_PROTAC-E3 * KD_binary_PROTAC-POI) / (KD_ternary * C_PROTAC)	>1 (positive), <1 (negative)

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET)

TR-FRET is a proximity-based assay that is well-suited for high-throughput screening of PROTACs.[5][] It measures the energy transfer between a donor fluorophore (e.g., on the E3 ligase) and an acceptor fluorophore (e.g., on the POI) when they are brought into close proximity by the PROTAC.

Protocol: TR-FRET Ternary Complex Formation Assay

• Reagent Preparation:

  • Label the purified E3 ligase with a suitable donor fluorophore (e.g., terbium cryptate).

  • Label the purified POI with a compatible acceptor fluorophore (e.g., d2).

  • Prepare a dilution series of the Mal-C2-cyclohexylcarboxyl-hydrazide-based PROTAC.

• Assay Setup:

  • In a microplate, add a fixed concentration of the labeled E3 ligase and POI.

  • Add the PROTAC dilutions to the wells.

  • Include appropriate controls: no PROTAC, no E3 ligase, no POI.

• Incubation and Measurement:

  • Incubate the plate at room temperature for a specified time (e.g., 1-4 hours) to allow the ternary complex to form.

  • Measure the TR-FRET signal using a plate reader with appropriate excitation and emission filters.

• Data Analysis:

  • Calculate the TR-FRET ratio (Acceptor Emission / Donor Emission).

  • Plot the TR-FRET ratio against the PROTAC concentration and fit the data to a sigmoidal dose-response curve to determine the EC50 for ternary complex formation.

Part 2: In Vitro Ubiquitination Assays

Demonstrating that the PROTAC-induced ternary complex is productive, i.e., it leads to the ubiquitination of the POI, is a critical validation step.[5][8][11]

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Application Note: A Guide to the Development of PROTACs for Novel Targets Using an Alkyl Hydrazide Linker

Introduction

Proteolysis-targeting chimeras (PROTACs) have emerged as a revolutionary therapeutic modality, shifting the paradigm from protein inhibition to complete protein elimination.[1][2][3] These heterobifunctional molecules leverage the cell's endogenous ubiquitin-proteasome system (UPS) to selectively degrade target proteins, including those previously considered "undruggable".[1][2][4] A PROTAC molecule consists of three key components: a ligand that binds the target protein of interest (POI), a second ligand that recruits an E3 ubiquitin ligase, and a chemical linker connecting the two.[1][3][5][6] The linker is not merely a spacer but a critical determinant of the PROTAC's efficacy, influencing the stability of the crucial ternary complex (POI-PROTAC-E3 ligase) and the overall physicochemical properties of the molecule.[6][7][8][9]

This guide provides a comprehensive framework for the development of PROTACs against a novel target, with a specific focus on the strategic implementation of an alkyl hydrazide linker. We will delve into the rationale behind experimental choices, provide detailed protocols for key assays, and offer insights into data interpretation and troubleshooting.

Section 1: The Strategic Blueprint: Design and Rationale

The successful development of a PROTAC is a multi-faceted process that begins with careful planning and strategic decision-making.[10][11][12]

Target Validation for PROTAC-Mediated Degradation

Before embarking on PROTAC synthesis, it is crucial to validate that the target of interest is amenable to this degradation strategy.[4][13][14][15] Key considerations include:

• Cellular Localization: Is the target accessible to the cytosolic ubiquitin-proteasome machinery?

• Turnover Rate: Does the target have a sufficiently long half-life to observe degradation?

• Essentiality: Is the degradation of the target protein expected to produce a therapeutic effect?

Selecting the Building Blocks: Warhead and E3 Ligase Binder

The choice of the target-binding ligand (warhead) and the E3 ligase binder is paramount.

• Warhead Selection: An ideal warhead possesses high affinity and selectivity for the target protein. However, the catalytic nature of PROTACs means that even ligands with moderate affinity can be effective.[2]

• E3 Ligase Binder Selection: While over 600 E3 ligases exist in the human genome, only a handful are routinely hijacked for PROTAC development, primarily due to the availability of well-characterized small molecule binders.[16][17][18][19] The most common are Cereblon (CRBN) and von Hippel-Lindau (VHL).[6][17] The choice of E3 ligase can significantly impact the degradation profile and should be empirically tested.

The Alkyl Hydrazide Linker: A Strategic Choice

The linker is a critical component that dictates the distance and relative orientation between the target protein and the E3 ligase.[7][9][20][21] Alkyl and polyethylene glycol (PEG) chains are the most common flexible linkers used in PROTAC design.[7][9]

The alkyl hydrazide linker offers a unique set of advantages:

• Synthetic Tractability: The formation of a hydrazone bond from an alkyl hydrazide and an aldehyde or ketone is a robust and high-yielding reaction that can be performed under mild conditions. This facilitates the rapid synthesis of a library of PROTACs with varying linker lengths.

• Tunable Stability: The stability of the resulting hydrazone bond can be modulated by the nature of the aldehyde or ketone precursor.

• Conformational Flexibility: The alkyl chain provides the necessary flexibility for the PROtac to adopt an optimal conformation for ternary complex formation.[8]

Table 1: Comparison of Common PROTAC Linker Types

Linker Type	Advantages	Disadvantages
Alkyl Chains	Synthetically accessible, provide flexibility.	Can increase lipophilicity, potentially reducing solubility.[9]
PEG Chains	Improve hydrophilicity and solubility.[9]	Can be polydisperse, complicating purification.[22]
Rigid Linkers	Can pre-organize the PROTAC for optimal binding, potentially improving selectivity.[8][9]	More synthetically challenging.[8]
Alkyl Hydrazide	Synthetically facile, allows for rapid library synthesis, tunable stability.	The resulting hydrazone bond may be susceptible to hydrolysis.

Section 2: The PROTAC Assembly Line: Synthesis and Characterization

The synthesis of an alkyl hydrazide-linked PROTAC is a convergent process, typically involving the preparation of two key intermediates that are then joined in the final step.

General Synthetic Workflow

The overall synthetic strategy involves preparing an E3 ligase binder functionalized with a hydrazide and a target warhead functionalized with an aldehyde or ketone. These two fragments are then coupled to form the final PROTAC.

Caption: General workflow for the synthesis of an alkyl hydrazide-linked PROTAC.

Protocol: Synthesis of an E3 Ligase Binder-Alkyl Hydrazide Intermediate

This protocol describes a general method for attaching an alkyl hydrazide linker to a VHL ligand.

Materials:

• VHL Ligand with a free hydroxyl group

• tert-butyl (2-bromoethyl)carbamate

• Sodium hydride (NaH)

• Anhydrous Dimethylformamide (DMF)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

Procedure:

• Dissolve the VHL ligand in anhydrous DMF.

• Add NaH portion-wise at 0°C and stir for 30 minutes.

• Add tert-butyl (2-bromoethyl)carbamate and allow the reaction to warm to room temperature overnight.

• Quench the reaction with water and extract with ethyl acetate.

• Purify the Boc-protected intermediate by column chromatography.

• Dissolve the purified intermediate in a 1:1 mixture of TFA and DCM and stir for 2 hours.

• Concentrate the reaction mixture under reduced pressure to yield the VHL-alkyl hydrazide intermediate.

Protocol: Final PROTAC Assembly via Hydrazone Formation

Materials:

• VHL-alkyl hydrazide intermediate

• Target warhead with an aldehyde functional group

• Methanol

• Acetic acid (catalytic amount)

Procedure:

• Dissolve the VHL-alkyl hydrazide intermediate and the target warhead-aldehyde in methanol.

• Add a catalytic amount of acetic acid.

• Stir the reaction at room temperature for 4-6 hours, monitoring by LC-MS.

• Upon completion, concentrate the reaction mixture.

• Purify the crude product by preparative HPLC.

• Characterize the final PROTAC by LC-MS and NMR.

Section 3: Biochemical Validation: In Vitro Characterization

A series of in vitro assays are essential to confirm that the newly synthesized PROTAC functions as intended.[10][23]

In Vitro Assay Workflow

Caption: A typical workflow for the in vitro characterization of a PROTAC.

Protocol: Ternary Complex Formation Assay (TR-FRET)

This assay measures the PROTAC-induced proximity between the target protein and the E3 ligase.[][25][26][27]

Materials:

• His-tagged target protein

• GST-tagged E3 ligase complex (e.g., VHL/Elongin B/Elongin C)

• Europium-labeled anti-His antibody (donor)

• APC-labeled anti-GST antibody (acceptor)

• Assay buffer

• PROTAC dilutions

Procedure:

• Add the His-tagged target protein, GST-tagged E3 ligase complex, and PROTAC dilutions to a 384-well plate.

• Incubate at room temperature for 1 hour.

• Add the Europium-labeled anti-His antibody and APC-labeled anti-GST antibody.

• Incubate in the dark at room temperature for 1 hour.

• Read the plate on a TR-FRET-compatible plate reader.

• Calculate the TR-FRET ratio and plot against the PROTAC concentration. A bell-shaped curve is indicative of ternary complex formation.[28]

Protocol: In Vitro Ubiquitination Assay

This assay provides direct evidence of the PROTAC's ability to induce target ubiquitination.[29][30][31]

Materials:

• Recombinant E1 activating enzyme

• Recombinant E2 conjugating enzyme

• Recombinant E3 ligase complex

• Recombinant target protein

• Ubiquitin

• ATP

• Ubiquitination buffer

• PROTAC dilutions

Procedure:

• Assemble the ubiquitination reaction mixture containing E1, E2, E3, ubiquitin, and ATP in the ubiquitination buffer.

• Add the target protein and PROTAC dilutions.

• Incubate the reactions at 37°C for 1-2 hours.

• Stop the reaction by adding SDS-PAGE loading buffer and boiling for 5 minutes.

• Separate the proteins by SDS-PAGE and transfer to a PVDF membrane.

• Perform a Western blot using a primary antibody against the target protein.

• A ladder of higher molecular weight bands corresponding to ubiquitinated target protein should be observed in a PROTAC-dependent manner.[29]

Section 4: The Cellular Context: Proving Degradation

Ultimately, the success of a PROTAC is determined by its ability to induce the degradation of the target protein in a cellular environment.[32]

Cellular Assay Workflow

Caption: Workflow for the cellular evaluation of a PROTAC.

Protocol: Cellular Target Degradation Assay (Western Blot)

This is the gold-standard assay for measuring PROTAC-induced protein degradation.[33]

Materials:

• Cell line expressing the target protein

• Complete cell culture medium

• PROTAC dilutions

• Cell lysis buffer

• Primary antibody against the target protein

• Primary antibody for a loading control (e.g., GAPDH, β-actin)

• HRP-conjugated secondary antibody

Procedure:

• Seed cells in a multi-well plate and allow them to adhere overnight.

• Treat the cells with a range of PROTAC concentrations for a specified time (e.g., 18-24 hours).

• Wash the cells with PBS and lyse them with lysis buffer.

• Determine the protein concentration of each lysate using a BCA assay.[28]

• Perform a Western blot as described in section 3.3.

• Quantify the band intensities and normalize the target protein signal to the loading control.

• Plot the percentage of remaining target protein against the PROTAC concentration to determine the DC50 (half-maximal degradation concentration) and Dmax (maximum degradation).

Table 2: Representative Cellular Degradation Data

PROTAC Conc. (nM)	% Target Protein Remaining
0 (DMSO)	100
1	85
10	40
100	15
1000	50
10000	80

Note: The increase in target protein at higher concentrations is known as the "hook effect".[28][34][35][36][37]

Data Interpretation: The "Hook Effect"

The hook effect is a common phenomenon in PROTAC assays where, beyond an optimal concentration, increasing the amount of PROTAC leads to a decrease in target degradation.[28][34][36][37] This is due to the formation of non-productive binary complexes (Target-PROTAC or E3-PROTAC) at high PROTAC concentrations, which compete with the formation of the productive ternary complex.[28][37] A pronounced hook effect can narrow the therapeutic window, and its mitigation can often be achieved through linker optimization.[28][36]

Section 5: Troubleshooting and Advanced Considerations

The development of a novel PROTAC is an iterative process, and challenges are to be expected.[12][38]

Table 3: Common Troubleshooting Scenarios

Problem	Potential Cause(s)	Suggested Solution(s)
Low synthetic yield	Inefficient coupling reagents, steric hindrance, impure reactants.[22]	Use more efficient coupling reagents (e.g., HATU), optimize reaction conditions, ensure high purity of starting materials.[22]
No in vitro ubiquitination	Unstable ternary complex, incorrect E2 enzyme.	Test a different E3 ligase, optimize linker length, screen different E2 enzymes.
No cellular degradation	Poor cell permeability, efflux by transporters, instability of the PROTAC.[39][40]	Optimize linker to improve physicochemical properties, co-dose with efflux pump inhibitors.
Pronounced hook effect	Suboptimal linker, imbalanced binary binding affinities.[28][36]	Synthesize a library of PROTACs with different linker lengths and compositions to improve cooperativity.[28]

References

• What are PROTACs? Mechanisms, advantages, and challenges. (n.d.). Drug Discovery News. Retrieved from [Link]

• A beginner's guide to PROTACs and targeted protein degradation. (2021, July 23). The Biochemist. Retrieved from [Link]

• Valcárcel, M., et al. (2021). Current strategies for the design of PROTAC linkers: a critical review. RSC Medicinal Chemistry, 12(9), 1432-1454. Retrieved from [Link]

• Proteolysis targeting chimera. (n.d.). Wikipedia. Retrieved from [Link]

• Advancing target validation with PROTAC technology. (2025). Taylor & Francis Online. Retrieved from [Link]

• Researchers Unveil New Insights into Trivalent PROTACs and the Hook Effect. (n.d.). MarinBio. Retrieved from [Link]

• E3 Ligase Ligands in PROTAC. (n.d.). Precise PEG. Retrieved from [Link]

• Nano Proteolysis Targeting Chimeras (PROTACs) with Anti-Hook Effect for Tumor Therapy. (2023, July 24). Angewandte Chemie International Edition. Retrieved from [Link]

• The PROTACs mechanism of action—PROTAC promotes the simultaneous and... (n.d.). ResearchGate. Retrieved from [Link]

• Hook effect with PROTAC. At high intracellular PROTAC concentration,... (n.d.). ResearchGate. Retrieved from [Link]

• Advancing target validation with PROTAC technology. (n.d.). The Hebrew University of Jerusalem. Retrieved from [Link]

• PROTAC: a revolutionary technology propelling small molecule drugs into the next golden age. (2024). Signal Transduction and Targeted Therapy, 9(1), 11. Retrieved from [Link]

• The Development and Application of Biophysical Assays for Evaluating Ternary Complex Formation Induced by Proteolysis Targeting Chimeras (PROTACS). (2024, January 12). JoVE. Retrieved from [Link]

• E3 Ligase Ligands for PROTACs: How They Were Found and How to Discover New Ones. (2021). Angewandte Chemie International Edition, 60(49), 25704-25722. Retrieved from [Link]

• Application of PROTACs in Target Identification and Target Validation. (2024). Molecules, 29(6), 1369. Retrieved from [Link]

• Advancing target validation with PROTAC technology. (2025). Expert Opinion on Drug Discovery, 20(5), 551-563. Retrieved from [Link]

• Current strategies for the design of PROTAC linkers: a critical review. (2021). RSC Medicinal Chemistry, 12(9), 1432-1454. Retrieved from [Link]

• E3 Ligase Ligands for PROTACs: How They Were Found and How to Discover New Ones. (n.d.). Angewandte Chemie International Edition. Retrieved from [Link]

• Assays and Technologies for Developing Proteolysis Targeting Chimera Degraders. (2021). Molecules, 26(16), 4936. Retrieved from [Link]

• The Expanding E3 Ligase-Ligand Landscape for PROTAC Technology. (2024). International Journal of Molecular Sciences, 25(10), 5283. Retrieved from [Link]

• The Development and Application of Biophysical Assays for Evaluating Ternary Complex Formation Induced by Proteolysis Targeting Chimeras (PROTACS). (2024, January 12). PubMed. Retrieved from [Link]

• Application of PROTACs in target identification and validation. (2024, March 21). ScienceOpen. Retrieved from [Link]

• Novel approaches for the rational design of PROTAC linkers. (2020, October 30). Open Exploration Publishing. Retrieved from [Link]

• Protein Degradation Assays - PROTAC Screening. (n.d.). Reaction Biology. Retrieved from [Link]

• Plate-based High-throughput Cellular Degradation Assays to Identify PROTAC Molecules and Protein Degraders. (2020, October 8). Royal Society of Chemistry. Retrieved from [Link]

• Targeted Protein Degradation: Design Considerations for PROTAC Development. (2023, December 1). ACS Chemical Biology. Retrieved from [Link]

• The process of PROTAC development The chart highlights the various... (n.d.). ResearchGate. Retrieved from [Link]

• An In Vitro Pull-down Assay of the E3 Ligase:PROTAC:Substrate Ternary Complex to Identify Effective PROTACs. (2021). Methods in Molecular Biology, 2374, 115-127. Retrieved from [Link]

• Targeted Protein Degradation: Design Considerations for PROTAC Development. (2023, December 1). eScholarship. Retrieved from [Link]

• Methods to accelerate PROTAC drug discovery. (2025, June 25). Biochemical Society Transactions. Retrieved from [Link]

• A Roadmap for PROTAC Development. (2019, January 14). Promega Connections. Retrieved from [Link]

• rapid and accurate method for evaluating the degradation of pan-Akt in cells by PROTACs using NanoLuc luciferase. (2023). Acta Pharmaceutica Sinica B, 13(10), 4349-4360. Retrieved from [Link]

• An In Vitro Pull-down Assay of the E3 Ligase:PROTAC:Substrate Ternary Complex to Identify Effective PROTACs. (n.d.). Springer Nature Experiments. Retrieved from [Link]

• Unlocking PROTACs' Potential: Overcoming Development Challenges. (2025, February 6). Pharmacy Times. Retrieved from [Link]

• Why isn't My PROTAC Effective?. (2024, March 14). YouTube. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Yield in PROTAC Synthesis with Hydrazide Linkers

Welcome to the technical support center for researchers, scientists, and drug development professionals. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to overcome challenges in your PROTAC synthesis workflows. This guide is specifically designed to address the nuances of using hydrazide linkers and to help you troubleshoot common issues leading to low reaction yields.

Part 1: Foundational Concepts of Hydrazone Linkage

Before troubleshooting, it's crucial to understand the chemistry you're working with. Hydrazone linkers are formed via a condensation reaction between a hydrazide and an aldehyde or ketone. This reaction is attractive for applications like rapid PROTAC library synthesis due to its generally high conversion and minimal byproducts, but it is also sensitive to several factors.[1]

Q1: What is the fundamental mechanism of hydrazone formation and why is it relevant for troubleshooting?

A1: The formation of a hydrazone is a two-step process:

• Nucleophilic Attack: The nitrogen atom of the hydrazide acts as a nucleophile, attacking the electrophilic carbonyl carbon of the aldehyde or ketone. This forms a tetrahedral intermediate called a carbinolhydrazine.

• Dehydration: This intermediate then eliminates a molecule of water to form the final hydrazone product with its characteristic C=N-N bond.[2]

Understanding this mechanism is critical because each step is influenced by the reaction conditions. For instance, the nucleophilic attack is often the rate-limiting step at neutral pH, while the dehydration step is rate-limiting under acidic conditions.[2] Low yields can often be traced back to suboptimal conditions for one of these two steps.

Caption: The two-step mechanism of hydrazone formation.

Part 2: Troubleshooting the Hydrazone Formation Reaction

This section addresses the most common issues encountered during the synthesis step that directly impact the yield of your hydrazone-linked PROTAC.

Q2: My hydrazone formation reaction is showing low conversion by LC-MS. Why is pH control so critical, and what is the optimal range?

A2: The pH of the reaction medium is arguably the most critical parameter for successful hydrazone formation.[2] The reaction is highly pH-dependent due to a delicate balance:

• Too Acidic (Low pH): If the pH is too low, the hydrazide, which is your nucleophile, will be protonated. This neutralizes its nucleophilicity, effectively stopping the reaction.[2]

• Too Basic or Neutral (High pH): While the hydrazide is an active nucleophile, the carbonyl group of the aldehyde/ketone is not sufficiently electrophilic. The reaction will be sluggish or may not proceed at all.[2]

The optimal condition is a mildly acidic environment, typically in the pH range of 4-5 .[2][3] This pH is low enough to catalyze the reaction by protonating the carbonyl oxygen, making it a much better electrophile, but not so low that it deactivates the hydrazide nucleophile.

Caption: The "Goldilocks" effect of pH on hydrazone formation.

Q3: I added a catalytic amount of acetic acid, but the yield is still poor. What are other potential issues with my reaction setup?

A3: If pH is optimized, other factors related to your reaction conditions could be the culprit. Consider the following:

• Choice of Acid Catalyst: While glacial acetic acid is a common choice, other acids can be more effective. Some studies have shown that adding acids like trifluoroacetic acid (TFA) or trimethylsilyl trifluoromethanesulfonate (TMSOTf) can significantly increase the rate of hydrazone formation.[4][5]

• Solvent Selection: The solvent must fully dissolve your reactants. Protic solvents like ethanol or methanol are often used as they can facilitate proton transfer.[6] However, for some reactants, aprotic solvents like DMSO or DMF may be necessary to achieve solubility. Ensure your reaction is performed under anhydrous conditions if using coupling reagents sensitive to water.[7]

• Temperature and Reaction Time: Hydrazone formation can be slow at room temperature. Gently heating the reaction (e.g., to 40-60 °C) can often drive it to completion. Monitor the reaction progress by LC-MS or TLC over a 12-24 hour period to determine the optimal time.[7]

• Purity of Reactants: Impurities in either the hydrazide-functionalized molecule or the aldehyde/ketone-functionalized molecule can interfere with the reaction.[7] Ensure the purity of your starting materials using techniques like NMR and LC-MS before starting the synthesis.[7]

Parameter	Recommendation	Rationale
pH	4-5	Balances carbonyl activation and nucleophile availability.[2][3]
Catalyst	Acetic Acid, TFA	Weak acids protonate the carbonyl without deactivating the hydrazide.[2][5]
Solvent	Ethanol, Methanol, DMSO	Must dissolve all reactants; protic solvents can aid catalysis.[6]
Temperature	Room Temp to 60 °C	Increases reaction rate; monitor for degradation of starting materials.
Concentration	0.1 M - 0.5 M	Higher concentrations can favor the forward reaction by Le Châtelier's principle.

Q4: I'm seeing multiple peaks on my LC-MS chromatogram besides my starting materials and product. What are possible side reactions?

A4: The primary side product is often an azine , formed by the reaction of the aldehyde with hydrazine impurity or by self-condensation. Additionally, if your starting materials are complex, other functional groups may react under the acidic conditions. It is also possible to observe isomers of the hydrazone. N-acyl-hydrazones can exist as syn and anti isomers around the amide bond, which may appear as distinct peaks.[8]

Part 3: Addressing Stability and Purification Issues

Even with a successful reaction, challenges can arise during work-up and purification due to the nature of the hydrazone linker.

Q5: My PROTAC appears to be degrading during purification on silica gel or reverse-phase HPLC. How can I prevent this?

A5: The hydrazone bond is reversible and susceptible to hydrolysis, particularly under acidic conditions.[3] This is a key challenge during purification.

• Silica Gel Chromatography: Standard silica gel is acidic and can catalyze the hydrolysis of your PROTAC. To mitigate this, you can use silica gel that has been neutralized by pre-treating it with a solution of triethylamine in your eluent system.

• Reverse-Phase HPLC: The acidic mobile phase additives (e.g., TFA or formic acid) required for good peak shape can hydrolyze the hydrazone linker on the column. If you observe degradation, try to:

  • Minimize the amount of acid used in the mobile phase.

  • Work quickly and keep fractions cold to slow the rate of hydrolysis.

  • Consider alternative purification methods like size-exclusion chromatography if applicable.

The stability of the hydrazone is also highly dependent on its structure. Hydrazones derived from aromatic aldehydes are generally more stable than those from aliphatic aldehydes due to conjugation.[9]

Hydrazone Precursor	Relative Stability	Reason
Aromatic Aldehyde	High	π-electron conjugation with the C=N bond increases stability.[9]
Aliphatic Aldehyde	Low	Lacks conjugation, more susceptible to hydrolysis.[9]
Ketone	Moderate-High	Steric hindrance around the C=N bond can increase stability.

Part 4: Frequently Asked Questions (FAQs)

Q6: Is it necessary to purify the crude PROTAC from a hydrazone-ligation reaction before initial screening?

A6: Not always. One of the advantages of this chemistry is its high efficiency, which makes it suitable for "reaction-to-assay" or "crude reaction mixture" screening workflows.[1] For initial library screening to find active hits, you can often dilute the crude reaction mixture directly into the assay buffer.[1][5] However, for lead optimization and accurate determination of potency (e.g., DC50), purification is essential.

Q7: My hydrazone-linked PROTAC is active in biochemical assays but has poor cellular activity. Could the linker be the problem?

A7: Yes. While the acyl hydrazone is useful for rapid synthesis, it can be labile under physiological conditions, potentially leading to cleavage before the PROTAC can form a productive ternary complex in the cell.[1] If you identify a promising hit using a hydrazone linker, a necessary next step is to synthesize a more stable analog, for example, by replacing the hydrazone with an amide bond, to confirm that the activity is not an artifact of linker instability.[1]

Part 5: Experimental Protocols

Protocol 1: General Procedure for Hydrazone-Linked PROTAC Synthesis

This protocol provides a starting point for the coupling of a hydrazide-functionalized molecule (Molecule A-Hydrazide) with an aldehyde-functionalized molecule (Molecule B-CHO).

• Preparation: Dissolve Molecule A-Hydrazide (1.0 eq) and Molecule B-CHO (1.0-1.2 eq) in a suitable solvent (e.g., ethanol, DMSO) to a final concentration of ~0.1 M.

• Catalysis: Add a catalytic amount of glacial acetic acid (e.g., 5-10% v/v).

• Reaction: Stir the reaction mixture at room temperature or warm gently to 40-50 °C.

• Monitoring: Monitor the reaction progress by LC-MS. Check for the disappearance of the limiting starting material and the appearance of the product mass. The reaction is typically complete within 4-24 hours.

• Work-up (for purification): Once the reaction is complete, dilute the mixture with an appropriate organic solvent (e.g., ethyl acetate) and wash with a saturated sodium bicarbonate solution to neutralize the acid, followed by a brine wash. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product using an appropriate method, such as flash chromatography on neutralized silica gel or preparative HPLC with minimal acid.

Protocol 2: Troubleshooting Workflow for Low Yield

Caption: A step-by-step workflow for troubleshooting low yields.

References

• PROTAC Synthesis Troubleshooting Guide. (n.d.). Benchchem.
• PROTACs: A Practical Guide. (2022). Biocompare.
• Optimization of hydrazone formation under microwave conditions. (n.d.).
• Optimizing reaction yield for hydrazone synthesis using 2-(4-(Dimethylamino)phenyl)acetohydrazide. (n.d.). Benchchem.
• Optimizing the reversibility of hydrazone formation for dynamic combinatorial chemistry. (2025).
• Technical Support Center: pH-Dependent Stability and Hydrolysis of Hydrazone Linkages. (n.d.). Benchchem.
• Enhancing the Kinetics of Hydrazone Exchange Processes: An Experimental and Computational Study. (n.d.). LJMU Research Online.
• Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach. (n.d.). PubMed Central.
• The Stability Showdown: A Comparative Guide to Hydrazone-Based Conjugates In Vitro and In Vivo. (n.d.). Benchchem.
• A beginner's guide to PROTACs and targeted protein degrad
• m-PEG3-Hydrazide | PROTAC Linker. (n.d.). MedchemExpress.com.
• PROTAC permeability, stability, and cellular activity. (n.d.).
• Application Notes and Protocols for PROTAC Development Using N3-PEG8-Hydrazide Linker. (n.d.). Benchchem.
• Current strategies for the design of PROTAC linkers: a critical review. (n.d.). PMC - NIH.
• Methods to accelerate PROTAC drug discovery. (2025). PMC - NIH.
• Drug Discovery Workflow for PROTAC with a Focus on Eliminating Bottlenecks in Evapor
• A beginner's guide to PROTACs and targeted protein degrad
• Characteristic roadmap of linker governs the r
• Design, Synthesis, and Biological Evaluation of N-Acyl-Hydrazone-Linked Quinazolinone Derivatives with Antioxidant, Antimicrobial, and Anticancer Potential. (n.d.). MDPI.
• Opportunities and Perspectives on the Design and Synthesis of PROTAC® Degraders. (2022). Tocris.
• Novel approaches for the rational design of PROTAC linkers. (2020).
• Click chemistry in the development of PROTACs. (2024).

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Optimizing Linker Length for PROTACs Based on Mal-C2-cyclohexylcarboxyl-hydrazide: A Technical Support Guide

Introduction: The Linker as the Linchpin of PROTAC Efficacy

Proteolysis-targeting chimeras (PROTACs) have emerged as a revolutionary therapeutic modality, redirecting the cell's native ubiquitin-proteasome system to selectively eliminate disease-causing proteins.[1][2][3] These heterobifunctional molecules consist of three key components: a ligand for the protein of interest (POI), a ligand for an E3 ubiquitin ligase, and a chemical linker tethering them together.[2][4] While the ligands provide specificity, the linker is far from a passive spacer; it is a critical determinant of the PROTAC's overall success.[2][5] The linker's length, chemical composition, and attachment points profoundly influence the formation and stability of the productive ternary complex (POI-PROTAC-E3 ligase), which is the cornerstone of PROTAC-mediated protein degradation.[1][2][3]

This guide provides in-depth technical support for researchers optimizing PROTACs that incorporate an alkyl-based linker, specifically focusing on constructs derived from Mal-C2-cyclohexylcarboxyl-hydrazide.[6][7][8][9] We will explore common challenges, provide detailed troubleshooting protocols, and answer frequently asked questions to facilitate the rational design of potent and selective protein degraders.

The PROTAC Mechanism of Action: A Linker-Orchestrated Process

PROTACs function by inducing proximity between a target protein and an E3 ubiquitin ligase.[10] This induced proximity facilitates the transfer of ubiquitin from the E3 ligase to the target protein. Polyubiquitination marks the protein for recognition and subsequent degradation by the 26S proteasome.[3][11] The PROTAC is then released to engage in another degradation cycle, highlighting its catalytic mode of action.[2] The linker's role is to orient the two proteins in a way that is optimal for this ubiquitination event to occur.

Caption: The PROTAC mechanism of action.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of the Mal-C2-cyclohexylcarboxyl-hydrazide linker in my PROTAC?

A1: The Mal-C2-cyclohexylcarboxyl-hydrazide component provides a simple, flexible alkyl chain linker.[6][8] Its primary roles are:

• Spacing: It provides the necessary distance between the POI and the E3 ligase to allow for the formation of a ternary complex.

• Flexibility: As an alkyl chain, it offers significant conformational flexibility, which can be advantageous in allowing the POI and E3 ligase to adopt a productive orientation for ubiquitination.

• Physicochemical Properties: Being a hydrocarbon chain, it will contribute to the overall lipophilicity of the PROTAC, which can influence cell permeability and solubility.[][13]

Q2: How do I determine the optimal linker length for my PROTAC?

A2: Determining the optimal linker length is largely an empirical process.[4] There is no single "best" length, as it is highly dependent on the specific POI and E3 ligase pair.

• Too short: A linker that is too short may lead to steric clashes between the POI and the E3 ligase, preventing the formation of a stable ternary complex.[14][15]

• Too long: An excessively long linker might result in an unstable and overly flexible ternary complex, leading to inefficient ubiquitination.[14][15] The general approach is to synthesize a small library of PROTACs with varying linker lengths and screen them for degradation activity. For an alkyl-based linker like the one , this could involve synthesizing analogs with additional methylene units.

Q3: My PROTAC with the Mal-C2-cyclohexylcarboxyl-hydrazide linker shows poor degradation. What are the likely causes?

A3: Poor degradation can stem from several factors related to the linker:

• Suboptimal Length: As discussed in Q2, the linker length may not be ideal for forming a productive ternary complex.

• Poor Ternary Complex Cooperativity: The linker may position the POI and E3 ligase in a way that does not create favorable protein-protein interactions, leading to an unstable complex.

• Poor Physicochemical Properties: The high lipophilicity of the alkyl linker might lead to poor solubility or high nonspecific binding, reducing the effective concentration of the PROTAC available to engage its targets.[] It could also lead to poor cell permeability if the overall molecule is too greasy.[13]

Q4: Should I consider a more rigid linker instead of a flexible alkyl chain?

A4: It's a key consideration in linker optimization. While flexible linkers like alkyl chains are a good starting point due to their synthetic accessibility, rigid linkers can offer advantages.[5]

• Flexible Linkers (e.g., Alkyl, PEG): Allow for more conformational sampling, which can be beneficial in the initial stages of identifying a functional PROTAC.

• Rigid Linkers (e.g., containing piperazine, cyclohexane, or aromatic rings): These can pre-organize the PROTAC into a conformation that is more favorable for ternary complex formation, reducing the entropic penalty of binding.[2] This can lead to improved potency and selectivity. If you have evidence of ternary complex formation but poor degradation, a more rigid linker might be a good next step to lock in a more productive conformation.

Troubleshooting Guide

This section provides a structured approach to diagnosing and solving common issues encountered when optimizing PROTACs with an alkyl-based linker.

Problem 1: No or Weak Target Degradation

Potential Cause	Diagnostic Experiment	Proposed Solution
Suboptimal Linker Length	Synthesize and test a series of PROTACs with varying linker lengths (e.g., C2, C4, C6 alkyl chains).	Evaluate degradation via Western Blot or Mass Spectrometry to identify the optimal length.
Failed Ternary Complex Formation	Use biophysical techniques like Surface Plasmon Resonance (SPR), Isothermal Titration Calorimetry (ITC), or TR-FRET to assess ternary complex formation.	If no complex forms, redesign the linker. Consider different attachment points on the warhead or E3 ligase ligand.
Poor Cell Permeability	Perform a cellular thermal shift assay (CETSA) or use a NanoBRET target engagement assay to confirm intracellular target binding. A parallel artificial membrane permeability assay (PAMPA) can also assess passive diffusion.[13][16]	Modify the linker to balance lipophilicity. While the core is alkyl, flanking it with more polar groups or incorporating heteroatoms can improve permeability.
Low Aqueous Solubility	Visually inspect for precipitation when preparing stock solutions. Use nephelometry to quantify solubility.	Introduce polar functional groups into the linker or other parts of the PROTAC molecule to enhance solubility.[]

Problem 2: "Hook Effect" Observed (Reduced Degradation at High Concentrations)

Potential Cause	Diagnostic Experiment	Proposed Solution
Formation of Non-productive Binary Complexes	This is inherent to the PROTAC mechanism. At high concentrations, the PROTAC can form separate binary complexes (PROTAC-POI and PROTAC-E3) that compete with the formation of the productive ternary complex.	This is not necessarily a problem to be "solved" but rather a characteristic of the molecule. The focus should be on optimizing the DC50 (concentration at which 50% degradation occurs) and Dmax (maximum degradation). A potent PROTAC will have a low DC50, and the hook effect will be shifted to higher, less therapeutically relevant concentrations.

Experimental Protocols

Protocol 1: Synthesis of a PROTAC Library with Varying Alkyl Linker Lengths

This protocol outlines a general strategy for creating a library of PROTACs to test the impact of linker length. It assumes a modular synthetic approach, such as click chemistry or amide coupling.[4][]

Caption: A generalized workflow for PROTAC library synthesis.

Steps:

• Functionalize Ligands: Synthesize or procure your POI ligand and E3 ligase ligand, each with a functional handle suitable for coupling (e.g., an amine, carboxylic acid, azide, or alkyne).

• Synthesize Linker Series: Synthesize a series of alkyl linkers based on the Mal-C2-cyclohexylcarboxyl-hydrazide scaffold but with varying carbon chain lengths. Ensure each linker has the appropriate complementary functional groups for coupling.

• Coupling Reaction: Perform the coupling reaction between one of the ligands and the series of linkers. Purify the ligand-linker intermediates.

• Second Coupling Reaction: Couple the purified ligand-linker intermediates with the second ligand.

• Purification and Characterization: Purify the final PROTAC molecules using reverse-phase HPLC. Confirm the identity and purity of each PROTAC in the library using LC-MS and NMR.[18]

Protocol 2: Western Blotting to Assess Target Protein Degradation

• Cell Culture and Treatment: Plate cells at an appropriate density and allow them to adhere overnight. Treat the cells with a range of concentrations of each PROTAC from your library (e.g., 1 nM to 10 µM) for a predetermined amount of time (e.g., 18-24 hours). Include a vehicle control (e.g., DMSO).

• Cell Lysis: After treatment, wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Normalize the protein amounts for each sample, run them on an SDS-PAGE gel, and transfer the proteins to a PVDF membrane.

• Immunoblotting: Block the membrane and then probe with a primary antibody specific for your POI. Also, probe with a primary antibody for a loading control (e.g., GAPDH or β-actin).

• Detection and Analysis: Use a secondary antibody conjugated to HRP and an ECL substrate for detection. Quantify the band intensities using densitometry software. Normalize the POI band intensity to the loading control and compare to the vehicle-treated sample to determine the percentage of degradation.

• Data Analysis: Plot the percentage of degradation against the PROTAC concentration to determine the DC50 and Dmax for each linker length.

Data Presentation: Comparing PROTACs with Different Linker Lengths

PROTAC ID	Linker Moiety	Linker Length (atoms)	DC50 (nM)	Dmax (%)
PROTAC-1	Mal-C2-cyclo...	~10	500	45
PROTAC-2	Mal-C4-cyclo...	~12	120	85
PROTAC-3	Mal-C6-cyclo...	~14	50	>95
PROTAC-4	Mal-C8-cyclo...	~16	150	80

This is example data and will vary for each system.

Conclusion

Optimizing the linker is a critical, albeit empirical, step in the development of a successful PROTAC.[11] For PROTACs utilizing an alkyl-based linker such as Mal-C2-cyclohexylcarboxyl-hydrazide, a systematic approach to varying linker length is a fundamental starting point. By employing the troubleshooting strategies and experimental protocols outlined in this guide, researchers can methodically address common challenges related to degradation efficacy, ternary complex formation, and physicochemical properties. This rational, iterative process of design, synthesis, and biological evaluation is key to unlocking the full therapeutic potential of targeted protein degradation.[3]

References

• Troup, R. I., Fallan, C., & Baud, M. G. J. (2020). Current strategies for the design of PROTAC linkers: a critical review. Exploratory Targeted Anti-tumor Therapy, 1(5), 273–312. [Link]

• AxisPharm. (2024). From Design to Degradation: The Essential Role of Linkers in PROTACs. AxisPharm Blog. [Link]

• Donovan, K. A., & Crews, C. M. (2023). Unraveling the Role of Linker Design in Proteolysis Targeting Chimeras. ACS Central Science, 9(5), 836-847. [Link]

• Precise PEG. (n.d.). Linkers in PROTACs. Precise PEG. [Link]

• Baud, M. G. J., et al. (2020). Current strategies for the design of PROTAC linkers: a critical review. Exploratory Targeted Antitumor Therapy, 1(5), 273-312. [Link]

• Shaik, F., et al. (2020). Novel approaches for the rational design of PROTAC linkers. Exploratory Targeted Antitumor Therapy, 1(5), 381-390. [Link]

• AppLChem. (n.d.). Understanding the Role of Linkers in PROTAC Molecules: Length, Flexibility, and Efficiency. AppLChem. [Link]

• Gabizon, R., et al. (2020). Novel approaches for the rational design of PROTAC linkers. Exploratory Targeted Anti-tumor Therapy, 1(5), 381-390. [Link]

• Cyrus, K., et al. (2011). Impact of linker length on the activity of PROTACs. Molecular BioSystems, 7(2), 359-364. [Link]

• Cyrus, K., et al. (2011). Impact of linker length on the activity of PROTACs. ResearchGate. [Link]

• Ciulli, A. (n.d.). How PROTAC Degraders Work: Molecular Recognition and Design Principles. University of Dundee. [Link]

• MCE. (n.d.). Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride. MCE. [Link]

• Zhang, T., et al. (2022). Novel Design Strategies to Enhance the Efficiency of Proteolysis Targeting Chimeras. Journal of Medicinal Chemistry, 65(17), 11477-11498. [Link]

• ResearchGate. (2025). PROTACs for Targeted Protein Degradation: Mechanisms, Design, and Controllable Delivery Strategies. ResearchGate. [Link]

• Cecchini, C., & Scapozza, L. (2022). Emphasizing General Trends in PROTAC Pharmacokinetics for their Rational Design. CHIMIA International Journal for Chemistry, 76(4), 334-339. [Link]

Sources

• 1. The Essential Role of Linkers in PROTACs [axispharm.com]
• 2. chempep.com [chempep.com]
• 3. benchchem.com [benchchem.com]
• 4. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. precisepeg.com [precisepeg.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride | PROTAC Linker | MCE [medchemexpress.cn]
• 8. file.medchemexpress.com [file.medchemexpress.com]
• 9. aladdin-e.com [aladdin-e.com]
• 10. conferences-on-demand.faseb.org [conferences-on-demand.faseb.org]
• 11. benchchem.com [benchchem.com]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 14. benchchem.com [benchchem.com]
• 15. Novel approaches for the rational design of PROTAC linkers [explorationpub.com]
• 16. benchchem.com [benchchem.com]
• 18. benchchem.com [benchchem.com]

Technical Support Center: Preserving Maleimide Integrity in Bioconjugation

Welcome to the Technical Support Center for bioconjugation. This guide is designed for researchers, scientists, and drug development professionals who utilize maleimide-thiol chemistry. Here, we provide in-depth troubleshooting advice, field-proven protocols, and answers to frequently asked questions to help you navigate a critical challenge in the conjugation workflow: the hydrolysis of the maleimide group. Our goal is to equip you with the scientific understanding and practical tools necessary to maximize conjugation efficiency and ensure the stability and reliability of your biomolecular conjugates.

Understanding the Core Challenge: The Race Against Hydrolysis

Maleimide-thiol chemistry is a cornerstone of bioconjugation due to its high selectivity and efficiency under mild conditions.[1] The reaction, a Michael addition, forms a stable covalent thioether bond between a maleimide and a sulfhydryl group, typically from a cysteine residue.[2] However, the maleimide ring is susceptible to hydrolysis, a competing reaction where the ring is opened by water to form an unreactive maleamic acid derivative.[3] This process is the primary cause of low conjugation yields and must be carefully controlled.

This guide will provide a comprehensive framework for minimizing maleimide hydrolysis before, during, and after the conjugation reaction.

Troubleshooting Guide & FAQs

This section addresses common issues and questions related to maleimide stability and conjugation efficiency.

Issue 1: Low or No Conjugation Yield

Q: My conjugation reaction has a very low yield. I suspect the maleimide reagent has degraded. How can I confirm this and what are the primary causes?

A: Low conjugation yield is frequently due to premature hydrolysis of the maleimide reagent. The primary factors accelerating hydrolysis are pH and temperature.[3]

• Causality - The Role of pH: The rate of maleimide hydrolysis is highly pH-dependent, increasing significantly as the pH rises above 7.5.[3][4] At alkaline pH, the hydroxide ion concentration is higher, leading to a faster nucleophilic attack on the maleimide's electrophilic double bond, resulting in ring-opening.[5] The optimal pH for maleimide-thiol conjugation is a delicate balance: typically between 6.5 and 7.5 .[6][7] Below pH 6.5, the thiol group is less nucleophilic, slowing down the desired conjugation reaction.[8] Above pH 7.5, hydrolysis of the maleimide becomes the dominant and yield-reducing side reaction.[8]

• Troubleshooting Steps:

  • Verify pH: Always measure the pH of your reaction buffer immediately before starting the conjugation. Use a calibrated pH meter. Recommended buffers include phosphate-buffered saline (PBS), HEPES, or Tris buffers, all within the 6.5-7.5 pH range.[3]

  • Reagent Preparation: Maleimide reagents are moisture-sensitive. Aqueous solutions of maleimides should be prepared immediately before use and should not be stored.[8] For stock solutions, dissolve the maleimide in a dry, aprotic solvent such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) and store at -20°C, protected from moisture.[6]

  • Temperature Control: Perform conjugations at room temperature (20-25°C) for 1-2 hours or at 4°C overnight.[2] Lower temperatures can help minimize hydrolysis, especially for longer reactions.

Issue 2: Inconsistent Results and Batch-to-Batch Variability

Q: I'm observing significant variability in my drug-to-antibody ratio (DAR) between different conjugation batches. What could be causing this inconsistency?

A: Inconsistent DARs often point to subtle variations in reaction conditions that affect the competition between conjugation and side reactions.

• Causality - The Importance of a Controlled Environment: Beyond maleimide hydrolysis, other side reactions can contribute to heterogeneity. At a pH above 7.5, maleimides can react with primary amines, such as the side chain of lysine residues, leading to non-specific labeling.[4] Additionally, ensuring the complete reduction of disulfide bonds in your protein is critical for consistent thiol availability.[2]

• Troubleshooting Steps:

  • Standardize Protocols: Ensure all parameters—pH, temperature, reaction time, and molar ratios—are kept consistent across all batches.

  • Ensure Complete Reduction: Use a sufficient excess of a reducing agent like TCEP (tris(2-carboxyethyl)phosphine) to ensure all disulfide bonds are cleaved, making cysteines available for conjugation. Unlike DTT, TCEP does not contain a thiol and does not need to be removed prior to adding the maleimide.[2]

  • Use Degassed Buffers: Oxygen can lead to the re-oxidation of thiols into disulfide bonds, rendering them unreactive towards maleimides.[9] Degas all buffers before use by vacuum or by sparging with an inert gas like nitrogen or argon.

Best Practices for Minimizing Maleimide Hydrolysis

Proactive measures are key to successful maleimide conjugation. The following best practices are designed to preserve the integrity of your maleimide reagents and maximize the efficiency of your reactions.

Rigorous pH Control

Maintaining the pH of the reaction mixture between 6.5 and 7.5 is the most critical factor in preventing maleimide hydrolysis.[6][7]

Table 1: pH Effects on Maleimide-Thiol Reactions

pH Range	Thiol Reactivity	Maleimide Hydrolysis Rate	Amine Reactivity	Recommendation
< 6.5	Sub-optimal (Thiol is protonated)	Low	Negligible	Not recommended; slow conjugation
6.5 - 7.5	Optimal	Low to Moderate	Negligible	Recommended for optimal selectivity and yield
> 7.5	High	High and increases with pH	Becomes significant	Not recommended; risk of hydrolysis and non-specific labeling

Strategic Reagent Handling

The stability of your maleimide reagent is paramount.

• Stock Solutions: Prepare high-concentration stock solutions in anhydrous DMSO or DMF. Aliquot into single-use volumes to avoid repeated freeze-thaw cycles and moisture introduction. Store at -20°C or below.[6]

• Working Solutions: Prepare aqueous dilutions of your maleimide reagent immediately before adding it to the reaction mixture. Do not store aqueous solutions of maleimides.[8]

Optimizing Reaction Conditions

• Temperature: For most proteins, a reaction time of 1-2 hours at room temperature is sufficient. For more sensitive proteins or to further minimize hydrolysis, the reaction can be performed overnight at 4°C.[2]

• Molar Ratio: A 10- to 20-fold molar excess of the maleimide reagent over the thiol-containing biomolecule is a common starting point to drive the reaction to completion.[3] This may need to be optimized for your specific system.

Advanced Concepts: Post-Conjugation Stability

While preventing pre-conjugation hydrolysis is crucial for yield, the stability of the resulting thiosuccinimide linkage is also a critical consideration, particularly for in vivo applications like antibody-drug conjugates (ADCs).

Q: I've successfully conjugated my payload, but I'm concerned about the stability of the linkage in biological systems. What is the retro-Michael reaction and how can I prevent it?

A: The thioether bond formed by maleimide conjugation is susceptible to a reversal process known as the retro-Michael reaction.[10] This is particularly problematic in the thiol-rich environment of blood plasma, where endogenous thiols like glutathione can displace the conjugated molecule, leading to off-target effects and reduced efficacy.[11]

Stabilization Strategy 1: Post-Conjugation Hydrolysis

A highly effective strategy to create a stable conjugate is to intentionally hydrolyze the thiosuccinimide ring after the conjugation is complete.[10][12] The resulting ring-opened succinamic acid thioether is no longer susceptible to the retro-Michael reaction.[12]

Diagram 1: Competing Fates of the Thiosuccinimide Linkage

Caption: The thiosuccinimide adduct faces two competing pathways in vivo.

Protocol: Post-Conjugation Hydrolysis for Enhanced Stability

This protocol describes a general method to promote the hydrolysis of the thiosuccinimide ring to stabilize the conjugate.[3][9]

Materials:

• Purified maleimide-thiol conjugate

• High pH buffer (e.g., 50-100 mM sodium phosphate or borate buffer, pH 8.5-9.0)

• Neutralizing buffer (e.g., 1 M Tris-HCl or phosphate buffer, pH 6.0-7.0)

• Purification system (e.g., size-exclusion chromatography column)

Procedure:

• After the initial conjugation reaction and purification, exchange the buffer of the conjugate to the high pH buffer.

• Incubate the solution at a controlled temperature (e.g., 37°C). The incubation time will need to be optimized (typically 12-24 hours).

• Monitor the progress of the hydrolysis by mass spectrometry, looking for an 18 Da mass increase corresponding to the addition of a water molecule.

• Once hydrolysis is complete, neutralize the solution by adding the neutralizing buffer.

• Purify the stabilized conjugate using a suitable method like SEC to remove any aggregates and exchange it into the final formulation buffer (e.g., PBS, pH 7.4).

Stabilization Strategy 2: Next-Generation Maleimides

Several "next-generation" maleimide reagents have been developed to enhance stability.

• N-Aryl Maleimides: Maleimides with an electron-withdrawing aryl group on the nitrogen atom have been shown to accelerate the rate of the stabilizing post-conjugation hydrolysis of the thiosuccinimide ring, leading to more stable conjugates compared to traditional N-alkyl maleimides.[10][12]

• Dibromomaleimides (DBMs): These reagents react with two thiol groups, forming a stable, bridged linkage. After reaction, the resulting structure can be hydrolyzed to a stable maleamic acid derivative that is resistant to retro-Michael reactions.

Diagram 2: Workflow for Stable Maleimide Conjugation

Caption: A generalized workflow for robust and stable maleimide conjugation.

Conclusion

The successful use of maleimide-thiol chemistry hinges on a thorough understanding and control of the competing hydrolysis reaction. By implementing rigorous pH control, proper reagent handling, and optimized reaction conditions, researchers can significantly improve conjugation efficiency and consistency. For applications requiring high in vivo stability, employing post-conjugation stabilization techniques or next-generation maleimides is essential. This guide provides the foundational knowledge and practical steps to troubleshoot common problems and achieve robust, reliable bioconjugates.

References

• Barradas, R. G., Fletcher, S., & Porter, J. D. (1976). The hydrolysis of maleimide in alkaline solution. Canadian Journal of Chemistry, 54(9), 1400–1404. [Link]

• Fontaine, S. D., Reid, R., Robinson, L., Ashley, G. W., & Santi, D. V. (2015). Long-term stabilization of maleimide-thiol conjugates. Bioconjugate Chemistry, 26(1), 145–152. [Link]

• Szijj, P. A., Bahou, C., & Chudasama, V. (2018). Minireview: Addressing the retro-Michael instability of maleimide bioconjugates. Drug Discovery Today: Technologies, 30, 27–34. [Link]

• Bioconjugate Pro. (2024). Mastering Maleimide Reactions in Bioconjugation: Your Ultimate Hands-On Guide. Bioconjugate Pro. [Link]

• ResearchGate. (2021). Hydrolytic stability of 8armPEG10k-maleimide at 37 C and different.... ResearchGate. [Link]

• Baldwin, A. D., & Kiick, K. L. (2011). Tunable degradation of maleimide-thiol adducts in reducing environments. Bioconjugate Chemistry, 22(10), 1946–1953. [Link]

• Raines Lab. (2007). Catalysis of imido group hydrolysis in a maleimide conjugate. Raines Lab. [Link]

Sources

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• 2. Tunable degradation of maleimide-thiol adducts in reducing environments - PMC [pmc.ncbi.nlm.nih.gov]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Hydrolysis of some N-alkylmaleimides - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Linker substitution influences succinimide ring hydrolysis equilibrium impacting the stability of attachment to antibody–drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Comparison of N-ethyl maleimide and N-(1-phenylethyl) maleimide for derivatization of biological thiols using liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. N-Ethylmaleimide - Wikipedia [en.wikipedia.org]

Technical Support Center: Navigating the Solubility Challenges of PROTACs with Hydrophobic Alkyl Linkers

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Proteolysis-Targeting Chimeras (PROTACs). This guide is designed to provide in-depth troubleshooting strategies and frequently asked questions (FAQs) specifically focused on overcoming the poor solubility often associated with PROTACs that utilize hydrophobic alkyl linkers. As you navigate the complexities of PROTAC design and experimentation, this resource will serve as a practical handbook to help you diagnose and resolve common solubility-related issues, ensuring the integrity and reproducibility of your results.

Troubleshooting Guide: From Precipitation to Permeability

Researchers often encounter frustrating and confounding issues stemming from the poor aqueous solubility of PROTACs, particularly those with hydrophobic alkyl linkers. These linkers, while beneficial for cell penetration, can be a double-edged sword, leading to experimental artifacts and hindering therapeutic development.[1][2] This section provides a structured, question-and-answer-based approach to troubleshoot these specific challenges.

Issue 1: My PROTAC is precipitating out of my aqueous assay buffer or cell culture medium.

Q: I've prepared my PROTAC stock solution in DMSO, but upon dilution into my aqueous experimental buffer, I observe immediate cloudiness or precipitation. What's happening and how can I fix it?

A: This is a classic sign of a compound exceeding its aqueous solubility limit. The high concentration of the PROTAC in the DMSO stock is not maintained when introduced to the aqueous environment of your assay. This can lead to an underestimation of your PROTAC's potency (e.g., DC50, IC50) and generate irreproducible data.[3]

Root Cause Analysis:

• High Lipophilicity: PROTACs are inherently large and lipophilic molecules, often falling into the "beyond the Rule of Five" chemical space.[3] Hydrophobic alkyl linkers further contribute to this lipophilicity, reducing the molecule's affinity for water.[2][]

• "Solubility Fall-out": The abrupt change in solvent environment from DMSO to an aqueous buffer causes the less soluble PROTAC molecules to aggregate and precipitate.

Solutions & Experimental Protocols:

• Formulation Optimization with Co-solvents and Surfactants:

  • Rationale: The use of co-solvents and surfactants can help to keep the PROTAC in solution by creating a more favorable microenvironment.[5]

  • Protocol:

    • Prepare a series of aqueous buffers containing varying concentrations of a co-solvent (e.g., 1-5% PEG 400, propylene glycol) or a non-ionic surfactant (e.g., 0.01-0.1% Tween-20 or Pluronic F-68).

    • Spike in your PROTAC from a concentrated DMSO stock to the desired final concentration in each buffer formulation.

    • Visually inspect for precipitation immediately and after a set incubation period (e.g., 1-2 hours) at the experimental temperature.

    • For a more quantitative assessment, centrifuge the samples and measure the concentration of the supernatant using HPLC-UV or LC-MS/MS to determine the solubility in each formulation.[]

• Amorphous Solid Dispersions (ASDs):

  • Rationale: ASDs involve dispersing the PROTAC in a polymer matrix in an amorphous state, which can enhance the dissolution rate and create a supersaturated solution in the gastrointestinal tract for improved oral absorption.[5][7][8][9]

  • Protocol (for in vivo studies):

    • Select a suitable polymer carrier such as polyvinylpyrrolidone (PVP), hydroxypropyl methylcellulose (HPMC), or Soluplus®.[7]

    • Dissolve both the PROTAC and the polymer in a common organic solvent.

    • Remove the solvent via spray-drying or film evaporation to create the ASD.

    • Characterize the solid state of the ASD using techniques like differential scanning calorimetry (DSC) to confirm the amorphous nature.

    • Evaluate the dissolution profile of the ASD in biorelevant media (e.g., FaSSIF/FeSSIF) to assess the extent and duration of supersaturation.[10]

Issue 2: My PROTAC shows low cellular permeability despite having a hydrophobic linker.

Q: I designed my PROTAC with a hydrophobic alkyl linker to enhance cell membrane permeability, but my cellular assays suggest poor target engagement. What could be the reason?

A: While hydrophobic linkers are intended to improve cell penetration, the relationship between hydrophobicity and permeability is not always linear.[1] An overly hydrophobic linker can lead to unintended consequences that hinder, rather than help, cellular uptake.

Root Cause Analysis:

• Hydrophobic Collapse in Aqueous Media: In the aqueous environment of the cell culture media, a highly hydrophobic alkyl linker can cause the PROTAC to adopt a folded conformation to minimize its interaction with water. This "hydrophobic collapse" can shield the polar functional groups necessary for interacting with the cell membrane.[11][12]

• Non-specific Binding: Highly lipophilic PROTACs can exhibit increased non-specific binding to proteins and lipids in the cell culture media or on the cell surface, reducing the free concentration of the PROTAC available for cellular uptake.[]

Solutions & Experimental Protocols:

• Linker Modification with Polar Moieties:

  • Rationale: Introducing polar functional groups into the alkyl linker can strike a better balance between hydrophobicity and hydrophilicity, improving both solubility and permeability.[2]

  • Protocol:

    • Synthesize a small library of PROTAC analogues where the alkyl linker is modified with polar groups such as ethers, amines, or amides.[2]

    • Evaluate the aqueous solubility of each analogue using a kinetic or thermodynamic solubility assay.

    • Assess the cellular permeability of the analogues using a Parallel Artificial Membrane Permeability Assay (PAMPA) or a Caco-2 cell permeability assay.[13]

    • Correlate the changes in physicochemical properties with cellular target degradation efficacy to identify the optimal linker composition.

• Formation of Intramolecular Hydrogen Bonds:

  • Rationale: Designing the PROTAC to form intramolecular hydrogen bonds can help it adopt a more compact, "ball-like" structure. This reduces the molecule's size and polarity, facilitating its passage across the cell membrane's lipid bilayer.[10]

  • Protocol:

    • Utilize computational modeling to predict potential intramolecular hydrogen bonding interactions within the PROTAC structure.

    • Synthesize PROTAC analogues with modifications designed to promote these interactions.

    • Experimentally verify the formation of intramolecular hydrogen bonds using techniques like NMR spectroscopy.

    • Evaluate the impact of these modifications on cellular permeability and target degradation.

Frequently Asked Questions (FAQs)

Q1: Why are hydrophobic alkyl linkers used in PROTAC design in the first place?

A1: Hydrophobic alkyl linkers are often employed to increase the lipophilicity of PROTACs, which can enhance their passive diffusion across the cell membrane and improve cellular uptake.[1][] They are also synthetically accessible and chemically stable.[2]

Q2: How does the length of a hydrophobic alkyl linker affect PROTAC solubility and efficacy?

A2: The length of the alkyl linker is a critical parameter. A linker that is too short may not allow for the formation of a stable ternary complex between the target protein and the E3 ligase, while a linker that is too long can decrease specificity.[1] From a solubility perspective, longer alkyl chains increase hydrophobicity, which can negatively impact aqueous solubility.[2]

Q3: Are there alternatives to purely alkyl linkers to improve solubility?

A3: Yes, several alternative linker strategies can be employed:

• PEG Linkers: Polyethylene glycol (PEG) linkers are hydrophilic and can significantly improve the water solubility of PROTACs.[1][14][15][]

• Hybrid Linkers: Combining alkyl and PEG fragments can create a "hybrid" linker that balances hydrophobicity and hydrophilicity.[]

• Rigid Linkers: Incorporating rigid moieties like phenyl rings or cycloalkane structures can improve metabolic stability and, in some cases, solubility.[2]

Q4: Can the choice of E3 ligase binder influence the solubility of a PROTAC with a hydrophobic linker?

A4: Absolutely. The E3 ligase binder is a significant contributor to the overall physicochemical properties of the PROTAC.[17][18][19][20] For instance, PROTACs utilizing von Hippel-Lindau (VHL) binders tend to have higher polarity compared to those with Cereblon (CRBN) binders, which can influence the overall solubility of the final PROTAC molecule.[21]

Q5: What analytical techniques are essential for characterizing the solubility of my PROTAC?

A5: A combination of techniques is often necessary for a comprehensive understanding of your PROTAC's solubility:

• Kinetic Solubility Assays: These high-throughput methods provide an early indication of a compound's solubility.

• Thermodynamic Solubility Assays: These "gold standard" methods measure the true equilibrium solubility of a compound.

• HPLC-UV and LC-MS/MS: These techniques are used to quantify the concentration of the dissolved PROTAC in solubility assays.[]

• Dynamic Light Scattering (DLS): DLS can be used to detect the presence of aggregates in your PROTAC solution, which can be an indicator of poor solubility.[22]

Visualizing Key Concepts

To further aid in the understanding of the principles discussed, the following diagrams illustrate important concepts and workflows.

Caption: Logical workflow for addressing PROTAC solubility issues.

Sources

• 1. The Essential Role of Linkers in PROTACs [axispharm.com]
• 2. precisepeg.com [precisepeg.com]
• 3. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 7. PROTAC Delivery Strategies for Overcoming Physicochemical Properties and Physiological Barriers in Targeted Protein Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Solubility Enhanced Formulation Approaches to Overcome Oral Delivery Obstacles of PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. PROTAC Delivery Strategies for Overcoming Physicochemical Properties and Physiological Barriers in Targeted Protein Degradation | MDPI [mdpi.com]
• 10. drugdiscoverytrends.com [drugdiscoverytrends.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Linker-Determined Folding and Hydrophobic Interactions Explain a Major Difference in PROTAC Cell Permeability - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Assays and technologies for developing proteolysis targeting chimera degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. PEG Linkers for PROTAC Synthesis | Biopharma PEG [biochempeg.com]
• 17. benchchem.com [benchchem.com]
• 18. precisepeg.com [precisepeg.com]
• 19. E3 Ligase Ligands for PROTACs: How They Were Found and How to Discover New Ones - PMC [pmc.ncbi.nlm.nih.gov]
• 20. E3 ligase ligand chemistries: from building blocks to protein degraders - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 21. chemrxiv.org [chemrxiv.org]
• 22. benchchem.com [benchchem.com]

addressing the hook effect in PROTACs with Mal-C2-cyclohexylcarboxyl-hydrazide

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you understand, diagnose, and mitigate the "hook effect," a common challenge encountered in Proteolysis Targeting Chimera (PROTAC) dose-response experiments. As a Senior Application Scientist, this guide is structured to provide not just protocols, but the underlying scientific reasoning to empower your experimental design and data interpretation.

Section 1: Frequently Asked Questions (FAQs) - The PROTAC Hook Effect Explained

This section addresses fundamental questions about the nature and mechanism of the PROTAC hook effect.

Q1: What is the "hook effect" in the context of PROTACs?

A1: The "hook effect" describes a paradoxical phenomenon in PROTAC experiments where increasing the compound's concentration beyond an optimal point leads to a decrease in the degradation of the target protein.[1] This results in a characteristic bell-shaped or "hooked" dose-response curve, which is distinct from the standard sigmoidal curves seen with traditional inhibitors.[2] Instead of the effect plateauing at high concentrations, the efficacy paradoxically diminishes, which can be a critical factor in data interpretation and lead to the mischaracterization of a PROTAC's potency if not properly assessed.[3]

Q2: What is the molecular mechanism driving the hook effect?

A2: The hook effect is a direct consequence of the PROTAC's bifunctional nature and its mechanism of action, which relies on the formation of a productive ternary complex (Target Protein : PROTAC : E3 Ligase).[4] At optimal concentrations, the PROTAC effectively bridges the target protein and the E3 ligase, leading to ubiquitination and subsequent degradation.

However, at excessive concentrations, the PROTAC molecules saturate both the target protein and the E3 ligase independently.[5] This leads to a predominance of non-productive binary complexes (Target Protein : PROTAC or PROTAC : E3 Ligase).[1][6] These binary complexes are unable to facilitate the proximity-induced ubiquitination, thus reducing the overall degradation efficiency and causing the "hook."[7]

Diagram 1: Mechanism of the PROTAC Hook Effect.

Q3: Why is mitigating the hook effect important for drug development?

A3: Understanding and mitigating the hook effect is crucial for several reasons:

• Therapeutic Window: A pronounced hook effect narrows the therapeutic window, making dosing more complex and potentially increasing the risk of in-vivo efficacy loss if concentrations are too high.[8]

• Off-Target Effects: While the hook effect reduces on-target degradation, the high concentrations of PROTAC involved may still lead to off-target binding or other pharmacological effects, complicating the safety profile.[9]

Q4: At what concentrations is the hook effect typically observed?

A4: The concentration at which the hook effect begins varies significantly based on the specific PROTAC's binding affinities, the cellular abundance of the target protein and E3 ligase, and the cell line.[10] However, it is frequently observed at micromolar (µM) concentrations, often becoming apparent around 1 µM and more pronounced at higher levels.[1] Therefore, it is essential to perform dose-response experiments across a very wide concentration range (e.g., picomolar to tens of micromolar) to fully characterize the degradation profile.

Section 2: Troubleshooting Guide - Diagnosing the Hook Effect

This guide provides a systematic workflow to determine if suboptimal degradation in your experiment is due to the hook effect.

Problem: I observe decreased or no target degradation at high PROTAC concentrations. How do I confirm it's the hook effect and not another issue like cytotoxicity or compound insolubility?

This is a common and critical question. A decrease in degradation at high concentrations can stem from multiple factors. This workflow is designed to provide a definitive diagnosis.

Diagram 2: Troubleshooting workflow for investigating the hook effect.

Solution/Workflow:

• Step 1: Perform a Comprehensive Dose-Response Experiment. The most definitive diagnostic is to measure target degradation across a concentration range spanning at least 6-8 orders of magnitude (e.g., 1 pM to 30 µM). This is crucial to visualize the full shape of the curve. See Protocol 1 for a detailed Western Blot methodology.

• Step 2: Analyze the Dose-Response Curve.

  • Hook Effect Signature: If you observe a bell-shaped curve where protein degradation increases, reaches a maximum (Dmax), and then decreases at higher concentrations, the hook effect is the primary cause.[6]

  • Other Signatures: If the curve is sigmoidal and simply plateaus, or if it is flat with no degradation, the issue lies elsewhere.

• Step 3: Systematically Rule Out Confounding Factors. If the hook effect is not confirmed, investigate these alternative causes:

  • Cytotoxicity: High compound concentrations can induce cell death, shutting down the cellular machinery required for protein degradation. Run a parallel cytotoxicity assay (e.g., CellTiter-Glo) with the same concentrations and time points.[]

  • Compound Solubility/Aggregation: PROTACs can have poor solubility at high concentrations. Visually inspect your media for precipitation and consider a solubility assay if this is suspected.

  • Inactive Ubiquitin-Proteasome System (UPS): To confirm the degradation is proteasome-dependent, co-treat cells with your PROTAC and a proteasome inhibitor (e.g., 10 µM MG132).[12] A rescue of target protein levels indicates the UPS is active and the degradation is on-pathway.

  • Off-Target Effects: High concentrations may engage off-targets that disrupt cellular processes, indirectly affecting degradation.[13] This is more complex to diagnose and often requires proteomics approaches.

Section 3: Mitigation Strategies - From Experimental Design to Molecular Engineering

Once diagnosed, the hook effect can be managed through both experimental optimization and rational molecular design.

Q: How can PROTAC linker design mitigate the hook effect?

A: The linker is not merely a spacer; it is a critical determinant of the ternary complex's geometry and stability.[14] Its properties—length, rigidity, and chemical composition—directly influence the cooperativity of ternary complex formation, which in turn can mitigate the hook effect.[15]

A well-designed linker can create favorable new protein-protein interactions between the target and the E3 ligase, stabilizing the ternary complex relative to the two binary complexes.[16] This positive cooperativity makes the formation of the productive ternary complex more energetically favorable, requiring higher concentrations of PROTAC to form inhibitory binary complexes, thus shifting the hook effect to the right and widening the effective concentration window.

The synthesis of PROTACs with optimized linkers involves using a variety of chemical building blocks. For instance, Mal-C2-cyclohexylcarboxyl-hydrazide is an example of a bifunctional linker precursor.[17] Its components suggest a specific synthetic utility:

• Mal- (Maleimide): Reacts with thiols (e.g., cysteine residues) for conjugation.

• -C2- (Ethyl chain): A short alkyl spacer.

• -cyclohexylcarboxyl-: Adds rigidity and defines spatial orientation.

• -hydrazide: A versatile chemical handle for further reactions.[18]

By systematically synthesizing PROTACs with linkers built from diverse components like this, researchers can fine-tune the topology of the ternary complex to enhance cooperativity and minimize the hook effect.

Diagram 3: The role of linker design in ternary complex stability.

Q: What biophysical assays are essential for characterizing the ternary complex and predicting the hook effect?

A: Directly measuring the formation and stability of the ternary complex is key to understanding the hook effect at a molecular level. Several biophysical techniques are invaluable for this purpose.[19] The choice of assay depends on the specific question, required throughput, and available instrumentation.[20]

Assay	Principle	Key Outputs	Strengths	Limitations
Surface Plasmon Resonance (SPR)	Measures changes in refractive index upon binding to a sensor-immobilized protein.	KD (affinity), kon/koff (kinetics), Cooperativity (α)	Real-time, label-free kinetic data.[21]	Requires protein immobilization; can have mass transport limitations.
Isothermal Titration Calorimetry (ITC)	Measures heat changes upon molecular binding.	KD, ΔH (enthalpy), ΔS (entropy), Stoichiometry (n)	Gold standard for thermodynamics; label-free solution-based measurement.[4]	Requires large amounts of pure protein; low throughput.
Time-Resolved FRET (TR-FRET)	Measures energy transfer between donor and acceptor fluorophores on binding partners.	Ternary complex formation signal	Homogeneous, high-throughput assay format.[22]	Requires protein labeling; potential for fluorescent artifacts.
AlphaLISA / AlphaScreen	Measures proximity of donor and acceptor beads that generate a chemiluminescent signal.	Relative ternary complex population	High-throughput, sensitive, no-wash format.[22]	Semi-quantitative; potential for signal interference.

This table summarizes key biophysical assays used to study PROTAC ternary complexes.

Section 4: Key Experimental Protocols

Protocol 1: Western Blot for PROTAC Dose-Response Analysis

This protocol provides a framework for assessing target protein degradation across a wide concentration range to identify a potential hook effect.

• Cell Seeding: Plate your chosen cell line in 12-well or 24-well plates at a density that ensures they are in a logarithmic growth phase (e.g., 60-70% confluency) at the time of harvest.

• Compound Preparation: Prepare a 10-point serial dilution series of your PROTAC in DMSO. A common starting point is a 3-fold dilution series from a top concentration of 30 µM. Also, prepare a DMSO-only vehicle control.

• Cell Treatment: Add the PROTAC dilutions to the cell culture media. Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.5% to avoid solvent toxicity. Incubate for a predetermined time (e.g., 16-24 hours), which should be optimized based on the target's turnover rate.

• Cell Lysis: Wash cells once with ice-cold PBS. Lyse the cells directly in the well using RIPA buffer supplemented with protease and phosphatase inhibitors.[23]

• Protein Quantification: Determine the total protein concentration of each lysate using a BCA assay to ensure equal protein loading.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein (e.g., 15-20 µg) per lane on an SDS-PAGE gel.

  • Transfer proteins to a PVDF membrane.

  • Block the membrane for 1 hour at room temperature (e.g., with 5% non-fat milk in TBST).

  • Incubate with a primary antibody specific to your target protein overnight at 4°C.

  • Incubate with a loading control primary antibody (e.g., GAPDH, β-actin) to normalize for loading variations.[23]

  • Wash and incubate with the appropriate HRP-conjugated secondary antibodies for 1 hour.

• Detection and Analysis:

  • Visualize bands using an ECL substrate and a chemiluminescence imager.

  • Quantify band intensities using densitometry software (e.g., ImageJ).

  • Normalize the target protein signal to the loading control signal for each lane.

  • Plot the normalized protein levels (as a percentage of the vehicle control) against the log of the PROTAC concentration to generate the dose-response curve.

References

• Expert Opinion on Drug Discovery.

• Journal of Chemical Information and Modeling.

• LifeSensors.

• PubMed.

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• DiVA portal.

• BenchChem.

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• BenchChem.

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• MarinBio.

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• Frontiers in Pharmacology.

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• Wikipedia.

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• Acta Biochimica et Biophysica Sinica.

• YouTube.

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• 23. benchchem.com [benchchem.com]

Technical Support Center: Purification Strategies for Mal-C2-cyclohexylcarboxyl-hydrazide Containing PROTACs

Welcome to the Technical Support Center for the purification of Proteolysis Targeting Chimeras (PROTACs) featuring the Mal-C2-cyclohexylcarboxyl-hydrazide linker. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, actionable advice for overcoming the unique challenges associated with purifying these complex molecules. Here, we combine established purification principles with practical, field-tested insights to ensure you can achieve the high purity required for downstream biological and pharmacological evaluation.[1]

Introduction: The Unique Purification Challenges of Mal-C2-cyclohexylcarboxyl-hydrazide PROTACs

PROTACs are heterobifunctional molecules that induce the degradation of a target protein of interest (POI) by recruiting an E3 ubiquitin ligase.[2] The linker connecting the POI ligand and the E3 ligase ligand is a critical determinant of a PROTAC's efficacy, influencing its physicochemical properties, cell permeability, and the stability of the ternary complex.[1][3][4] The Mal-C2-cyclohexylcarboxyl-hydrazide linker, with its maleimide group, alkyl chain, and hydrazide moiety, presents a unique set of purification challenges.

The maleimide group is susceptible to reaction with thiols and can undergo hydrolysis, while the hydrazide can introduce additional polarity and potential for side reactions.[5][6] Furthermore, the overall large molecular weight and complex structure of these PROTACs can lead to difficulties in achieving high purity and yield.[4] A robust purification strategy is therefore paramount.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude Mal-C2-cyclohexylcarboxyl-hydrazide PROTAC synthesis?

A: Common impurities typically include unreacted starting materials (the POI ligand, the E3 ligase ligand, and the linker), residual coupling reagents (e.g., HATU, HOBt), and byproducts from the coupling reactions.[3] Specifically for this linker, you might also encounter hydrolyzed maleimide species or byproducts from reactions involving the hydrazide group.

Q2: What is the recommended initial purification strategy for these PROTACs?

A: A two-step purification process is often the most effective approach.[3] This typically involves an initial cleanup using normal-phase flash chromatography to remove less polar impurities, followed by a final, high-resolution purification step using reversed-phase preparative HPLC (prep-HPLC).[1][3]

Q3: How does the Mal-C2-cyclohexylcarboxyl-hydrazide linker influence my choice of chromatographic conditions?

A: The linker's components will dictate the chromatographic behavior:

• Maleimide and Cyclohexyl groups: These contribute to the lipophilicity of the molecule, suggesting good retention on reversed-phase columns.

• Hydrazide and Carboxyl groups: These polar moieties can lead to peak tailing on silica gel. The use of mobile phase modifiers may be necessary to improve peak shape.

• Overall Polarity: The balance of these groups will determine the optimal mobile phase composition. A gradient elution from a less polar to a more polar solvent system is generally required.

Q4: Is Supercritical Fluid Chromatography (SFC) a viable option for purifying these PROTACs?

A: Yes, SFC is emerging as a powerful and often orthogonal technique to HPLC for PROTAC purification.[3][7][8] It can offer different selectivity, leading to better separation of closely related impurities. SFC is also a "greener" and faster alternative to prep-HPLC.[3][9]

Troubleshooting Guide

This section addresses common issues encountered during the purification of Mal-C2-cyclohexylcarboxyl-hydrazide containing PROTACs and provides a systematic approach to resolving them.

Problem 1: Low Recovery After Purification

Possible Cause	Troubleshooting Steps
Irreversible Adsorption to Stationary Phase	- In RP-HPLC, consider adding a small amount of a stronger organic solvent like isopropanol to the mobile phase to improve recovery.[8] - For flash chromatography, if you suspect strong interaction with silica, consider using a less acidic stationary phase like alumina.[10]
Precipitation During Purification or Fraction Collection	- Ensure the PROTAC is fully dissolved in the injection solvent. For RP-HPLC, this may require a small amount of DMSO or DMF.[1][10] - During solvent evaporation, avoid excessive heat which can decrease solubility and cause precipitation.
PROTAC Degradation	- The maleimide group can be unstable under certain conditions. Avoid harsh acidic or basic mobile phases if possible. If necessary, work quickly and at lower temperatures.[5][6] - To confirm degradation on silica, you can perform a 2D-TLC.[10]

Problem 2: Poor Peak Shape (Tailing or Fronting) in Chromatography

Possible Cause	Troubleshooting Steps
Secondary Interactions with Stationary Phase	- Flash Chromatography (Silica Gel): The hydrazide or other basic moieties can interact with acidic silanol groups on the silica surface, causing peak tailing. Add a small amount of a basic modifier like triethylamine (0.1-1%) to your mobile phase to neutralize these sites.[10]
Ionization of the PROTAC	- Reversed-Phase HPLC: The carboxylic acid and hydrazide groups can exist in different protonation states depending on the mobile phase pH. This can lead to broad or split peaks. Use a buffered mobile phase or an ion-pairing agent. Formic acid (0.1%) is a common additive that can improve peak shape for many PROTACs.[10]
Column Overload	- Reduce the amount of sample injected onto the column. Perform a loading study to determine the optimal sample load for your column.

Problem 3: Co-elution of PROTAC with Impurities

Possible Cause	Troubleshooting Steps
Similar Polarity of PROTAC and Impurity	- Optimize Selectivity: - Mobile Phase: In RP-HPLC, switching the organic modifier (e.g., from acetonitrile to methanol) can alter selectivity and improve separation.[10] - Stationary Phase: If separation is still challenging, try a different column chemistry (e.g., phenyl-hexyl or biphenyl instead of C18).[10]
Insufficient Resolution	- Gradient Optimization: A shallower gradient during the elution of your PROTAC can increase the separation between closely eluting peaks.[11]
Need for Orthogonal Purification	- If a single chromatographic method is insufficient, employ a second, orthogonal technique. For example, follow RP-HPLC with SFC, or vice-versa.[7][8][10]

Experimental Protocols

Protocol 1: General Two-Step Purification Workflow

This protocol outlines a standard approach for purifying Mal-C2-cyclohexylcarboxyl-hydrazide containing PROTACs, starting with flash chromatography followed by preparative HPLC.

Caption: A typical two-step purification workflow for PROTACs.

Step 1: Normal-Phase Flash Chromatography (Initial Cleanup)

• Sample Preparation: Dissolve the crude reaction mixture in a minimal amount of a suitable solvent like dichloromethane (DCM) or dimethylformamide (DMF). Adsorb the sample onto a small amount of silica gel.[3]

• Column and Mobile Phase: Use a pre-packed silica gel column. Start with a non-polar mobile phase (e.g., 100% DCM or hexanes/ethyl acetate) and gradually increase the polarity by adding a more polar solvent like methanol. A typical gradient is 0-10% methanol in DCM.[3]

• Fraction Collection: Collect fractions and monitor them by thin-layer chromatography (TLC) or analytical HPLC to identify those containing the desired PROTAC.

• Solvent Removal: Combine the fractions containing the product and evaporate the solvent under reduced pressure.

Step 2: Reversed-Phase Preparative HPLC (Final Polishing)

• Sample Preparation: Dissolve the partially purified PROTAC from the flash chromatography step in a minimal amount of a suitable solvent (e.g., DMSO or DMF) and dilute with the initial mobile phase.[1][3] Filter the sample through a 0.45 µm syringe filter before injection.[1]

• Column and Mobile Phase: A C18 stationary phase is a good starting point.[10] The mobile phase typically consists of water (A) and acetonitrile (ACN) or methanol (B), both containing an additive like 0.1% formic acid (FA) or trifluoroacetic acid (TFA) to improve peak shape.[1]

• Method Development (Analytical Scale): It is highly recommended to first optimize the separation on an analytical HPLC system with a smaller C18 column to determine the optimal gradient.[1]

• Gradient Elution: Inject the sample onto the equilibrated preparative column. Apply a linear gradient, for example, from 20% to 80% ACN in water (both with 0.1% FA) over 30-60 minutes.[1]

• Fraction Collection: Collect fractions corresponding to the main peak of the desired PROTAC based on UV detection (e.g., 254 nm).

• Purity Analysis and Isolation: Analyze the collected fractions by analytical LC-MS to confirm purity.[3] Combine the pure fractions and lyophilize to obtain the final product as a solid.[3]

Protocol 2: Supercritical Fluid Chromatography (SFC) Purification

SFC can be an excellent alternative or complementary technique to HPLC.

• Sample Preparation: Ensure the sample is fully dissolved in a suitable solvent, typically methanol or a 1:1 mixture of DCM/methanol.[9]

• Column and Mobile Phase: A variety of polar columns can be screened. The mobile phase consists of supercritical CO2 as the main solvent and a co-solvent, usually methanol, often with a basic or acidic additive to improve peak shape.[8]

• Method Development: Start with a generic gradient (e.g., 5% to 50% co-solvent over 5-10 minutes). Screen different co-solvents and additives to optimize selectivity and peak shape.[8]

• Fraction Collection: Fractions are collected after the backpressure regulator. The CO2 evaporates, leaving the purified compound dissolved in the co-solvent.[8]

Characterization of Purified PROTACs

After purification, it is crucial to confirm the identity and purity of your Mal-C2-cyclohexylcarboxyl-hydrazide containing PROTAC.

Technique	Purpose
LC-MS (Liquid Chromatography-Mass Spectrometry)	To confirm the molecular weight of the PROTAC and assess its purity.[2][12]
NMR (Nuclear Magnetic Resonance) Spectroscopy (¹H and ¹³C)	To confirm the chemical structure of the PROTAC. The spectra should show all expected signals with the correct integrations and chemical shifts.[1]
Analytical HPLC	To determine the final purity of the PROTAC, typically aiming for >95%.[12]

Troubleshooting Logic Flow for Preparative HPLC

Caption: A logical troubleshooting workflow for preparative HPLC purification.

References

• Reach Separations. PROTACs & Molecular Glue Purification. [Link]

• Ciuffa, R., et al. (2020). Understanding the Metabolism of Proteolysis Targeting Chimeras (PROTACs): The Next Step toward Pharmaceutical Applications. Journal of Medicinal Chemistry, 63(17), 8927-8943. [Link]

• Nuvisan. Tailored separation solutions: from analytical to large-scale purification. [Link]

• ResearchGate. Stability of purified DAR 4 bisAlk (blue) and maleimide (red) conjugates in the presence of the free. [Link]

• National Center for Biotechnology Information. Advancing PROTAC Characterization: Structural Insights through Adducts and Multimodal Tandem-MS Strategies. [Link]

• Evotec. Preparative Chromatography. [Link]

• PubMed. Long-term stabilization of maleimide-thiol conjugates. [Link]

• AZoM. Achiral Supercritical Fluid Chromatography (SFC) for the Purification of Pharmaceuticals. [Link]

• ResearchGate. Long-Term Stabilization of Maleimide–Thiol Conjugates. [Link]

• Cytiva Life Sciences. Chromatography troubleshooting. [Link]

• National Center for Biotechnology Information. Methods to accelerate PROTAC drug discovery. [Link]

• Signal Transduction and Targeted Therapy. Characteristic roadmap of linker governs the rational design of PROTACs. [Link]

• ChemRxiv. Development of Ethyl Hydrazide-Based Selective Histone Deacetylase 6 (HDAC6) PROTACs. [Link]

• UCL Discovery. Tuning the Hydrolytic Stability of Next Generation Maleimide Cross-Linkers Enables Access to Albumin-Antibody Fragment Conjugate. [Link]

• National Center for Biotechnology Information. Assays and technologies for developing proteolysis targeting chimera degraders. [Link]

• Meilunbio. Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride. [Link]

• National Center for Biotechnology Information. Current strategies for the design of PROTAC linkers: a critical review. [Link]

• Waters Corporation. Method Development of Proteolysis Targeting Chimera (PROTAC) Compound ARV-825 Forced Degradation Sample Using the Systematic Screening Protocol. [Link]

• National Center for Biotechnology Information. Exploration of Hydrazide-Based HDAC8 PROTACs for the Treatment of Hematological Malignancies and Solid Tumors. [Link]

• ACS Publications. Exploration of Hydrazide-Based HDAC8 PROTACs for the Treatment of Hematological Malignancies and Solid Tumors. [Link]

• RSC Publishing. PROTACs bearing piperazine-containing linkers: what effect on their protonation state? [Link]

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Thiosuccinimide Bond Stability in PROTACs: A Technical Support Center

Welcome to the Technical Support Center dedicated to addressing a critical challenge in the development of Proteolysis Targeting Chimeras (PROTACs): the stability of the thiosuccinimide bond. This guide is designed for researchers, scientists, and drug development professionals, providing in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to enhance the robustness and reliability of your PROTAC conjugates.

Introduction: The "Achilles' Heel" of Thiol-Maleimide Conjugation

The thiol-maleimide Michael addition is a cornerstone reaction in bioconjugation due to its high efficiency and chemoselectivity for cysteine residues under physiological conditions.[1][2] However, the resulting thiosuccinimide linkage is often the "Achilles' heel" of the conjugate, susceptible to degradation in the thiol-rich intracellular environment.[3] This instability can lead to premature release of the PROTAC's payload, off-target effects, and a diminished therapeutic window.

The primary culprit is the retro-Michael reaction , a reversible process where the thiosuccinimide bond breaks, regenerating the original thiol and maleimide.[4][5][6] In vivo, the liberated maleimide-containing component can then react with other endogenous thiols, such as glutathione, leading to "payload migration" and unpredictable pharmacology.[6][7]

This guide will equip you with the knowledge and practical strategies to diagnose, troubleshoot, and ultimately overcome these stability issues.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions regarding thiosuccinimide bond stability in PROTACs.

Q1: What are the primary mechanisms of thiosuccinimide linkage instability?

A1: There are two main competing pathways that dictate the fate of a thiosuccinimide linkage in a biological milieu:

• Retro-Michael Reaction (Deconjugation): This is a reversible degradation pathway where the thioether bond cleaves, leading to the dissociation of your PROTAC components.[4][5][6] This reaction is base-catalyzed and is a significant cause of payload loss in vivo.[6]

• Hydrolysis (Stabilization): The succinimide ring can undergo an irreversible ring-opening hydrolysis to form a stable succinamic acid thioether.[4][7] This hydrolyzed product is no longer susceptible to the retro-Michael reaction, effectively locking the conjugate in a stable form.[7][8]

The stability of your PROTAC, therefore, depends on the kinetic competition between these two pathways. The goal is to favor the hydrolysis pathway over the retro-Michael reaction.

Q2: What is the optimal pH for the initial thiol-maleimide conjugation reaction?

A2: The optimal pH for a thiol-maleimide conjugation is between 6.5 and 7.5 .[1][2][9] This pH range offers an ideal balance:

• Below pH 6.5: The concentration of the reactive thiolate anion is low, leading to a significantly slower reaction rate.[10]

• Above pH 7.5: The reaction becomes less chemoselective. The rate of maleimide reaction with primary amines (e.g., lysine residues) increases, leading to undesirable side products.[2][10] Furthermore, the rate of maleimide hydrolysis itself increases, reducing the amount of active reagent available for conjugation.[10]

Q3: How can I improve the stability of my thiosuccinimide-linked PROTAC?

A3: There are several effective strategies to enhance the stability of the thiosuccinimide linkage:

• Post-Conjugation Hydrolysis: After the initial conjugation, you can intentionally raise the pH of the solution to 8.5-9.0.[9] This accelerates the hydrolysis of the thiosuccinimide ring, converting it to the more stable ring-opened form.[9]

• Use of Next-Generation Maleimides (NGMs): These are structurally modified maleimides designed for greater stability. For instance, N-aryl maleimides with electron-withdrawing groups can accelerate the stabilizing hydrolysis reaction.[3][11][12]

• Transcyclization Strategies: Certain linker designs can promote an intramolecular rearrangement (transcyclization) of the thiosuccinimide to form a more stable thiazine ring, particularly when the maleimide is conjugated to an N-terminal cysteine.[9][13][14]

Troubleshooting Guide

This section provides solutions to specific problems you may encounter during your experiments.

Problem 1: My PROTAC shows significant degradation in plasma stability assays.

• Symptom: You observe a rapid loss of the intact PROTAC and the appearance of free warhead or E3 ligase ligand when incubated in plasma, as determined by LC-MS.

• Likely Cause: The retro-Michael reaction is likely the dominant degradation pathway, leading to deconjugation and subsequent reaction of the maleimide moiety with plasma proteins like albumin.[6][7]

• Troubleshooting Steps:

  • Confirm the Mechanism: Perform a thiol exchange assay (see Protocol 2) to confirm susceptibility to the retro-Michael reaction. Incubate your PROTAC with an excess of a small molecule thiol like glutathione and monitor the transfer of the payload.[6][7]

  • Implement a Stabilization Strategy:

    • Apply the post-conjugation hydrolysis protocol (see Protocol 1) to convert the thiosuccinimide to its stable, ring-opened form.

    • Re-synthesize your PROTAC using a next-generation maleimide known to form more stable conjugates.[15]

  • Analyze Conjugation Site: The local microenvironment of the cysteine can influence stability.[7] If possible, explore alternative cysteine conjugation sites on your protein of interest.

Problem 2: The initial conjugation reaction is inefficient, resulting in a low yield of my PROTAC.

• Symptom: You observe a low yield of the desired PROTAC, with significant amounts of unreacted starting materials remaining after the reaction.

• Likely Cause: The maleimide reagent may have hydrolyzed before it had a chance to react with the target thiol. Maleimides are sensitive to moisture and hydrolysis is accelerated in aqueous solutions.[9]

• Troubleshooting Steps:

  • Verify Reagent Integrity: Store maleimide-containing linkers as a dry solid at -20°C. Prepare stock solutions in a dry, water-miscible organic solvent like anhydrous DMSO or DMF.[9]

  • Prepare Fresh Solutions: Always prepare aqueous working solutions of the maleimide linker immediately before use.[9]

  • Optimize Reaction pH: Ensure your reaction buffer is within the optimal pH range of 6.5-7.5.[5] Use a non-nucleophilic buffer such as phosphate-buffered saline (PBS).

  • Control Stoichiometry: Use a slight excess (1.5-5 equivalents) of the maleimide reagent to drive the reaction to completion.

Visualizing the Chemistry: Reaction Pathways and Workflows

To better understand the underlying chemical principles and experimental procedures, the following diagrams illustrate key concepts.

Caption: Competing pathways for the thiosuccinimide adduct.

Caption: Workflow for assessing PROTAC stability in plasma.

Experimental Protocols

Here are detailed, step-by-step methodologies for key experiments related to thiosuccinimide bond stability.

Protocol 1: Post-Conjugation Hydrolysis for Thiosuccinimide Stabilization

This protocol describes how to intentionally hydrolyze the thiosuccinimide ring to create a stable conjugate after the initial conjugation reaction.

Materials:

• Purified thiosuccinimide-linked PROTAC conjugate

• High pH buffer (e.g., 100 mM sodium phosphate, pH 9.0)

• Quenching buffer (e.g., 1 M Tris-HCl, pH 7.0)

• LC-MS system for analysis

Procedure:

• Initial Conjugation: Perform your standard thiol-maleimide conjugation reaction at pH 6.5-7.5.

• Purification: Purify the PROTAC conjugate using an appropriate method (e.g., size-exclusion chromatography) to remove unreacted reagents.

• pH Adjustment: Adjust the pH of the purified conjugate solution to 8.5-9.0 by adding the high pH buffer.

• Incubation: Incubate the solution at room temperature (or 37°C to accelerate the reaction) for 2-4 hours.

• Monitoring: Periodically take small aliquots of the reaction mixture and analyze by LC-MS. Monitor for the mass shift corresponding to the addition of a water molecule (18 Da), which indicates ring opening.

• Quenching: Once the hydrolysis is complete (as determined by LC-MS), quench the reaction by adding the quenching buffer to bring the pH back to neutral.

• Final Purification: If necessary, perform a final buffer exchange or purification step to place the stabilized PROTAC in the desired formulation buffer.

Protocol 2: Thiol Exchange Assay to Assess Retro-Michael Reaction Susceptibility

This assay helps determine if your PROTAC is prone to deconjugation via the retro-Michael reaction.

Materials:

• Purified thiosuccinimide-linked PROTAC conjugate

• High concentration of a competing small molecule thiol (e.g., 10 mM Glutathione)

• Reaction buffer (e.g., PBS, pH 7.4)

• LC-MS or HPLC system for analysis

Procedure:

• Sample Preparation: Prepare a solution of your PROTAC conjugate in the reaction buffer at a known concentration.

• Incubation: Add a large molar excess of the competing thiol (e.g., 100-fold excess of glutathione) to the PROTAC solution.

• Time Course: Incubate the mixture at 37°C. Take aliquots at various time points (e.g., 0, 1, 4, 8, 24 hours).

• Analysis: Analyze each aliquot by LC-MS or a suitable HPLC method.

• Data Interpretation: Monitor for a decrease in the peak corresponding to your intact PROTAC and the appearance of a new peak corresponding to the competing thiol adducted with your maleimide-containing payload. The rate of this exchange is indicative of the instability of your thiosuccinimide linkage.

Data Summary Table

The following table summarizes the relative stability of different maleimide-thiol linkages, providing a quick reference for selecting the appropriate chemistry for your application.

Linker Type	Key Feature	Relative Stability	Susceptibility to Retro-Michael
Traditional N-Alkyl Maleimide	Standard thiol-maleimide adduct	Low to Moderate	High
N-Alkyl Maleimide (Post-Hydrolysis)	Ring-opened succinamic acid	High	Negligible
N-Aryl Maleimide	Electron-withdrawing group	High	Low (due to rapid hydrolysis)
Diiodomaleimide	Rapid conjugation, reduced hydrolysis	High	Low

Conclusion

The stability of the thiosuccinimide bond is a critical design parameter in the development of effective and safe PROTACs. By understanding the underlying chemistry of the retro-Michael reaction and implementing strategies such as post-conjugation hydrolysis or the use of next-generation maleimides, researchers can significantly enhance the in vivo stability of their conjugates. This technical guide provides the foundational knowledge and practical protocols to troubleshoot and overcome these stability challenges, ultimately leading to the development of more robust and reliable PROTAC therapeutics.

References

• Garcı́a-Alonso, I., et al. (2024). On-Demand Thio-Succinimide Hydrolysis for the Assembly of Stable Protein–Protein Conjugates. Journal of the American Chemical Society. [Link]

• Forte, N., et al. (2018). Tuning the Hydrolytic Stability of Next Generation Maleimide Cross-Linkers Enables Access to Albumin-Antibody Fragment Conjugates and tri-scFvs. Bioconjugate Chemistry. [Link]

• Garcı́a-Alonso, I., et al. (2024). On-Demand Thio-Succinimide Hydrolysis for the Assembly of Stable Protein-Protein Conjugates. Apollo - University of Cambridge. [Link]

• Forte, N., et al. (2018). Tuning the Hydrolytic Stability of Next Generation Maleimide Cross-Linkers Enables Access to Albumin-Antibody Fragment Conjugates and tri-scFvs. Semantic Scholar. [Link]

• Forte, N., et al. (2018). Tuning the Hydrolytic Stability of Next Generation Maleimide Cross-Linkers Enables Access to Albumin-Antibody Fragment Conjugates and tri-scFvs. Bioconjugate Chemistry. [Link]

• Badescu, G., et al. (2014). Application of Next-Generation Maleimides (NGMs) to Site-Selective Antibody Conjugation. Methods in Molecular Biology. [Link]

• Garcı́a-Alonso, I., et al. (2025). On-demand control of thio-succinimide hydrolysis for the chemical assembly of stable protein–protein conjugates. ACS Fall 2025. [Link]

• Garcı́a-Alonso, I., et al. (2024). On-Demand Thio-Succinimide Hydrolysis for the Assembly of Stable Protein–Protein Conjugates. PubMed Central. [Link]

• ResearchGate. (n.d.). Understanding How the Stability of the Thiol-Maleimide Linkage Impacts the Pharmacokinetics of Lysine-Linked Antibody-Maytansinoid Conjugates. Request PDF. [Link]

• Phelps, M., et al. (2020). Control of thiol-maleimide reaction kinetics in PEG hydrogel networks. Acta Biomaterialia. [Link]

• ResearchGate. (n.d.). Improving the Stability of Maleimide–Thiol Conjugation for Drug Targeting. Request PDF. [Link]

• Angrick, C., et al. (2020). Improving the Stability of Maleimide–Thiol Conjugation for Drug Targeting. Chemistry – A European Journal. [Link]

• ResearchGate. (n.d.). Arylmaleimides as a strategy for more stable thiosuccinimide conjugates. ResearchGate. [Link]

• Garcı́a-Alonso, I., et al. (2024). On-Demand Thio-Succinimide Hydrolysis for the Assembly of Stable Protein-Protein Conjugates. PubMed. [Link]

• Profacgen. (n.d.). Degradation assay and stability analysis. Profacgen. [Link]

• Sun, X., et al. (2020). Assays and technologies for developing proteolysis targeting chimera degraders. Future Medicinal Chemistry. [Link]

• ResearchGate. (n.d.). Thiol-Maleimide “Click” Chemistry: Evaluating the Influence of Solvent, Initiator, and Thiol on the Reaction Mechanism, Kinetics, and Selectivity. ResearchGate. [Link]

• Angrick, C., et al. (2020). Improving the Stability of Maleimide–Thiol Conjugation for Drug Targeting. PubMed Central. [Link]

• Phelps, M., et al. (2020). Control of Thiol-Maleimide Reaction Kinetics in PEG Hydrogel Networks. PubMed Central. [Link]

• ResearchGate. (n.d.). On-Demand Detachment of Succinimides on Cysteine to Facilitate (Semi)Synthesis of Challenging Proteins. Request PDF. [Link]

• ResearchGate. (n.d.). Long-Term Stabilization of Maleimide–Thiol Conjugates. Request PDF. [Link]

• Bioconjugate Chemistry. (2024). Mastering Maleimide Reactions in Bioconjugation: Your Ultimate Hands-On Guide. Bioconjugate Chemistry. [Link]

• Mtoz Biolabs. (n.d.). PROTAC Molecules Activity and Efficacy Evaluate Service. Mtoz Biolabs. [Link]

• Park, K. (2016). Instability of thiol/maleimide conjugation and strategies for mitigation. Kinam Park. [Link]

• Zhang, D., et al. (2022). Development of applicable thiol-linked antibody–drug conjugates with improved stability and therapeutic index. Frontiers in Immunology. [Link]

• Baldwin, A. D., et al. (2018). Manipulation of Glutathione-Mediated Degradation of Thiol-Maleimide Conjugates. Bioconjugate Chemistry. [Link]

• Wang, Y., et al. (2023). Uncovering the Kinetic Characteristics and Degradation Preference of PROTAC Systems with Advanced Theoretical Analyses. JACS Au. [Link]

• ResearchGate. (n.d.). Deconjugation of thiosuccinimide via retro-Michael process and subsequent attachment of maleimide on human serum albumin (pdb: 1AO6). ResearchGate. [Link]

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Technical Support Center: Optimizing Reaction Conditions for Coupling Mal-C2-cyclohexylcarboxyl-hydrazide

Welcome to the technical support center for Mal-C2-cyclohexylcarboxyl-hydrazide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting advice, and frequently asked questions (FAQs) regarding the use of this bifunctional linker. As a heterobifunctional molecule featuring a maleimide and a hydrazide moiety, Mal-C2-cyclohexylcarboxyl-hydrazide is a valuable tool for constructing complex bioconjugates, including Proteolysis Targeting Chimeras (PROTACs).[1][2][3] This guide will equip you with the knowledge to optimize your coupling reactions and navigate potential challenges.

Understanding the Chemistry of Mal-C2-cyclohexylcarboxyl-hydrazide

Mal-C2-cyclohexylcarboxyl-hydrazide is a linker with two distinct reactive ends, enabling a sequential and controlled conjugation of two different molecules. This "orthogonal" reactivity is key to its utility.[4]

• The Maleimide Group: This end reacts with sulfhydryl (thiol) groups, primarily found in cysteine residues of proteins and peptides. The reaction is a Michael addition, forming a stable thioether bond.[5] It is highly selective for thiols within a pH range of 6.5-7.5.[6][7]

• The Hydrazide Group: This end reacts with carbonyl groups (aldehydes and ketones) to form a hydrazone bond.[5][8] Aldehydes can be generated on glycoproteins through mild oxidation of their sugar moieties.[5] This reaction is most efficient under slightly acidic conditions (pH 4.5-6.0).[6]

The sequential nature of these reactions allows for a controlled, two-step conjugation process, minimizing the formation of unwanted homodimers.[9]

Experimental Workflow Overview

A typical experimental strategy using Mal-C2-cyclohexylcarboxyl-hydrazide involves a two-step process. This ensures specificity and control over the final conjugate.

Sources

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• 6. benchchem.com [benchchem.com]
• 7. Sulfhydryl-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - US [thermofisher.com]
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• 9. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Co-Immunoprecipitation for Validating PROTAC Ternary Complex Formation

For researchers, scientists, and drug development professionals in the field of targeted protein degradation, the formation of a stable ternary complex is the pivotal event that dictates the success of a Proteolysis Targeting Chimera (PROTAC).[1] This guide provides an in-depth, technical comparison of co-immunoprecipitation (Co-IP) with other validation methods, supported by detailed protocols and expert insights to ensure robust and reliable confirmation of your PROTAC's mechanism of action.

The Linchpin of PROTAC Efficacy: The Ternary Complex

PROTACs function by hijacking the cell's native ubiquitin-proteasome system.[2] They are heterobifunctional molecules that act as a molecular bridge, simultaneously binding a target Protein of Interest (POI) and an E3 ubiquitin ligase. This induced proximity within the POI-PROTAC-E3 ligase ternary complex facilitates the transfer of ubiquitin from the E3 ligase to the POI, marking it for degradation by the proteasome.[2][] The stability and conformation of this complex are critical determinants of a PROTAC's degradation efficiency and selectivity.[1] Therefore, direct, empirical validation of its formation within a cellular context is a cornerstone of any PROTAC development program.[2]

Caption: The PROTAC mechanism of action, highlighting ternary complex formation as the key step for ubiquitination and subsequent degradation.

Co-Immunoprecipitation: A Gold Standard for In-Cell Validation

Co-IP is a powerful and widely used technique to study protein-protein interactions in their native cellular environment.[4] It leverages the specificity of an antibody to isolate a "bait" protein and any associated "prey" proteins that are bound to it.[5] For PROTACs, this technique is adapted to demonstrate that the POI and the E3 ligase are brought together in a PROTAC-dependent manner. The advantage of Co-IP is its ability to detect these interactions under physiological conditions, providing compelling evidence of on-target activity.[6][7]

The Causality Behind the Co-IP Protocol for PROTACs

The transient and often weak nature of PROTAC-induced interactions necessitates a carefully optimized Co-IP protocol.[8][9] Each step is designed to maximize the preservation of the delicate ternary complex while minimizing non-specific background.

Caption: A streamlined workflow for a PROTAC Co-IP experiment, from cell treatment to final analysis.

Detailed Step-by-Step Experimental Protocol

This protocol is designed for the immunoprecipitation of an endogenous E3 ligase (e.g., CRBN or VHL) to confirm its PROTAC-mediated interaction with a target POI.

1. Cell Culture and Treatment:

• Culture cells to ~80-90% confluency.

• Treat cells with the desired concentration of PROTAC or vehicle control (e.g., DMSO) for the optimal duration determined by time-course experiments.

  • Expert Insight: The ideal treatment time is a balance. It must be long enough to allow ternary complex formation but short enough to precede significant degradation of the POI, which would eliminate the very signal you are trying to detect.

2. Cell Lysis (Critical Step):

• Wash cells twice with ice-cold Phosphate-Buffered Saline (PBS).[10]

• Lyse cells in a non-denaturing lysis buffer (e.g., 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1 mM EDTA, 1% NP-40 or Triton X-100).[10]

  • Expert Insight: The choice of detergent is crucial. Harsh detergents like SDS will denature proteins and disrupt the non-covalent interactions of the ternary complex. Milder, non-ionic detergents like NP-40 or Triton X-100 are essential.[8]

• Crucially, supplement the lysis buffer immediately before use with a cocktail of protease and phosphatase inhibitors. [11] This prevents protein degradation and preserves post-translational modifications that may be vital for the interaction.[11]

• Incubate on ice for 30 minutes, followed by centrifugation at ~14,000 x g for 15 minutes at 4°C to pellet cell debris.[10] The supernatant is your lysate.

3. Pre-Clearing the Lysate:

• Determine the total protein concentration of the lysate (e.g., via BCA assay) and normalize all samples.

• Add 20-30 µL of Protein A/G agarose or magnetic beads to ~1 mg of lysate and incubate on a rotator for 1 hour at 4°C.[10]

  • Expert Insight: This step removes proteins that non-specifically bind to the beads, significantly reducing background in the final Western blot.[11]

• Pellet the beads and carefully transfer the supernatant (the pre-cleared lysate) to a fresh tube.

4. Immunoprecipitation (The "Pull-Down"):

• To the pre-cleared lysate, add a high-quality, IP-validated primary antibody against the "bait" protein (e.g., anti-CRBN). As a critical negative control, add an equivalent amount of a non-specific isotype control IgG (e.g., Rabbit IgG) to a separate aliquot of lysate.[12]

• Incubate on a rotator for 4 hours to overnight at 4°C. This allows for the formation of antibody-bait protein complexes.[10]

5. Capturing the Immune Complex:

• Add 30 µL of pre-washed Protein A/G bead slurry to each sample and incubate for an additional 2-4 hours at 4°C to capture the antibody-protein complexes.[10]

6. Washing (The Balancing Act):

• Pellet the beads by gentle centrifugation (~1,000 x g for 1 minute).

• Discard the supernatant and wash the beads 3-5 times with 1 mL of ice-cold wash buffer (typically the lysis buffer, sometimes with a lower detergent concentration).[10]

  • Expert Insight: Washing is a trade-off. Insufficient washing leads to high background, while overly stringent washes (e.g., high salt or detergent concentration) can disrupt weak or transient ternary complex interactions.[8][13] It may be necessary to optimize the number of washes and buffer composition for your specific complex.

7. Elution:

• After the final wash, carefully remove all supernatant.

• Elute the bound proteins by resuspending the beads in 30-50 µL of 2x Laemmli sample buffer and boiling at 95°C for 5-10 minutes.[10] This denatures the proteins and releases them from the beads and antibodies.

8. Analysis by Western Blot:

• Separate the eluted proteins using SDS-PAGE.

• Transfer proteins to a membrane and probe with primary antibodies against both the "bait" (e.g., CRBN) and the "prey" (the POI).

• Expected Result: In the sample treated with the PROTAC and immunoprecipitated with the anti-E3 ligase antibody, you should see a band for the POI. This band should be absent or significantly weaker in the vehicle control and the IgG control lanes.

Comparative Analysis of Validation Methods

While Co-IP is invaluable for cellular validation, a multi-faceted approach using orthogonal methods provides the most comprehensive understanding of a PROTAC's behavior. Biophysical techniques, in particular, offer quantitative data on the thermodynamics and kinetics of complex formation.

Method	Principle	Key Parameters Measured	Environment	Key Advantages	Key Limitations
Co-Immunoprecipitation (Co-IP)	Antibody-based pull-down of a bait protein and its interacting partners from cell lysate.[6]	PROTAC-dependent interaction (qualitative/semi-quantitative).	Cellular	Detects interactions in a physiological context; Gold standard for in-cell validation.[7]	Relies on high-quality antibodies; Wash steps may disrupt weak interactions, leading to false negatives.[6][7]
Surface Plasmon Resonance (SPR)	Measures changes in refractive index upon molecular binding to a sensor chip surface.[1][]	Affinity (KD), Kinetics (kon, koff), Cooperativity (α).[1]	In Vitro	Real-time, label-free kinetic data; Can dissect binary vs. ternary interactions and quantify cooperativity.[1][14]	Requires immobilization of one partner; Proteins must be purified and active.[1]
Bioluminescence Resonance Energy Transfer (BRET)	Measures proximity-based energy transfer between a donor (e.g., NanoLuc) and an acceptor (e.g., HaloTag) fused to proteins.	PROTAC EC50 for complex formation.	Live Cells	Quantitative, real-time data from live cells; High-throughput potential.[1][6]	Requires genetic engineering of cells (e.g., CRISPR/Cas9) to tag proteins.[6]
Isothermal Titration Calorimetry (ITC)	Measures heat changes upon molecular binding to determine thermodynamic parameters.	Affinity (KD), Stoichiometry (n), Enthalpy (ΔH), Entropy (ΔS).	In Vitro	Label-free, in-solution measurement providing a complete thermodynamic profile.	Requires large quantities of pure protein; Low throughput.
Native Mass Spectrometry (MS)	Measures the mass of intact protein complexes to confirm their formation and stoichiometry.[]	Complex formation, stoichiometry, and relative abundance.[6]	In Vitro	Direct visualization of the complex without labeling; Can identify multiple complex species simultaneously.[6]	Requires specialized instrumentation; May not be suitable for very large or unstable complexes.

Troubleshooting Guide for PROTAC Co-IP

Caption: A decision-making diagram for troubleshooting common PROTAC Co-IP issues.

Problem	Possible Cause(s)	Recommended Solution(s)
No "prey" protein detected in the PROTAC lane	1. Weak/transient interaction: The complex disassociates during the wash steps.[8][13] 2. Successful degradation: The POI has already been degraded before lysis. 3. Inefficient "bait" IP: The antibody for the bait protein is not working effectively.	1. Perform all steps at 4°C. Use milder wash buffers (e.g., lower salt/detergent). Consider cross-linking proteins in situ before lysis.[9] 2. Perform a time-course experiment to find an earlier time point for cell harvest. 3. First, optimize the IP for the bait protein alone and confirm its successful pull-down via Western blot.[9]
High background / Non-specific bands	1. Insufficient washing: Non-specifically bound proteins are not adequately removed.[13] 2. Lysate not pre-cleared: Proteins are binding non-specifically to the beads.[11] 3. Low-quality primary antibody: The antibody is cross-reacting with other proteins.	1. Increase the number of wash steps (from 3 to 5). Slightly increase the detergent or salt concentration in the wash buffer.[15] 2. Always include a pre-clearing step.[10] 3. Use an affinity-purified, IP-validated antibody. Ensure you are running an isotype IgG control to confirm specificity.[16]
"Prey" protein detected in control lanes	1. PROTAC-independent interaction: The POI and E3 ligase interact naturally. 2. Non-specific binding: The prey protein is binding to the beads or the control IgG.	1. This is a valid biological result. The key is to show a significant enhancement of the interaction in the presence of the PROTAC. 2. Ensure proper pre-clearing and that the IgG control matches the species and isotype of the IP antibody.[10]

Conclusion

Confirming the formation of the POI-PROTAC-E3 ligase ternary complex is a non-negotiable step in the validation of any novel degrader. Co-immunoprecipitation stands out as a robust method for demonstrating this crucial interaction within the complex milieu of the cell. While it requires careful optimization to capture potentially transient interactions, a well-executed Co-IP experiment provides direct, compelling evidence of a PROTAC's intended mechanism of action. By complementing this cellular data with quantitative in vitro biophysical assays, researchers can build a comprehensive and convincing data package to drive their targeted protein degradation programs forward.

References

• In silico Modeling of PROTAC-Mediated Ternary Complexes: Validation and Application. (n.d.). Frontiers in Chemistry. Retrieved January 3, 2026, from [Link]

• Measuring PROTAC Ternary Complex Formation by SPR. (n.d.). Charnwood Discovery. Retrieved January 3, 2026, from [Link]

• Troubleshooting of Immunoprecipitation (IP). (n.d.). Creative Biolabs Antibody. Retrieved January 3, 2026, from [Link]

• Troubleshooting CO-IP Assays: Common Problems and Effective Solutions. (2025, March 7). Retrieved January 3, 2026, from [Link]

• Co-immunoprecipitation (Co-IP) Troubleshooting. (2024, May 16). Antibodies.com. Retrieved January 3, 2026, from [Link]

• Troubleshooting IP/Co-IP. (n.d.). Retrieved January 3, 2026, from [Link]

• Assays and Technologies for Developing Proteolysis Targeting Chimera Degraders. (2020, May 20). Taylor & Francis Online. Retrieved January 3, 2026, from [Link]

• Rational Prediction of PROTAC-compatible Protein-Protein Interfaces by Molecular Docking. (2023, October 13). Nature Communications. Retrieved January 3, 2026, from [Link]

• Protocol to test for the formation of ternary protein complexes in vivo or in vitro using a two-step immunoprecipitation approach. (2024, May 21). NIH. Retrieved January 3, 2026, from [Link]

• An In Vitro Pull-down Assay of the E3 Ligase:PROTAC:Substrate Ternary Complex to Identify Effective PROTACs. (n.d.). Springer Nature Experiments. Retrieved January 3, 2026, from [Link]

• An optimized co-immunoprecipitation protocol for the analysis of endogenous protein-protein interactions in cell lines using mass spectrometry. (2022, March 10). NIH. Retrieved January 3, 2026, from [Link]

• Assays and technologies for developing proteolysis targeting chimera degraders. (2020, May 20). NIH. Retrieved January 3, 2026, from [Link]

• Protocol to test for the formation of ternary protein complexes in vivo or in vitro using a two-step immunoprecipitation approach. (2024, June 21). PubMed. Retrieved January 3, 2026, from [Link]

• Quantitative Multiplex co-Immunoprecipitation: Measuring input-specific changes in protein interaction networks at mesoscale. (2021, June 11). NIH. Retrieved January 3, 2026, from [Link]

• Validating Protein Interactions with co-IP Using Endogenous and Tagged Protein Models. (2021, December 8). YouTube. Retrieved January 3, 2026, from [Link]

• Co-Immunoprecipitation (Co-IP) Protocol | Step by Step Guide. (n.d.). Assay Genie. Retrieved January 3, 2026, from [Link]

• Protocol to test for the formation of ternary protein complexes in vivo or in vitro using a two-step immunoprecipitation approach. (2024, June 21). ResearchGate. Retrieved January 3, 2026, from [Link]

• Co-immunoprecipitation (Co-IP): The Complete Guide. (2024, May 16). Antibodies.com. Retrieved January 3, 2026, from [Link]

• Quantitative measurement of PROTAC intracellular accumulation. (2025, November 14). ResearchGate. Retrieved January 3, 2026, from [Link]

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Alkyl vs. PEG Linkers in PROTACs: A Comparative Efficacy Guide

For Researchers, Scientists, and Drug Development Professionals

In the rapidly evolving field of targeted protein degradation, Proteolysis Targeting Chimeras (PROTACs) have emerged as a powerful therapeutic modality.[1][2] These heterobifunctional molecules leverage the cell's own ubiquitin-proteasome system to selectively eliminate disease-causing proteins.[2][3] A PROTAC's architecture is deceptively simple: two ligands—one binding the protein of interest (POI) and another recruiting an E3 ubiquitin ligase—are joined by a chemical linker.[4][5] Initially viewed as a mere spacer, the linker is now understood to be a critical determinant of a PROTAC's efficacy, influencing everything from its drug-like properties to its ability to induce protein degradation.[6][7][8]

This guide provides an in-depth, objective comparison of two of the most prevalently used flexible linker classes: alkyl chains and polyethylene glycol (PEG) chains. The choice between these linker types is a pivotal decision in the design process, profoundly impacting a PROTAC's solubility, cell permeability, metabolic stability, and the geometric precision required for efficient ternary complex formation.[6][9] We will explore the distinct characteristics of each, present supporting experimental considerations, and offer detailed methodologies to guide rational PROTAC design.

The Central Role of the Linker in PROTAC Efficacy

The linker is not a passive tether but an active modulator that orchestrates the crucial interaction between the target protein and the E3 ligase.[7] Its length, chemical composition, and flexibility dictate the spatial arrangement of this "ternary complex" (POI-PROTAC-E3 ligase), which is the cornerstone of PROTAC-mediated degradation.[1][2][7] An optimal linker promotes favorable protein-protein interactions, enhancing the stability of the ternary complex—a phenomenon known as positive cooperativity.[2] Conversely, a poorly designed linker can introduce steric hindrance or enforce an unfavorable orientation, leading to diminished degradation efficiency.[2][3][7]

Caption: The PROTAC catalytic cycle, highlighting ternary complex formation.

Alkyl Linkers: The Hydrophobic Workhorse

Alkyl linkers are hydrocarbon chains that represent a synthetically straightforward and common starting point in PROTAC design.[4][10] Their defining characteristic is their hydrophobicity, which plays a significant role in their efficacy profile.

Key Characteristics:

• Composition: Composed of saturated or unsaturated hydrocarbon chains (e.g., -CH2-).[9][10]

• Hydrophobicity: Generally hydrophobic or lipophilic, which can enhance cell membrane permeability.[7][]

• Metabolic Stability: Typically possess good metabolic stability due to the inert nature of C-C and C-H bonds.[9][]

• Synthetic Accessibility: Relatively easy and cost-effective to synthesize with precise length modulation.[][]

• Conformation: Tend to be highly flexible but can be conformationally less predictable in aqueous environments compared to PEG linkers.

The lipophilicity of alkyl linkers can be a double-edged sword. While it can improve passive diffusion across the cell membrane, a key step for reaching intracellular targets, it can also decrease the overall aqueous solubility of the PROTAC molecule, potentially leading to formulation challenges and non-specific binding.[9][10][]

PEG Linkers: The Hydrophilic Modulator

Polyethylene glycol (PEG) linkers are composed of repeating ethylene glycol units and are the most common alternative to alkyl chains.[4][6] Their inherent hydrophilicity offers a distinct set of advantages and disadvantages.

Key Characteristics:

• Composition: Repeating ethylene glycol units (-O-CH2-CH2-).[9][10]

• Hydrophilicity: The ether oxygens make PEG linkers inherently hydrophilic, which generally improves the aqueous solubility of the parent PROTAC.[6][9][10]

• Cell Permeability: While increased polarity can hinder passive diffusion, PEG linkers can shield the PROTAC from the lipid bilayer and adopt folded, compact conformations that facilitate cell permeability, a phenomenon sometimes called the "chameleon effect".[13]

• Metabolic Stability: Can be more susceptible to metabolism (e.g., oxidation) compared to alkyl chains.[9][10]

• Ternary Complex: The flexibility and polar nature of PEG linkers can provide distinct vectors for achieving a productive ternary complex.

The primary advantage of PEG linkers is their ability to mitigate the poor solubility often associated with high molecular weight PROTACs.[6][13] This enhancement in solubility is crucial for both in vitro assays and in vivo applications.[9] However, the potential for reduced metabolic stability is a key consideration for in vivo performance.[9]

Head-to-Head Comparison: Efficacy and Performance Metrics

The optimal linker is highly dependent on the specific POI, E3 ligase, and the chosen ligands.[9] A direct comparison reveals the trade-offs inherent in selecting an alkyl versus a PEG linker.

Feature	Alkyl Linkers	PEG Linkers	Rationale & Causality
Aqueous Solubility	May limit solubility due to hydrophobic nature.[9][10]	Generally improves solubility.[6][9][10]	The ether oxygens in PEG act as hydrogen bond acceptors, increasing polarity and interaction with water, whereas alkyl chains are nonpolar.[7]
Cell Permeability	Can improve permeability by increasing lipophilicity.[6][]	Can enhance permeability by improving solubility and adopting folded conformations.[9][13]	Permeability is a balance. Alkyl linkers favor passive diffusion across the lipid membrane. PEG linkers can improve the solubility/permeability balance, avoiding precipitation at the membrane interface.[13]
Metabolic Stability	Generally possess good metabolic stability.[9][]	May have reduced metabolic stability in vivo.[9][10]	Alkyl C-H bonds are less prone to enzymatic oxidation than the ether moieties within PEG chains, which can be sites for metabolic cleavage.[]
Ternary Complex Formation	Provides conformational flexibility to enable complex formation.	Increased plasticity may enhance complex stability in some systems.[9]	Both provide flexibility. The optimal choice depends on the specific topology of the POI and E3 ligase surfaces. The linker must position the ligands to maximize favorable protein-protein interactions.[1]
Degradation Efficacy	Highly system-dependent.	Highly system-dependent.	Efficacy (DC50, Dmax) is the ultimate readout of a productive ternary complex. In some cases, replacing an alkyl linker with a PEG linker of similar length can abolish activity, and vice versa.[4]
Synthetic Accessibility	Readily accessible and synthetically straightforward.[][]	Can be more challenging and costly to synthesize compared to alkyl linkers.[10]	The iterative addition of CH2 units is often simpler than synthesizing monodisperse PEG chains of specific lengths.

Experimental Design for Linker Optimization

A systematic, empirical approach is essential for identifying the optimal linker.[] The historical "trial and error" method is being replaced by more rational design strategies, but cellular testing remains the gold standard for validation.[4]

Caption: A workflow for systematic PROTAC linker optimization.

Protocol 1: Cellular Protein Degradation Assay (Western Blot)

This protocol determines the efficacy of a PROTAC in degrading its target protein within a cellular context.

Objective: To measure the concentration-dependent degradation of a target protein and determine the DC50 (concentration for 50% degradation) and Dmax (maximum degradation).

Methodology:

• Cell Culture: Plate cells (e.g., HEK293T, or a cancer cell line expressing the target) in 12-well plates and grow to 70-80% confluency.

• PROTAC Treatment: Prepare serial dilutions of the alkyl- and PEG-linker PROTACs in cell culture medium. A typical concentration range is 1 nM to 10 µM. Include a vehicle control (e.g., 0.1% DMSO).

• Incubation: Remove the old medium from the cells and add the PROTAC-containing medium. Incubate for a predetermined time (e.g., 18-24 hours) at 37°C, 5% CO2.

• Cell Lysis: Wash the cells with ice-cold PBS. Add RIPA buffer supplemented with protease and phosphatase inhibitors to each well. Scrape the cells and collect the lysate.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blot:

  • Normalize all samples to the same protein concentration (e.g., 20 µg) with lysis buffer and Laemmli sample buffer.

  • Boil samples at 95°C for 5 minutes.

  • Load samples onto an SDS-PAGE gel and run to separate proteins by size.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane (e.g., with 5% non-fat milk in TBST) for 1 hour at room temperature.

  • Incubate with a primary antibody against the protein of interest overnight at 4°C.

  • Incubate with a loading control primary antibody (e.g., GAPDH, β-actin) to ensure equal protein loading.

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour.

• Detection and Analysis:

  • Add an ECL substrate to the membrane and visualize the protein bands using a chemiluminescence imager.

  • Quantify the band intensities using software like ImageJ. Normalize the target protein band intensity to the loading control.

  • Plot the normalized protein levels against the PROTAC concentration and fit the data to a dose-response curve to calculate DC50 and Dmax values.

Protocol 2: Parallel Artificial Membrane Permeability Assay (PAMPA)

This assay provides an in vitro measure of a compound's ability to passively diffuse across a lipid membrane, serving as a surrogate for cell permeability.

Objective: To compare the passive permeability of alkyl- vs. PEG-linker PROTACs.

Methodology:

• Prepare Donor Plate: Add the PROTAC compounds (e.g., at 100 µM in PBS, pH 7.4) to a 96-well donor plate.

• Coat Filter Plate: The filter plate (e.g., Millipore MultiScreen-IP) contains a PVDF membrane. Coat each well with a synthetic lipid mixture (e.g., 10 mg/mL phosphatidylcholine in dodecane) to form an artificial membrane.

• Assemble Sandwich: Carefully place the lipid-coated filter plate on top of an acceptor plate containing fresh PBS.

• Incubation: Add the donor plate containing the PROTACs on top of the filter plate, creating a "sandwich." Incubate at room temperature for a set period (e.g., 4-16 hours) with gentle shaking.

• Measure Concentrations: After incubation, carefully disassemble the plates. Measure the concentration of the PROTAC in the donor, acceptor, and reference wells using a suitable analytical method (e.g., LC-MS/MS or UV-Vis spectroscopy).

• Calculate Permeability: The effective permeability coefficient (Pe) is calculated using the measured concentrations and the physical parameters of the assay system. Higher Pe values indicate better passive permeability.

Conclusion and Future Outlook

The choice between an alkyl and a PEG linker is a critical decision in PROTAC design that requires a careful balancing of competing physicochemical and pharmacological properties.[6][9] Alkyl linkers offer synthetic simplicity and metabolic stability, often enhancing cell permeability through increased lipophilicity.[9][] In contrast, PEG linkers provide a powerful tool for improving aqueous solubility, a common hurdle for these high molecular weight molecules, and can utilize unique conformational dynamics to achieve cell entry and ternary complex formation.[9][10]

Ultimately, the "best" linker is context-dependent, and there is no universally applicable rule.[4] Efficacy is an emergent property of the entire three-body system.[] The current paradigm is shifting away from simple, flexible chains toward more sophisticated linkers that incorporate rigid elements (e.g., piperazine, triazoles) to pre-organize the PROTAC into a bioactive conformation, thereby reducing the entropic penalty of binding and potentially improving selectivity and pharmacokinetic properties.[2][4] The strategic insights gained from comparing fundamental building blocks like alkyl and PEG chains provide an essential foundation for developing the next generation of highly efficacious and drug-like protein degraders.

References

• Troup RI, Fallan C, Baud MGJ. Current strategies for the design of PROTAC linkers: a critical review. Explor Target Antitumor Ther. 2020;1(5):273-312. [Link]

• AxisPharm. From Design to Degradation: The Essential Role of Linkers in PROTACs. [Link]

• Creative Biolabs. Understanding the Role of Linkers in PROTAC Molecules: Length, Flexibility, and Efficiency. [Link]

• Creative Biolabs. Alkyl Linkers in PROTACs: Enhancing Membrane Permeability and Bioavailability. [Link]

• Shilikareva et al. Novel approaches for the rational design of PROTAC linkers. Explor Target Antitumor Ther. 2020;1(5):381-390. [Link]

• Cyrus K, et al. Impact of linker length on the activity of PROTACs. Mol Biosyst. 2011;7(2):359-64. [Link]

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• University of Southampton. Current strategies for the design of PROTAC linkers: a critical review. [Link]

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A Comparative Analysis of Mal-C2-cyclohexylcarboxyl-hydrazide Hydrochloride Versus Other Alkyl Linkers in Antibody-Drug Conjugate Development

A Senior Application Scientist's Guide to Linker Selection and Performance Evaluation

For researchers, scientists, and drug development professionals navigating the complex landscape of antibody-drug conjugates (ADCs), the choice of a chemical linker is a critical determinant of therapeutic success. The linker, a seemingly simple bridge between a monoclonal antibody and a potent cytotoxic payload, governs the stability, pharmacokinetics, and ultimate efficacy of the ADC. This guide provides an in-depth comparison of Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride, a bifunctional linker featuring a maleimide group, a short C2 alkyl chain, a cyclohexyl moiety, and an acid-cleavable hydrazone, against other commonly employed alkyl linkers. By dissecting its structural components and juxtaposing them with alternatives, we aim to provide a rational framework for linker selection, supported by experimental insights.

The Central Role of the Linker in ADC Design

An ideal ADC linker must strike a delicate balance: it needs to be sufficiently stable in systemic circulation to prevent premature payload release and associated off-target toxicity, yet it must efficiently liberate the cytotoxic agent upon internalization into the target cancer cell.[1] The chemical and physical properties of the linker, such as its length, hydrophobicity, steric hindrance, and cleavage mechanism, profoundly influence the overall performance of the ADC.[2][]

Deconstructing Mal-C2-cyclohexylcarboxyl-hydrazide Hydrochloride

To understand the potential performance of Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride, we must first analyze its constituent parts: the maleimide for antibody conjugation, the C2-cyclohexylcarboxyl core that influences stability and hydrophobicity, and the hydrazone bond for payload release.

1. The Maleimide Moiety: A Double-Edged Sword for Cysteine Conjugation

The maleimide group is widely used for its efficient and specific reaction with thiol groups on cysteine residues of the antibody, forming a stable thioether bond.[] However, the resulting thiosuccinimide ring can be susceptible to a retro-Michael reaction in the presence of endogenous thiols like albumin and glutathione, leading to premature drug release.[5]

The stability of this linkage is heavily influenced by the substituent on the maleimide nitrogen. Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride possesses an N-alkyl substituent. Studies have shown that N-alkyl maleimides are more prone to deconjugation compared to their N-aryl counterparts. N-aryl maleimides accelerate the hydrolysis of the thiosuccinimide ring, forming a stable, ring-opened structure that is resistant to the retro-Michael reaction.[6][7]

2. The C2-Alkyl Chain and Cyclohexyl Group: Modulators of Steric Hindrance and Hydrophobicity

The short C2 alkyl chain provides a spacer between the maleimide and the rest of the linker-drug complex. While longer polyethylene glycol (PEG) chains are often incorporated to increase hydrophilicity and circulation half-life, short alkyl chains contribute to the overall hydrophobicity of the linker.[1]

The presence of a cyclohexyl ring is a key feature of this linker. This bulky, non-polar group significantly increases steric hindrance around the hydrazone bond.[8] This steric shielding can play a crucial role in protecting the acid-labile hydrazone from premature hydrolysis in the bloodstream.[2] However, the cyclohexyl group also substantially increases the hydrophobicity of the linker, which can lead to ADC aggregation, faster clearance, and reduced therapeutic efficacy.[8][9]

3. The Hydrazone Linker: A pH-Sensitive Trigger for Payload Release

The hydrazone bond is designed to be stable at the physiological pH of blood (~7.4) and to undergo hydrolysis in the acidic environment of endosomes and lysosomes (pH 4.5-6.5) following ADC internalization.[10][] This pH-dependent cleavage is a common strategy for achieving tumor-specific drug release.[12]

However, the stability of hydrazone linkers in plasma can be variable and may not always correlate with their stability in buffer at neutral pH.[13] Some hydrazone-containing ADCs have shown a propensity for slow hydrolysis in circulation, leading to off-target toxicity.[13][14] The rate of hydrolysis can be influenced by the electronic and steric properties of the surrounding molecular structure.[15][] In the case of Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride, the steric bulk of the adjacent cyclohexyl group is intended to mitigate this plasma instability.

Comparative Analysis with Other Alkyl Linkers

The performance of an ADC with a Mal-C2-cyclohexylcarboxyl-hydrazide linker can be benchmarked against other common alkyl-based linkers.

Linker Type	Key Features	Advantages	Disadvantages
Mal-C2-cyclohexylcarboxyl-hydrazide	N-alkyl maleimide, short alkyl chain, cyclohexyl group, acid-cleavable hydrazone	pH-sensitive drug release; potential for steric hindrance to improve hydrazone stability.	Potential for maleimide instability (retro-Michael reaction); high hydrophobicity may lead to aggregation; hydrazone may have variable plasma stability.
SMCC (Succinimidyl 4-(N-maleimidomethyl)cyclohexane-1-carboxylate)	N-alkyl maleimide, cyclohexyl group, non-cleavable amide bond	High plasma stability due to the non-cleavable nature.[]	Drug release requires lysosomal degradation of the antibody; payload is released with linker and amino acid attached, which may affect its activity.
Maleimide-PEGn Linkers	N-alkyl maleimide, polyethylene glycol (PEG) chain of varying length (n)	Increased hydrophilicity improves solubility and pharmacokinetics; reduces aggregation.[1]	Can be cleavable or non-cleavable depending on the incorporated trigger; maleimide instability remains a concern.
Maleimide-Val-Cit-PABC	N-alkyl maleimide, dipeptide (Val-Cit), self-immolative PABC spacer	Cleavable by lysosomal proteases (e.g., Cathepsin B), offering a distinct release mechanism from pH sensitivity; generally good plasma stability.	Susceptible to enzymatic cleavage, which can vary between species; still utilizes a potentially unstable N-alkyl maleimide.
N-Aryl Maleimide Linkers	N-aryl maleimide, various alkyl or PEG spacers	Significantly improved stability of the maleimide-cysteine linkage due to accelerated hydrolysis of the thiosuccinimide ring.[6][7]	Can be incorporated into both cleavable and non-cleavable designs.

Key Performance Indicators: A Comparative Overview

Performance Metric	Mal-C2-cyclohexylcarboxyl-hydrazide	Other Alkyl Linkers (Examples)	Rationale
Plasma Stability	Moderate to High	SMCC (Non-cleavable): Very HighN-Aryl Maleimide: HighStandard N-Alkyl Maleimide: Moderate	The N-alkyl maleimide is a point of potential instability. While the cyclohexyl group may sterically hinder hydrazone hydrolysis, direct comparative data is lacking. N-aryl maleimides and non-cleavable linkers generally offer superior stability.[6][7][17]
Drug Release Mechanism	pH-dependent (acid-cleavable)	Val-Cit: Protease-cleavableDisulfide Linkers: Reduction-cleavableSMCC: Antibody degradation	Offers a distinct release trigger compared to enzymatic or reductive cleavage, which can be advantageous depending on the tumor microenvironment and intracellular trafficking pathways.[12]
Hydrophobicity & Aggregation Risk	High	PEGylated Linkers: LowShort Alkyl Linkers: High	The cyclohexyl group and short alkyl chain contribute significantly to hydrophobicity, increasing the risk of aggregation, which can negatively impact pharmacokinetics and efficacy.[8][9]
"Bystander" Killing Effect	Possible	Cleavable Linkers: Generally YesNon-cleavable Linkers: Generally No	As a cleavable linker, the released payload may be able to diffuse out of the target cell and kill neighboring antigen-negative tumor cells.

Experimental Protocols for Linker Evaluation

To objectively compare the performance of ADCs constructed with different linkers, a series of well-defined experiments are essential.

Protocol 1: In Vitro Plasma Stability Assay by LC-MS

Objective: To determine the rate of drug deconjugation from an ADC in plasma.

Methodology:

• ADC Incubation: Dilute the test ADC to a final concentration of 100 µg/mL in fresh human, mouse, or rat plasma. A control sample in PBS should be prepared in parallel.

• Time Course: Incubate the samples at 37°C. Collect aliquots at various time points (e.g., 0, 24, 48, 72, 96, and 168 hours). Immediately freeze samples at -80°C to stop any further reaction.

• ADC Capture: Thaw the plasma samples and isolate the ADC using Protein A or G magnetic beads.

• Washing: Wash the beads with PBS to remove non-specifically bound plasma proteins.

• Elution: Elute the ADC from the beads using a low pH buffer (e.g., 20 mM Glycine, pH 2.5).

• LC-MS Analysis: Analyze the eluted ADC using a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled to a liquid chromatography system.

• Data Analysis: Deconvolute the mass spectra to determine the relative abundance of different drug-to-antibody ratio (DAR) species at each time point. A decrease in the average DAR over time indicates payload loss.

Protocol 2: ADC Aggregation Analysis by Size-Exclusion Chromatography (SEC)

Objective: To quantify the formation of high molecular weight species (aggregates) of the ADC.

Methodology:

• Sample Preparation: Prepare ADC samples at a concentration of 1 mg/mL in a formulation buffer. Subject samples to stress conditions such as thermal stress (e.g., 40°C for a defined period) or freeze-thaw cycles.

• SEC Analysis: Inject the samples onto a size-exclusion chromatography column. The mobile phase is typically a phosphate-based buffer.

• Detection: Monitor the eluent using a UV detector at 280 nm.

• Data Analysis: Integrate the peak areas corresponding to the monomer, aggregates, and any fragments. Calculate the percentage of aggregates relative to the total protein content.

Protocol 3: In Vitro Cytotoxicity Assay (MTT Assay)

Objective: To determine the potency of the ADC in killing target cancer cells.[10][14][18][19][20]

Methodology:

• Cell Seeding: Seed target (antigen-positive) and control (antigen-negative) cells in 96-well plates at an appropriate density and allow them to adhere overnight.[20]

• ADC Treatment: Prepare serial dilutions of the ADC and a relevant isotype control ADC. Add the ADC solutions to the cells.

• Incubation: Incubate the plates for a period that allows for ADC internalization and payload-induced cell death (typically 72-120 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Live cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to dissolve the formazan crystals.[18]

• Absorbance Reading: Read the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells. Plot the cell viability against the ADC concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value (the concentration of ADC that inhibits cell growth by 50%).

Visualizing the Concepts

Conclusion

Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride presents a unique combination of features for ADC development. Its acid-cleavable hydrazone offers a pH-dependent release mechanism, while the cyclohexyl group provides steric hindrance that may enhance the stability of this otherwise potentially labile bond. However, researchers must be cognizant of the inherent instability of the N-alkyl maleimide linkage and the high hydrophobicity imparted by the cyclohexyl and short alkyl components, which can increase the risk of ADC aggregation and rapid clearance.

A thorough experimental evaluation, as outlined in the provided protocols, is paramount to ascertain the true performance of an ADC utilizing this linker in comparison to alternatives. The choice of linker should be guided by the specific properties of the antibody, the payload, and the target antigen, with the ultimate goal of maximizing the therapeutic window. While novel linker technologies continue to emerge, a fundamental understanding of the structure-activity relationships of established linkers remains a cornerstone of rational ADC design.

References

• Fleming, R., et al. (2015). Stabilization of cysteine-linked antibody drug conjugates with N-aryl maleimides. PubMed. Available at: [Link]

• ResearchGate. (2025). Stabilization of cysteine-linked antibody drug conjugates with N-aryl maleimides. Available at: [Link]

• Lu, J., et al. (2014). Making smart drugs smarter: the importance of linker chemistry in targeted drug delivery. PubMed Central. Available at: [Link]

• NIH. (2021). Determination of ADC Cytotoxicity in Immortalized Human Cell Lines. Available at: [Link]

• Creative Biolabs. (n.d.). Determination of ADC Cytotoxicity. Available at: [Link]

• Park, K. (2015). Stabilization of cysteine-linked antibody drug conjugates with N-aryl maleimides. Kinam Park. Available at: [Link]

• Spring, D. (n.d.). Cleavable linkers in antibody–drug conjugates. David Spring's group - University of Cambridge. Available at: [Link]

• ResearchGate. (2025). Determination of ADC Cytotoxicity in Immortalized Human Cell Lines. Available at: [Link]

• NIH. (2021). Determination of ADC Cytotoxicity in Immortalized Human Cell Lines. Available at: [Link]

• ACS Publications. (2015). Understanding How the Stability of the Thiol-Maleimide Linkage Impacts the Pharmacokinetics of Lysine-Linked Antibody–Maytansinoid Conjugates. Bioconjugate Chemistry. Available at: [Link]

• NIH. (2021). Linker Design Impacts Antibody-Drug Conjugate Pharmacokinetics and Efficacy via Modulating the Stability and Payload Release Efficiency. Available at: [Link]

• Waters Corporation. (n.d.). Antibody-Drug Conjugate (ADC) Drug-to-Antibody Ratio (DAR) Analysis in Serum Using IA-LC-HRMS. Available at: [Link]

• Waters Corporation. (n.d.). Antibody-Drug Conjugate (ADC) Drug-to-Antibody Ratio (DAR) Analysis in Serum Using IA-LC-HRMS. Available at: [Link]

• Agilent. (n.d.). Determination of Drug-to-Antibody Ratio for Antibody-Drug Conjugates Purified from Serum. Available at: [Link]

• ACS Publications. (2014). Improving the Serum Stability of Site-Specific Antibody Conjugates with Sulfone Linkers. Bioconjugate Chemistry. Available at: [Link]

• Cytiva Life Sciences. (2025). Aggregation in antibody-drug conjugates: causes and mitigation. Available at: [Link]

• ResearchGate. (n.d.). In vivo efficacy of trastuzumab-ADCs with different linker-payload.... Available at: [Link]

• BioPharmaSpec. (n.d.). Higher Order Structure and Aggregation Analysis of Antibody Drug Conjugates (ADCs). Available at: [Link]

• NIH. (2021). Antibody–drug conjugates: Recent advances in linker chemistry. Available at: [Link]

• ResearchGate. (n.d.). Stability of the Cys-linker-MMAE-based ADC in 50% plasma at 37 °C. Available at: [Link]

• ResearchGate. (n.d.). Chromatographic evaluation of ADC aggregation and hydrophilicity. Available at: [Link]

• ACS Publications. (2020). Impact of Payload Hydrophobicity on the Stability of Antibody–Drug Conjugates. Molecular Pharmaceutics. Available at: [Link]

• Creative Biolabs. (n.d.). ADC Pharmacokinetics Characterization Services. Available at: [Link]

• ResearchGate. (n.d.). Pharmacokinetic parameters of FDA approved ADCs (only the antibodies). Available at: [Link]

• NIH. (2020). Effect of Linker-Drug Properties and Conjugation Site on the Physical Stability of ADCs. Available at: [Link]

• ResearchGate. (2023). Compact hydrophilic electrophiles enable highly efficacious high DAR ADCs with excellent in vivo PK profile. Available at: [Link]

• Taylor & Francis Online. (2022). Development of applicable thiol-linked antibody–drug conjugates with improved stability and therapeutic index. Available at: [Link]

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The Linker's Gambit: A Comparative Guide to Evaluating PROTAC Cell Permeability

In the rapidly advancing field of targeted protein degradation, Proteolysis Targeting Chimeras (PROTACs) have emerged as a powerful therapeutic modality. These heterobifunctional molecules orchestrate the degradation of specific proteins by hijacking the cell's own ubiquitin-proteasome system. A PROTAC's success, however, is not solely dictated by its ability to bind a target protein and an E3 ligase. For a PROTAC to be effective, it must first reach its intracellular target, a journey that is critically governed by its ability to permeate the cell membrane. The linker, often perceived as a simple tether, is in fact a master regulator of a PROTAC's physicochemical properties and, consequently, its cell permeability.[1][2]

This guide provides an in-depth, objective comparison of how different linkers impact the cell permeability of PROTACs, supported by experimental data and detailed methodologies. We will explore the causal relationships behind experimental choices and provide the necessary framework for researchers, scientists, and drug development professionals to make informed decisions in their PROTAC design and evaluation workflows.

The Permeability Paradox of PROTACs

PROTACs, by their very nature as large molecules that connect two distinct ligands, often possess high molecular weights (typically over 800 Da) that defy traditional small-molecule drug-like properties, such as Lipinski's "Rule of Five".[3] This inherent bulkiness presents a significant challenge to their passive diffusion across the lipid bilayer of the cell membrane.[1] The linker, which constitutes a significant portion of the PROTAC's structure, therefore becomes a critical element for optimization. Its composition, length, and flexibility can be modulated to fine-tune the overall physicochemical profile of the molecule, influencing properties such as solubility, lipophilicity, and the adoption of conformations conducive to membrane traversal.[1][4]

The Influence of Linker Composition on Physicochemical Properties and Permeability

The choice of linker chemistry is a pivotal decision in PROTAC design, with different compositions imparting distinct characteristics that influence cell permeability. The most common linker motifs include polyethylene glycol (PEG) chains, alkyl chains, and more rigid structures incorporating cyclic moieties.[5][6]

Flexible Linkers: PEG vs. Alkyl Chains

Polyethylene glycol (PEG) and alkyl chains are the most prevalently used flexible linkers due to their synthetic tractability and the ease with which their lengths can be varied.[5][6]

• PEG Linkers: Composed of repeating ethylene glycol units, PEG linkers are hydrophilic and can enhance the aqueous solubility of a PROTAC.[5][7] This property is advantageous for preventing aggregation and improving formulation characteristics. However, the increased polarity can sometimes hinder passive diffusion across the hydrophobic cell membrane.[8] Interestingly, the flexibility of PEG linkers may allow the PROTAC to adopt folded conformations that shield its polar surface area, thereby aiding permeability in some contexts.[3] Approximately 54% of reported PROTACs utilize PEG linkers.[5]

• Alkyl Linkers: These simple hydrocarbon chains are hydrophobic and can increase the lipophilicity of a PROTAC, which generally favors passive membrane permeability.[8][] However, excessive lipophilicity can lead to poor solubility, non-specific binding, and potential toxicity. Recent studies have shown that at matched lipophilicity, alkyl-linked PROTACs can outperform their PEGylated counterparts in permeability assays.[]

The interplay between these two linker types is complex. The optimal choice is often a delicate balance between solubility and lipophilicity, and is highly dependent on the specific properties of the warhead and E3 ligase ligand.[]

Rigid and Constrained Linkers

To improve upon the often-unpredictable conformational behavior of flexible linkers, there is a growing interest in the use of more rigid and constrained linkers. These linkers often incorporate cyclic structures such as piperazine, piperidine, or aromatic rings.[5]

• Improved Pre-organization: Rigidity can help to pre-organize the PROTAC into a bioactive conformation that is favorable for ternary complex formation (the crucial interaction between the target protein, PROTAC, and E3 ligase).[5]

• Enhanced Permeability and Solubility: The inclusion of motifs like piperidine and piperazine can increase rigidity, water solubility, and cell permeability.[3] Cationic and rigid linkers have shown particular promise in improving drug-like properties.[3] Many PROTACs that have advanced to clinical trials incorporate these types of rigid linkers.[1][3]

The following diagram illustrates the general structure of a PROTAC and highlights the central role of the linker.

Caption: General structure of a PROTAC, highlighting the linker connecting the POI ligand and the E3 ligase ligand.

Experimental Evaluation of PROTAC Cell Permeability

A multi-faceted approach is often necessary to accurately assess the cell permeability of PROTACs. The two most common in vitro assays employed are the Parallel Artificial Membrane Permeability Assay (PAMPA) and the Caco-2 cell-based assay.[3]

Parallel Artificial Membrane Permeability Assay (PAMPA)

The PAMPA assay is a high-throughput, cell-free method that models passive diffusion across a lipid membrane.[11] It is a valuable tool for early-stage drug discovery to quickly assess a compound's intrinsic passive permeability.

Principle: A 96-well microplate is used, with a donor compartment at the bottom and an acceptor compartment at the top, separated by a filter coated with an artificial lipid membrane (e.g., a mixture of phospholipids in dodecane). The PROTAC is introduced into the donor compartment, and after an incubation period, the concentration in both compartments is measured to determine the permeability coefficient (Pe).

Advantages for PROTACs:

• High-throughput and cost-effective: Allows for the rapid screening of a large number of PROTACs with different linkers.

• Isolates passive diffusion: Provides a direct measure of a PROTAC's ability to cross a lipid bilayer without the confounding factors of active transport or metabolism.

Limitations for PROTACs:

• Lacks biological complexity: Does not account for active transport mechanisms (both uptake and efflux) or paracellular transport, which can be relevant for large molecules.

• May not fully recapitulate the cellular membrane: The artificial membrane is a simplification of the complex and dynamic biological membrane.

Caco-2 Permeability Assay

The Caco-2 assay is a cell-based model that is considered the gold standard for in vitro prediction of human drug absorption.[12] It utilizes a monolayer of human colorectal adenocarcinoma cells (Caco-2) that differentiate into a polarized epithelium resembling the small intestinal barrier.

Principle: Caco-2 cells are cultured on a semi-permeable membrane in a transwell plate system. The assay measures the flux of a PROTAC from the apical (A) to the basolateral (B) side (modeling absorption) and from the basolateral to the apical side (B to A) (modeling efflux). The apparent permeability coefficient (Papp) is calculated for both directions. An efflux ratio (Papp B-A / Papp A-B) greater than 2 is indicative of active efflux.[12]

Advantages for PROTACs:

• Biologically relevant: Accounts for passive diffusion, paracellular transport, and active transport mechanisms, providing a more comprehensive picture of permeability.[12]

• Predictive of in vivo absorption: The data generated can be used to predict the oral bioavailability of a PROTAC.

Limitations for PROTACs:

• Lower throughput and more complex: The assay is more time-consuming and technically demanding than PAMPA.

• Potential for low recovery: Due to their physicochemical properties, PROTACs can exhibit low solubility and non-specific binding, leading to poor recovery in the assay system. Modifications to the standard protocol, such as the addition of bovine serum albumin (BSA) to the assay buffer, may be necessary to improve recovery.[13]

The following diagram outlines the general workflow for evaluating PROTAC permeability.

Caption: A typical workflow for the evaluation of PROTAC cell permeability, from design to data analysis.

Comparative Data: The Impact of Linker Choice on PROTAC Permeability

Numerous studies have demonstrated the profound impact of linker composition on the cell permeability and overall efficacy of PROTACs. The ability of a PROTAC to adopt a folded conformation in a nonpolar environment, thereby minimizing its solvent-accessible 3D polar surface area (PSA), is a key determinant of high cell permeability.[14][15][16]

Case Study: BRD4 Degraders

In a study comparing three closely related PROTACs targeting the bromodomain-containing protein 4 (BRD4), significant differences in cell permeability were observed based on the linker structure. The PROTACs shared the same warhead and E3 ligase ligand but differed in their flexible linkers.

PROTAC	Linker Composition	PAMPA Permeability (Pe)	Caco-2 Permeability (Papp A-B)
PROTAC 1	Longer PEG-like linker	High	High
PROTAC 2	Shorter PEG-like linker	Intermediate	Intermediate
PROTAC 3	Alkyl linker	Low	Low

Data adapted from published studies.[14]

NMR spectroscopy and molecular dynamics simulations revealed that the most permeable PROTAC, PROTAC 1 , had the highest propensity to adopt folded conformations in a chloroform environment (mimicking the cell membrane).[14][16] This folding was stabilized by intramolecular hydrogen bonds and π-π interactions, effectively shielding the polar groups of the molecule. The flexibility and chemical nature of the PEG-like linker in PROTAC 1 were crucial for achieving this folded state.[14]

Case Study: VHL-based PROTACs

Another study on a series of von Hippel-Lindau (VHL)-based PROTACs also highlighted the correlation between conformational folding and cell permeability. The study found that linkers enabling the PROTACs to act as "molecular chameleons"—adopting folded, less polar conformations in nonpolar environments and extended, more polar conformations in aqueous environments—were essential for balancing cell permeability and aqueous solubility.[15][17]

PROTAC	Linker Type	Permeability Class (in cellulo/in vitro ratio)	Key Finding
PROTAC A	Flexible, non-polar	Low	Did not effectively shield the polar VHL ligand.
PROTAC B	Flexible, with specific functionalities	High	Adopted a folded conformation that shielded the polar surface area of the VHL ligand.

Data conceptualized from findings in published VHL PROTAC studies.[15][17]

These studies underscore that a simple switch from a PEG to an alkyl linker, or vice versa, does not guarantee improved permeability. Instead, the linker must be carefully chosen to promote a conformationally folded state that minimizes the molecule's polar surface area during membrane transit.

Detailed Experimental Protocols

To ensure scientific integrity and reproducibility, detailed methodologies for the key permeability assays are provided below.

Protocol 1: Parallel Artificial Membrane Permeability Assay (PAMPA)

Objective: To determine the passive permeability (Pe) of PROTACs.

Materials:

• 96-well PAMPA plate (e.g., pION Gut-Box™)

• Phospholipid mixture (e.g., 2% (w/v) L-α-phosphatidylcholine in dodecane)

• PROTAC stock solutions (e.g., 10 mM in DMSO)

• Universal Buffer System (UBS), pH 7.4 for the acceptor wells and pH 5.0 or 6.5 for the donor wells to mimic the gut environment.

• 96-well UV-Vis plate reader or LC-MS/MS system for quantification.

Procedure:

• Prepare the PAMPA Plate: Coat the filter of the acceptor plate with 5 µL of the phospholipid mixture and allow it to impregnate for at least 30 minutes.

• Prepare Acceptor Wells: Add 200 µL of UBS (pH 7.4) to each well of the acceptor plate.

• Prepare Donor Wells: In a separate 96-well donor plate, prepare the PROTAC solutions at the desired final concentration (e.g., 100 µM) in the appropriate donor buffer (e.g., pH 6.5). Include control compounds with known permeability (e.g., a high-permeability control like propranolol and a low-permeability control like atenolol).

• Assemble the PAMPA Sandwich: Carefully place the acceptor plate onto the donor plate, ensuring the coated filters are in contact with the donor solutions.

• Incubation: Incubate the PAMPA sandwich at room temperature for a defined period (e.g., 4-16 hours) with gentle shaking.

• Sample Collection and Analysis: After incubation, carefully separate the plates. Determine the concentration of the PROTAC in both the donor and acceptor wells using a suitable analytical method (e.g., UV-Vis spectrophotometry or LC-MS/MS).

• Calculate Permeability (Pe): The effective permeability coefficient (Pe) is calculated using the following equation: Pe = (-ln(1 - [drug]acceptor / [drug]equilibrium)) * (VD * VA) / ((VD + VA) * Area * Time) Where VD and VA are the volumes of the donor and acceptor wells, respectively, Area is the surface area of the filter, and Time is the incubation time.

Protocol 2: Caco-2 Bidirectional Permeability Assay

Objective: To determine the apparent permeability (Papp) of PROTACs in both the apical-to-basolateral (A-B) and basolateral-to-apical (B-A) directions and to assess active efflux.

Materials:

• Caco-2 cells (e.g., ATCC HTB-37)

• 24-well transwell plates with permeable supports (e.g., 0.4 µm pore size)

• Cell culture medium (e.g., DMEM with 10% FBS, non-essential amino acids, and penicillin-streptomycin)

• Transport buffer (e.g., Hanks' Balanced Salt Solution (HBSS) with 25 mM HEPES, pH 7.4)

• PROTAC stock solutions (e.g., 10 mM in DMSO)

• LC-MS/MS system for quantification.

• Transepithelial Electrical Resistance (TEER) meter.

Procedure:

• Cell Seeding and Culture: Seed Caco-2 cells onto the apical side of the transwell inserts at an appropriate density. Culture the cells for 21-25 days to allow for differentiation and the formation of a confluent, polarized monolayer.

• Monolayer Integrity Check: Before the assay, measure the TEER of each monolayer. Only use monolayers with TEER values above a pre-determined threshold (e.g., ≥ 200 Ω·cm²), indicating good integrity.[18]

• Assay Initiation (A-B Permeability): a. Wash the monolayers with pre-warmed transport buffer. b. Add fresh transport buffer to the basolateral (receiver) compartment. c. Add the PROTAC solution (e.g., 10 µM in transport buffer) to the apical (donor) compartment.

• Assay Initiation (B-A Permeability): a. Wash the monolayers with pre-warmed transport buffer. b. Add fresh transport buffer to the apical (receiver) compartment. c. Add the PROTAC solution to the basolateral (donor) compartment.

• Incubation: Incubate the plates at 37°C with 5% CO2 for a specified time (e.g., 90-120 minutes) with gentle shaking.[13]

• Sample Collection: At the end of the incubation, collect samples from both the donor and receiver compartments.

• Quantification: Analyze the concentration of the PROTAC in all samples using a validated LC-MS/MS method.

• Calculate Apparent Permeability (Papp): The Papp is calculated using the following equation: Papp = (dQ/dt) / (A * C0) Where dQ/dt is the rate of permeation, A is the surface area of the membrane, and C0 is the initial concentration in the donor compartment.

• Calculate Efflux Ratio: Efflux Ratio = Papp (B-A) / Papp (A-B)

Conclusion: A Holistic Approach to Linker Design for Optimal Permeability

The linker is a critical determinant of a PROTAC's success, profoundly influencing its cell permeability and, ultimately, its therapeutic efficacy. While flexible linkers like PEG and alkyl chains have been widely used, the field is increasingly moving towards more sophisticated, rigid linkers that can improve drug-like properties. The evaluation of cell permeability should not be a one-size-fits-all approach. A combination of high-throughput PAMPA assays for initial screening of passive permeability and the more biologically relevant Caco-2 assay for in-depth analysis of both passive and active transport provides a robust strategy.

The key to designing cell-permeable PROTACs lies in understanding the complex interplay between linker composition, conformational flexibility, and the ability to shield polar surface area. By systematically evaluating a diverse range of linkers and correlating the experimental permeability data with molecular modeling, researchers can move beyond a trial-and-error approach towards a more rational and predictive design of the next generation of potent, orally bioavailable PROTAC therapeutics.

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• Correlation between Membrane Permeability and the Intracellular Degradation Activity of Proteolysis-Targeting Chimeras. J-Stage. [Link]

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• Caco2 assay protocol. Morningside Center. [Link]

• Permeability Assessment Using 5-day Cultured Caco-2 Cell Monolayers. SpringerLink. [Link]

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The Gold Standard: A Comparative Guide to Mass Spectrometry for Confirming PROTAC-Mediated Ubiquitination

Introduction: Beyond Degradation, The Imperative of Ubiquitination

Proteolysis-targeting chimeras (PROTACs) have revolutionized drug discovery by transforming the therapeutic paradigm from protein inhibition to targeted protein degradation.[1] These heterobifunctional molecules co-opt the cell's endogenous ubiquitin-proteasome system (UPS) to eliminate disease-causing proteins.[2][3] The mechanism is elegant in its simplicity: one end of the PROTAC binds to the protein of interest (POI), while the other recruits an E3 ubiquitin ligase, forming a ternary complex.[3] This proximity-induced event facilitates the transfer of ubiquitin from an E2 conjugating enzyme to lysine residues on the POI.[3] The resulting polyubiquitin chain acts as a molecular "tag," marking the POI for recognition and degradation by the 26S proteasome.[2][3]

While observing the degradation of the target protein, often by Western blot, is a critical first step, it is an indirect measure of the PROTAC's mechanism of action. To rigorously validate that a PROTAC functions as intended, it is essential to directly demonstrate the ubiquitination of the POI. Mass spectrometry (MS)-based proteomics has emerged as the definitive and indispensable tool for this purpose, offering unparalleled sensitivity and specificity in identifying and quantifying ubiquitination events.[2][4]

This guide provides a comprehensive comparison of the key mass spectrometry methodologies for validating PROTAC-induced ubiquitination. We will delve into the principles of each approach, present detailed experimental protocols, and offer insights gleaned from years of field experience to empower researchers to select the most appropriate strategy for their PROTAC development programs.

The Ubiquitin Remnant: A Signature of PROTAC Activity

The cornerstone of detecting ubiquitination by mass spectrometry lies in the unique signature left behind after enzymatic digestion of proteins. When a ubiquitinated protein is digested with trypsin, a di-glycine (di-Gly or K-ε-GG) remnant from the C-terminus of ubiquitin remains covalently attached to the modified lysine residue on the substrate protein.[5][6] This remnant carries a specific mass of 114.04 Da, which can be precisely detected by a mass spectrometer, allowing for the unambiguous identification of the ubiquitination site.[6]

dot

Caption: PROTAC-mediated ubiquitination and degradation pathway.

Comparative Analysis of Mass Spectrometry-Based Methodologies

The choice of a mass spectrometry strategy for confirming PROTAC-mediated ubiquitination hinges on the specific research question, balancing the need for global, unbiased discovery with the demand for high-throughput, quantitative analysis. The primary methodologies can be broadly categorized into global proteomics and targeted proteomics.

Feature	Global Proteomics (e.g., TMT, Label-Free)	Targeted Proteomics (e.g., PRM, SRM)
Principle	Unbiased identification and quantification of as many ubiquitinated peptides as possible in a sample.	Pre-selection and monitoring of specific ubiquitinated peptides from the target protein.
Selectivity	Lower, as it surveys the entire ubiquitome.	High, focusing only on pre-determined peptides.
Sensitivity	Generally lower for specific peptides due to the complexity of the sample.	High, due to dedicated instrument time for selected peptides.
Throughput	Lower, often requiring extensive fractionation.	Higher, suitable for analyzing many samples for a defined set of targets.
Primary Application	Discovery of on-target and off-target ubiquitination events.	Validation and quantification of known ubiquitination sites across multiple conditions.
Data Analysis	Complex, requiring sophisticated software for identification and quantification.	More straightforward, focused on peak integration and quantification.

Global Ubiquitome Profiling: An Unbiased View

Global or "discovery" proteomics aims to identify and quantify thousands of ubiquitination sites simultaneously, providing a comprehensive snapshot of a PROTAC's activity. This is crucial for not only confirming on-target ubiquitination but also for identifying potential off-target effects, which is a critical aspect of drug development. The two most common approaches for global quantitative proteomics are Tandem Mass Tag (TMT) labeling and Label-Free Quantification (LFQ).

Tandem Mass Tag (TMT) Labeling: TMT is a chemical labeling method that allows for the multiplexing of multiple samples (up to 18) in a single mass spectrometry run.[7] Peptides from different samples are labeled with isobaric tags that have the same total mass but generate unique reporter ions upon fragmentation in the mass spectrometer. The relative abundance of a peptide across the different samples is determined by comparing the intensities of these reporter ions.

• Advantages: High multiplexing capacity reduces instrument time and experimental variability.[7] It generally has fewer missing values between samples, leading to more robust quantification.[2]

• Disadvantages: The cost of reagents can be high, and the sample preparation is more complex.[8] A known issue is "ratio compression," where the measured fold changes can be underestimated.[2]

Label-Free Quantification (LFQ): As the name suggests, LFQ does not require any chemical labeling. Instead, it compares the signal intensity (either peak area or spectral counts) of the same peptide across different LC-MS/MS runs.[8]

• Advantages: Simpler and more cost-effective sample preparation. It offers a wider dynamic range and can identify a higher number of proteins in complex samples.[8]

• Disadvantages: It is more susceptible to run-to-run variation, requiring a higher number of technical replicates for statistical confidence.[8] It can also suffer from more missing values, especially for low-abundance peptides.[7]

dot

Caption: Comparison of TMT and Label-Free workflows.

Experimental Protocols: A Step-by-Step Guide to Ubiquitome Analysis

The following protocol details a robust workflow for the enrichment and analysis of ubiquitinated peptides using the di-Gly remnant immunoaffinity purification method, which is the gold standard for global ubiquitome analysis.[5][9]

Protocol 1: Di-Glycine (K-ε-GG) Remnant Peptide Enrichment

This protocol is designed for the comprehensive identification and quantification of ubiquitination sites from cell lysates.

1. Cell Culture and PROTAC Treatment:

• Culture cells to 70-80% confluency.
• Treat cells with the PROTAC at various concentrations and time points. Include a vehicle-treated control (e.g., DMSO).
• Harvest cells and wash with ice-cold PBS.

2. Protein Extraction and Digestion:

• Lyse cells in a denaturing urea-based buffer (e.g., 8 M urea, 50 mM Tris-HCl pH 8.0, 1 mM DTT) to inactivate deubiquitinases (DUBs).
• Determine protein concentration using a compatible assay (e.g., BCA).
• Reduce disulfide bonds by adding DTT to a final concentration of 5 mM and incubating at 37°C for 1 hour.
• Alkylate free cysteines by adding iodoacetamide to a final concentration of 15 mM and incubating for 30 minutes at room temperature in the dark.
• Dilute the lysate with 50 mM ammonium bicarbonate to reduce the urea concentration to less than 2 M.
• Digest the proteins with sequencing-grade trypsin (e.g., at a 1:50 enzyme-to-protein ratio) overnight at 37°C.

3. Peptide Desalting:

• Acidify the peptide digest with trifluoroacetic acid (TFA) to a final concentration of 0.1%.
• Desalt the peptides using a C18 solid-phase extraction (SPE) cartridge or column.
• Elute the peptides with a solution containing acetonitrile and TFA (e.g., 50% acetonitrile, 0.1% TFA).
• Dry the desalted peptides completely using a vacuum centrifuge.

4. Immunoaffinity Purification of K-ε-GG Peptides:

• Resuspend the dried peptides in immunoprecipitation (IAP) buffer.
• Incubate the peptide solution with anti-K-ε-GG antibody-conjugated beads for 2-4 hours at 4°C with gentle rotation.
• Wash the beads several times with IAP buffer and then with a low-salt wash buffer to remove non-specifically bound peptides.
• Elute the enriched K-ε-GG peptides from the beads using a low pH solution (e.g., 0.15% TFA).

5. LC-MS/MS Analysis:

• Desalt the eluted K-ε-GG peptides using a C18 StageTip.
• Analyze the enriched peptides by LC-MS/MS on a high-resolution mass spectrometer (e.g., an Orbitrap instrument).

6. Data Analysis:

• Search the raw MS/MS data against a protein database using a search engine such as MaxQuant or Sequest.[10][11]
• Specify the di-Gly remnant on lysine (+114.0429 Da) as a variable modification.
• Perform quantitative analysis based on the chosen method (TMT reporter ions or label-free peak intensities).
• Perform statistical analysis to identify significantly regulated ubiquitination sites.

Troubleshooting Common Issues in K-ε-GG Enrichment

Issue	Potential Cause(s)	Suggested Solution(s)
Low yield of K-ε-GG peptides	Insufficient starting material; Incomplete cell lysis or protein digestion; DUB activity not fully inhibited.	Increase the amount of starting protein (1-10 mg is typical); Optimize lysis and digestion conditions; Ensure lysis buffer contains potent DUB inhibitors and is used immediately.
High background of non-modified peptides	Inefficient washing of antibody beads; Non-specific binding to beads.	Increase the number and stringency of wash steps; Pre-clear the lysate with beads without antibody.
Poor chromatographic performance	Contaminants from antibody beads bleeding into the sample.	Use cross-linked antibodies to the beads to minimize leaching; Perform an extra desalting step after elution.
Inconsistent quantification	Variability in sample preparation; Inconsistent antibody-bead slurry pipetting.	Standardize all steps of the protocol; Ensure the antibody-bead slurry is well-mixed before aliquoting.

Beyond Global Profiling: Targeted Mass Spectrometry and Native MS

While global proteomics is invaluable for discovery, other MS techniques offer unique advantages for specific applications in PROTAC research.

Targeted Proteomics for High-Throughput Validation

Targeted proteomics methods, such as Parallel Reaction Monitoring (PRM), are ideal for quantifying a predefined set of ubiquitinated peptides with high sensitivity and throughput.[12] This approach is particularly useful for validating hits from a global screen or for analyzing large cohorts of samples in a time- and cost-effective manner.

Native Mass Spectrometry for Ternary Complex Characterization

Native mass spectrometry is a powerful technique for studying intact protein complexes under non-denaturing conditions.[13][14] It can be used to directly observe the formation of the POI-PROTAC-E3 ligase ternary complex, providing crucial insights into the thermodynamics and kinetics of complex formation, which are key drivers of PROTAC efficacy.[13][14]

Conclusion: A Multi-faceted Approach to PROTAC Validation

Confirming PROTAC-mediated ubiquitination is a non-negotiable step in the rigorous validation of this exciting therapeutic modality. Mass spectrometry-based proteomics provides a powerful and versatile toolkit for this purpose. Global proteomics strategies, such as TMT and label-free quantification, offer an unbiased view of a PROTAC's on- and off-target ubiquitination events. Targeted proteomics enables high-throughput validation of specific ubiquitination sites, while native MS provides invaluable information on the formation of the crucial ternary complex.

As a Senior Application Scientist, my recommendation is to employ a multi-pronged approach. Begin with a global ubiquitome screen to confirm on-target ubiquitination and assess selectivity. Follow up with targeted proteomics for quantitative validation across different experimental conditions. For a deeper mechanistic understanding, consider native MS to characterize the ternary complex. By judiciously selecting and applying these powerful mass spectrometry techniques, researchers can build a comprehensive and compelling data package that unequivocally demonstrates the intended mechanism of action of their PROTAC molecules, accelerating their journey from the bench to the clinic.

References

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• Native Mass Spectrometry for the Study of PROTAC GNE‐987‐Containing Ternary Complexes. (URL: [Link])

• Weighing in on Ubiquitin: The Expanding Role of Mass Spectrometry-based Proteomics. (URL: [Link])

• Improved Quantitative Mass Spectrometry Methods for Characterizing Complex Ubiquitin Signals. (URL: [Link])

• Efficiency of Database Search for Identification of Mutated and Modified Proteins via Mass Spectrometry. (URL: [Link])

• Native Mass Spectrometry Can Effectively Predict PROTAC Efficacy. (URL: [Link])

• Refined Preparation and Use of Anti-diglycine Remnant (K-ε-GG) Antibody Enables Routine Quantification of 10,000s of Ubiquitination Sites in Single Proteomics Experiments. (URL: [Link])

• K-GG Peptide Remnant Kit Troubleshooting. (URL: [Link])

• An ultra-tolerant database search reveals that a myriad of modified peptides contributes to unassigned spectra in shotgun proteomics. (URL: [Link])

• Enhancing Open Modification Searches via a Combined Approach Facilitated by Ursgal. (URL: [Link])

• Targeted proteomics addresses selectivity and complexity of protein degradation by autophagy. (URL: [Link])

• MS Ana: Improving Sensitivity in Peptide Identification with Spectral Library Search. (URL: [Link])

• The Vital Role of Proteomics in Characterizing Novel Protein Degraders. (URL: [Link])

• Advancing Targeted Protein Degradation via Multiomics Profiling and Artificial Intelligence. (URL: [Link])

• Data Analysis Strategies for Protein Modification Identification. (URL: [Link])

• Proteomic approaches to study ubiquitinomics. (URL: [Link])

• A critical evaluation of the approaches to targeted protein degradation for drug discovery. (URL: [Link])

• Mass Spectral Feature Analysis of Ubiquitylated Peptides Provides Insights into Probing the Dark Ubiquitylome. (URL: [Link])

• A Computational Tool for Analysis of Mass Spectrometry Data of Ubiquitin-Enriched Samples. (URL: [Link])

• Mass spectral feature analysis of ubiquitylated peptides provides insights into probing the dark ubiquitylome. (URL: [Link])

• Computational methods for ubiquitination site prediction using physicochemical properties of protein sequences. (URL: [Link])

• MaxQuant enables high peptide identification rates, individualized p.p.b.-range mass accuracies and proteome-wide protein quantification. (URL: [Link])

• Comparison of Quantitative Mass Spectrometric Methods for Drug Target Identification by Thermal Proteome Profiling. (URL: [Link])

• Proteomic approaches to study ubiquitinomics. (URL: [Link])

• Peptide Level Immunoaffinity Enrichment Enhances Ubiquitination Site Identification on Individual Proteins. (URL: [Link])

• Characterizing Ubiquitination Sites by Peptide-based Immunoaffinity Enrichment. (URL: [Link])

• MS-based Approaches for Ubiquitin Characterization. (URL: [Link])

• Proteomic approaches to study ubiquitinomics. (URL: [Link])

• Label-free vs Label-based Proteomics: A Comprehensive Comparison. (URL: [Link])

• Analysis of Ubiquitinated Proteome by Quantitative Mass Spectrometry. (URL: [Link])

• MaxQuant enables high peptide identification rates, individualized p.p.b.-range mass accuracies and proteome-wide protein quantification. (URL: [Link])

• Systematic Comparison of Label-Free, SILAC, and TMT Techniques to Study Early Adaption toward Inhibition of EGFR Signaling in the Colorectal Cancer Cell Line DiFi. (URL: [Link])

• Ubiquitin-Omics tools for profiling the ubiquitin system. (URL: [Link])

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• Comparison of label‐free and TMT‐based quantification strategies. (URL: [Link])

• Mass Spectrometry-Based Proteomics for Investigating DNA Damage-Associated Protein Ubiquitylation. (URL: [Link])

• Deep ubiquitination site profiling by single-shot data-independent acquisition mass spectrometry. (URL: [Link])

• 1 - Peptide and Protein Identification. (URL: [Link])

• MaxQuant enables high peptide identification rates, individualized p.p.b.-range mass accuracies and proteome-wide protein quantification. (URL: [Link])

• Protein Groups Output (MaxQuant or MQ). (URL: [Link])

• Ubiquitin diGLY proteomics as an approach to identify and quantify the ubiquitin-modified proteome. (URL: [Link])

• Current methodologies in protein ubiquitination characterization: from ubiquitinated protein to ubiquitin chain architecture. (URL: [Link])

• [troubleshooting] Why do my peptides vanish when I prepare samples for LC-MS?. (URL: [Link])

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The Linker's Length: A Critical Determinant in PROTAC Efficacy - A Comparative Guide

In the rapidly evolving landscape of targeted protein degradation, Proteolysis Targeting Chimeras (PROTACs) have emerged as a powerful therapeutic modality.[1] These heterobifunctional molecules leverage the cell's endogenous ubiquitin-proteasome system to selectively eliminate disease-causing proteins.[] A PROTAC molecule is comprised of three key components: a ligand that binds the protein of interest (POI), a second ligand that recruits an E3 ubiquitin ligase, and a chemical linker that covalently connects these two moieties.[3] Initially perceived as a simple spacer, the linker is now unequivocally recognized as a critical determinant of a PROTAC's efficacy, selectivity, and overall drug-like properties.[3][4] This guide provides a comparative analysis of PROTACs with varying linker lengths, supported by experimental data and detailed protocols to empower researchers in the rational design of next-generation protein degraders.

The Pivotal Role of the Linker in Ternary Complex Formation

The primary function of the linker is to facilitate the formation of a stable and productive ternary complex, consisting of the POI, the PROTAC, and the E3 ligase.[3][5] The linker is not a passive tether; it is an active modulator that dictates the spatial orientation and proximity of the POI and the E3 ligase.[][3] This orchestration is fundamental for efficient ubiquitination of the target protein and its subsequent degradation by the proteasome.[5]

An improperly designed linker can have detrimental effects on PROTAC function. A linker that is too short may introduce steric hindrance, preventing the simultaneous binding of the PROTAC to both the target protein and the E3 ligase.[6] Conversely, a linker that is too long can lead to the formation of unproductive ternary complexes where the necessary lysine residues on the target protein are not correctly positioned for ubiquitination.[6] This can result in an unstable ternary complex with excessive flexibility, leading to inefficient ubiquitination.[7]

dot graph TD { rankdir=LR; node [shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

} Caption: PROTAC-mediated protein degradation pathway.

Comparative Analysis of PROTACs with Varying Linker Lengths

The efficacy of a PROTAC is primarily evaluated by its ability to induce the degradation of the target protein. Key metrics for this evaluation are the half-maximal degradation concentration (DC50) and the maximum percentage of target protein degradation (Dmax).[5] A lower DC50 value indicates higher potency, while a higher Dmax value signifies greater efficacy.[5] The following tables summarize quantitative data from various studies, illustrating the impact of linker length on the performance of PROTACs targeting different proteins.

Table 1: Impact of Linker Length on Degradation of Tank-binding kinase 1 (TBK1) [4]

Linker Type	Linker Length (atoms)	DC50 (nM)	Dmax (%)
Alkyl/Ether	< 12	No degradation observed	-
Alkyl/Ether	12-29	Submicromolar	> 75
Alkyl/Ether	21	3	96
Alkyl/Ether	29	292	76

Table 2: Impact of Linker Length on Degradation of Estrogen Receptor α (ERα) [8]

Linker Type	Linker Length (atoms)	Relative Degradation Efficacy
PEG	9	Moderate
PEG	12	Good
PEG	16	Optimal
PEG	19	Reduced
PEG	21	Low

Table 3: Impact of Linker Length on Degradation of Bromodomain-containing protein 4 (BRD4)

Linker Type	Linker Moiety	DC50 (nM)	Dmax (%)
PEG	PEG3	25	>95
PEG	PEG4	10	>98
PEG	PEG5	5	>98
PEG	PEG6	15	>95

Data synthesized from multiple sources for illustrative purposes.[7]

These data clearly demonstrate that there is an optimal linker length for each target protein and E3 ligase pair. This "Goldilocks" effect underscores the necessity of systematically varying the linker length during PROTAC optimization.

Experimental Protocols for a Comparative Study

Reproducible and detailed experimental protocols are essential for the accurate assessment and comparison of PROTAC efficacy. The following sections provide a comprehensive workflow for the synthesis of a PROTAC library with varying linker lengths and the subsequent biological evaluation of their degradation efficiency.

Synthesis of a PROTAC Library with Varying PEG Linker Lengths

The synthesis of PROTACs with polyethylene glycol (PEG) linkers is often a modular process, allowing for the convergent assembly of the final molecule. This typically involves the synthesis or acquisition of the POI ligand (warhead), the E3 ligase ligand, and a bifunctional PEG linker, followed by their sequential coupling. "Click chemistry," particularly the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), is a highly efficient method for the final ligation step.[8]

dot graph G { rankdir=LR; node [shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

} Caption: General workflow for PROTAC library synthesis and evaluation.

Protocol 1: Synthesis of Alkyne-Functionalized Warhead (e.g., JQ1 derivative)

• Starting Material: Utilize a derivative of the warhead containing a carboxylic acid functional group suitable for amide coupling.

• Amide Coupling:

  • Dissolve the warhead-carboxylic acid (1.0 eq), propargylamine (1.2 eq), HATU (1.2 eq), and HOBt (1.2 eq) in anhydrous DMF.

  • Add DIPEA (3.0 eq) to the reaction mixture.

  • Stir the reaction at room temperature for 4-6 hours, monitoring by LC-MS.

• Work-up and Purification:

  • Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with saturated aqueous NaHCO3 and brine.

  • Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography to yield the alkyne-functionalized warhead.

Protocol 2: Synthesis of Azide-Functionalized E3 Ligase Ligand with Varying PEG Linkers

• Starting Material: Begin with the E3 ligase ligand (e.g., pomalidomide) and commercially available Boc-protected amino-PEG-azide linkers of varying lengths (e.g., n=2, 4, 6).

• Amide Coupling:

  • Couple the carboxylic acid derivative of pomalidomide with the amino-PEG-azide linkers using standard peptide coupling conditions (HATU, DIPEA in DMF).

• Boc Deprotection:

  • Deprotect the Boc group using trifluoroacetic acid (TFA) in dichloromethane (DCM).

• Purification:

  • Purify the resulting azide-functionalized E3 ligase ligands with varying PEG linker lengths by preparative HPLC.

Protocol 3: Final PROTAC Synthesis via CuAAC "Click" Chemistry

• Reaction Setup:

  • In a reaction vial, dissolve the alkyne-functionalized warhead (1.0 eq) and the azide-functionalized E3 ligase ligand (1.05 eq) in a suitable solvent system (e.g., t-BuOH/water or DMF).

• Catalyst Addition:

  • Prepare fresh solutions of copper(II) sulfate pentahydrate (CuSO₄·5H₂O) (0.1 eq) and sodium ascorbate (0.2 eq) in water.

  • Add the copper sulfate solution, followed by the sodium ascorbate solution, to the reaction mixture.

• Reaction and Monitoring:

  • Stir the reaction at room temperature for 12-24 hours, monitoring for completion by LC-MS.

• Purification:

  • Upon completion, purify the final PROTAC molecules by preparative HPLC to obtain the desired products with high purity.

• Characterization:

  • Confirm the identity and purity of the synthesized PROTACs using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Biological Evaluation: Western Blot Analysis for Protein Degradation

Western blotting is a standard and robust method to quantify the degradation of a target protein induced by PROTACs.[1]

Protocol 4: Western Blot for Target Protein Degradation

• Cell Culture and Treatment:

  • Plate the desired cell line (e.g., a cancer cell line expressing the target protein) in 6-well plates and allow them to adhere overnight.

  • Treat the cells with a serial dilution of each synthesized PROTAC for a specified time (e.g., 18-24 hours). Include a vehicle control (DMSO).

• Cell Lysis and Protein Quantification:

  • Wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

  • Quantify the total protein concentration of each lysate using a BCA protein assay.

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of protein (e.g., 20-30 µg) from each sample by SDS-PAGE.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against the target protein and a loading control (e.g., GAPDH, β-actin) overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection and Data Analysis:

  • Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Quantify the band intensities using densitometry software (e.g., ImageJ).

  • Normalize the target protein band intensity to the corresponding loading control band intensity.

  • Calculate the percentage of protein degradation relative to the vehicle control.

  • Plot the percentage of degradation against the PROTAC concentration and fit the data to a dose-response curve to determine the DC50 and Dmax values.

dot graph TD { rankdir=LR; node [shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

} Caption: Workflow for Western Blot analysis.

Conclusion

The linker is a critical component in the design of efficacious PROTACs, with its length being a key parameter that dictates the formation of a productive ternary complex and subsequent protein degradation. A systematic approach to linker length optimization, guided by robust synthetic strategies and quantitative biological assays, is paramount for the development of potent and selective PROTAC-based therapeutics. The experimental protocols and comparative data presented in this guide offer a foundational framework for the rational design and evaluation of novel PROTACs, empowering researchers to unlock the full potential of this transformative technology.

References

• Troup, R. I., et al. (2020). Current strategies for the design of PROTAC linkers: a critical review. Exploratory Target Antitumor Therapy, 1(5), 273–312. [Link]

• Shcherbakov, D., & Gushchin, V. (2020). Novel approaches for the rational design of PROTAC linkers. Exploratory Target Antitumor Therapy, 1(5), 381-390. [Link]

• Tidemand, G. (2021). Chemical design, synthesis and biological evaluation of novel proteolysis targeting chimeras (PROTACs) for the degradation of NUDT5. DiVA portal. [Link]

• Cyrus, K., et al. (2011). Impact of linker length on the activity of PROTACs. Molecular BioSystems, 7(2), 359-364. [Link]

• Mares, A., et al. (2022). Impact of PROTAC Linker Plasticity on the Solution Conformations and Dissociation of the Ternary Complex. Journal of Chemical Information and Modeling, 62(2), 340-349. [Link]

• Bai, L., et al. (2017). Rationalizing PROTAC-mediated Ternary Complex Formation using Rosetta. bioRxiv. [Link]

• AxisPharm. (2024). From Design to Degradation: The Essential Role of Linkers in PROTACs. AxisPharm Blog. [Link]

• AxisPharm. (2024). Designing Effective Linkers. AxisPharm Blog. [Link]

• ResearchGate. (n.d.). ER degradation induced by PROTACs varies with linker length. ResearchGate. [Link]

• Li, Y., et al. (2022). A rapid and accurate method for evaluating the degradation of pan-Akt in cells by PROTACs using NanoLuc luciferase. RSC Chemical Biology, 3(9), 1146-1153. [Link]

• ResearchGate. (n.d.). Structure based PROTAC linker optimization based on ternary complex. ResearchGate. [Link]

• Unraveling the Role of Linker Design in Proteolysis Targeting Chimeras. (2022). ACS Medicinal Chemistry Letters, 13(7), 1055–1058. [Link]

• Smith, B. E., et al. (2023). Targeted Protein Degradation: Design Considerations for PROTAC Development. Molecular Cell, 83(23), 4215-4228. [Link]

• ResearchGate. (n.d.). Impact of linker length on the activity of PROTACs. ResearchGate. [Link]

• Ge, G., et al. (2025). Accurate PROTAC-targeted degradation prediction with DegradeMaster. Briefings in Bioinformatics, 26(4). [Link]

• R Discovery. (2022). Linkers as Game-changers in PROTAC Technology: Emphasizing General Trends in PROTAC Pharmacokinetics for their Rational Design. R Discovery. [Link]

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A Comparative Guide to Assessing Off-Target Effects of PROTACs Utilizing Mal-C2-cyclohexylcarboxyl-hydrazide Linkers

Introduction: The Double-Edged Sword of PROTAC Specificity

Proteolysis-targeting chimeras (PROTACs) have revolutionized therapeutic development by hijacking the cell's own ubiquitin-proteasome system (UPS) to achieve targeted protein degradation.[1] Unlike traditional inhibitors that require sustained occupancy of a target's active site, PROTACs act catalytically, enabling the degradation of proteins previously considered "undruggable".[1]

A PROTAC molecule consists of three key components: a ligand that binds the protein of interest (POI), a ligand that recruits an E3 ubiquitin ligase, and a linker connecting the two.[1][2] This architecture facilitates the formation of a ternary POI-PROTAC-E3 ligase complex, leading to the ubiquitination of the POI and its subsequent destruction by the 26S proteasome.[1][3]

This guide focuses on PROTACs constructed with Mal-C2-cyclohexylcarboxyl-hydrazide , an alkyl chain-based linker.[4][5][6] While the linker itself is not pharmacologically active, its length, flexibility, and chemical properties are paramount. The linker dictates the spatial orientation and stability of the ternary complex, which is a critical determinant of degradation efficiency and, crucially, selectivity.[3] Off-target effects can arise from several sources:

• Warhead Promiscuity: The POI-binding ligand may bind to proteins other than the intended target.

• E3 Ligase Ligand Off-Targets: The E3 ligase recruiter (e.g., pomalidomide for the Cereblon E3 ligase) can induce degradation of its own "neosubstrates," such as specific zinc-finger proteins, independent of the intended POI.[7][8][9]

• Ternary Complex-Dependent Off-Targets: The formation of the ternary complex can create novel protein-protein interaction surfaces, leading to the degradation of proteins that do not independently bind either the warhead or the E3 ligase ligand.[8]

A rigorous, multi-faceted assessment of these potential off-target effects is not merely a regulatory hurdle but a fundamental necessity for developing safe and effective degraders. This guide provides a comparative analysis of state-of-the-art methodologies for identifying, validating, and mechanistically understanding the off-target liabilities of PROTACs.

Section 1: The Unbiased Global View - Proteomic Approaches

The cornerstone of any off-target assessment is an unbiased, global survey of the proteome. Mass spectrometry (MS)-based proteomics provides a direct, quantitative readout of protein degradation, allowing for the discovery of unintended targets without prior hypotheses.[2][7]

Method Comparison: Global vs. Targeted Proteomics

Methodology	Principle	Primary Use Case	Advantages	Limitations
Global Proteomics (e.g., TMT-MS)	Unbiased quantification of thousands of proteins simultaneously by labeling peptides with isobaric tags or using label-free methods.[10][11]	Discovery of all potential on- and off-target degradation events.	Comprehensive, unbiased view; identifies completely unexpected off-targets.	Lower sensitivity for low-abundance proteins; can be complex and costly.[7]
Selected Off-Target Proteome (SOTP)	A proteomics platform that focuses on a predefined set of ~2,800 proteins selected based on genetic and pharmacological evidence of safety liabilities.[2][12][13]	Comprehensive safety screening against known problematic proteins.	Higher throughput for key safety targets; utilizes a curated, rationalized protein list.	Not fully unbiased; will miss novel off-targets not included in the SOTP list.

Workflow for Off-Target Profiling using Global Proteomics

Detailed Protocol: Global Proteomics using TMT-MS

• Cell Treatment: Plate cells of interest (e.g., a relevant cancer cell line) and treat with the Mal-C2-cyclohexylcarboxyl-hydrazide-based PROTAC at various concentrations (e.g., 1 nM to 10 µM) for a defined period (e.g., 24 hours).[8] Crucially, include a vehicle control (e.g., DMSO), a negative control PROTAC (e.g., an epimer that does not form a productive ternary complex), and controls for the warhead and E3 ligase ligand alone.

• Lysis and Digestion: Harvest and lyse cells. Quantify total protein and digest with trypsin to generate peptides.

• TMT Labeling: Label the peptide samples from each condition with a different channel of a tandem mass tag (TMT) multiplexing kit according to the manufacturer's protocol. This allows for the simultaneous analysis of multiple samples.

• LC-MS/MS Analysis: Combine the labeled samples and analyze by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Process the raw data using a suitable software suite (e.g., Proteome Discoverer). Search the spectra against a human protein database to identify peptides and proteins. Quantify the relative abundance of each protein across the different treatment conditions.

• Hit Identification: Generate a volcano plot (fold-change vs. p-value) to identify proteins that are significantly downregulated upon PROTAC treatment compared to controls. These are your candidate off-targets.

Section 2: Validating and Quantifying Specific Off-Targets

Proteomics data provides a list of candidates; it does not provide confirmation. Each potential off-target must be validated using an orthogonal method to confirm degradation and quantify its potency.

Methodology: Western Blotting

Western blotting is the gold-standard, low-throughput method for validating changes in the expression level of a specific protein.

Causality: The principle of this experiment is to directly visualize and quantify the decrease in a specific protein's abundance. By performing a dose-response titration, we can calculate the DC50 (concentration of PROTAC required to degrade 50% of the protein). Comparing the DC50 for the intended POI versus an off-target protein provides a quantitative measure of selectivity.

Detailed Protocol: Dose-Response Western Blot for DC50 Determination

• Cell Treatment: Plate cells and treat with a serial dilution of the PROTAC (e.g., 12-point, 3-fold dilution) for a fixed time (e.g., 24 hours). Include a vehicle control.

• Protein Extraction: Lyse cells and determine protein concentration using a BCA assay.

• SDS-PAGE and Transfer: Load equal amounts of total protein for each sample onto an SDS-PAGE gel, separate by electrophoresis, and transfer to a PVDF or nitrocellulose membrane.

• Immunoblotting: Block the membrane and probe with primary antibodies specific for the POI, the suspected off-target protein, and a loading control (e.g., GAPDH, β-Actin).

• Detection: Incubate with the appropriate HRP-conjugated secondary antibody and detect using an enhanced chemiluminescence (ECL) substrate on an imaging system.

• Quantification and Analysis: Quantify the band intensities for the target and off-target proteins, normalizing to the loading control. Plot the normalized protein levels against the log of the PROTAC concentration and fit a four-parameter variable slope equation to determine the DC50 value.

Data Presentation: Comparing On- and Off-Target Potency

Protein Target	Role	DC50 (nM)	Selectivity Window (Off-Target DC50 / On-Target DC50)
Target X	On-Target	15	-
Protein A	Off-Target	450	30x
Protein B	Off-Target	2,500	167x
ZFP91	Off-Target	>10,000	>667x

This table illustrates how to present validation data to clearly show the selectivity profile of the PROTAC.

Section 3: Assessing Functional Consequences of Off-Target Degradation

Identifying and validating an off-target is only part of the story. The critical question is whether its degradation leads to a functional cellular consequence, such as toxicity.

Methodology: Cell Viability Assays

Cell viability assays, such as those measuring ATP levels (e.g., CellTiter-Glo), are essential for determining if PROTAC treatment is cytotoxic.[8][14]

Causality and Self-Validation: The key to a trustworthy result is to correlate the dose-response curve for cytotoxicity with the dose-response curves for on- and off-target degradation. If cytotoxicity occurs at concentrations far exceeding those required for on-target degradation, it may be driven by an off-target effect. Using a control PROTAC that doesn't bind the E3 ligase is critical; if this control is not toxic, it confirms that any observed cytotoxicity is dependent on the degradation machinery.[8]

Logical Workflow for Correlating Degradation with Function

Detailed Protocol: Cell Viability Assay (e.g., CellTiter-Glo®)

• Cell Plating: Seed cells in a 96-well or 384-well white, clear-bottom plate at a density appropriate for the cell line and assay duration.

• PROTAC Treatment: The following day, treat the cells with the same serial dilution of the PROTAC used for the Western blot analysis.

• Incubation: Incubate for a period relevant to the desired functional outcome (e.g., 72 hours).

• Assay: Equilibrate the plate to room temperature. Add the CellTiter-Glo® reagent according to the manufacturer's protocol.

• Measurement: Mix the contents and measure luminescence using a plate reader.

• Analysis: Normalize the data to vehicle-treated controls and plot the percentage of cell viability against the log of the PROTAC concentration. Calculate the GI50 (half-maximal growth inhibition) value.

Section 4: Deconvoluting the Mechanism of Off-Target Engagement

To rationally design a more selective next-generation PROTAC, it is imperative to understand why an off-target is being degraded. Is it due to direct binding of the warhead, or is it a neosubstrate of the ternary complex?

Comparison of Mechanistic Assays

Assay	Principle	Question Answered	Format
Cellular Thermal Shift Assay (CETSA®)	Ligand binding stabilizes a protein against thermal denaturation.[15][16]	Does the PROTAC (or its warhead) directly bind the off-target protein inside intact cells?	In-cell
NanoBRET™ Target Engagement	Measures molecular proximity in living cells via bioluminescence resonance energy transfer.[15]	Does the PROTAC engage with the off-target protein in living cells?	Live-cell
Time-Resolved FRET (TR-FRET)	Measures ternary complex formation in a biochemical setting using fluorescently labeled components.[10]	Does the off-target protein form a ternary complex with the PROTAC and the E3 ligase?	Biochemical
Isothermal Titration Calorimetry (ITC)	Directly measures the heat released or absorbed during a binding event.	What are the thermodynamics of binary (PROTAC-protein) or ternary complex formation?	Biochemical

Detailed Protocol: Cellular Thermal Shift Assay (CETSA®)

• Cell Treatment: Treat intact cells in suspension with the PROTAC or vehicle control for 1 hour.

• Heat Shock: Aliquot the cell suspensions into PCR tubes and heat them to a range of temperatures (e.g., 40-64°C) for 3 minutes using a thermal cycler, followed by cooling for 3 minutes at 4°C.

• Lysis: Lyse the cells by freeze-thaw cycles.

• Centrifugation: Separate the soluble protein fraction (supernatant) from the precipitated, denatured proteins by centrifugation at high speed.

• Analysis: Analyze the amount of the specific off-target protein remaining in the soluble fraction by Western blot or ELISA.

• Interpretation: A shift in the melting curve to a higher temperature in the presence of the PROTAC indicates direct binding and stabilization of the off-target protein.

By employing this comprehensive, tiered approach—from unbiased discovery to orthogonal validation, functional assessment, and mechanistic deconvolution—researchers can build a robust data package that thoroughly characterizes the off-target profile of any Mal-C2-cyclohexylcarboxyl-hydrazide-based PROTAC, paving the way for the development of safer and more effective therapeutics.

References

• PROTAC Drug Off-Target Protein Assessment Service. Mtoz Biolabs. [Link]

• A proteomic platform to identify off-target proteins associated with therapeutic modalities that induce protein degradation or gene silencing. ResearchGate. [Link]

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• Methods to accelerate PROTAC drug discovery. PMC - NIH. [Link]

• A Proteomic Platform to Identify Off-Target Proteins Associated with Therapeutic Modalities that Induce Protein Degradation or Gene Silencing. bioRxiv. [Link]

• Chapter 7: Plate-based High-throughput Cellular Degradation Assays to Identify PROTAC Molecules and Protein Degraders. Books - Royal Society of Chemistry. [Link]

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• Targeted Protein Degradation: Design Considerations for PROTAC Development. PMC. [Link]

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• Degradome analysis to identify direct protein substrates of small-molecule degraders. Life Science Alliance. [Link]

• Data-driven approach to identify PROTAC targets. D4 Pharma. [Link]

• Proteolysis-targeting chimeras with reduced off-targets. PubMed. [Link]

• Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride | PROTAC Linker. MCE. [Link]

• PROTAC: a revolutionary technology propelling small molecule drugs into the next golden age. PMC - PubMed Central. [Link]

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The Litmus Test: A definitive Guide to Validating PROTAC Mechanism of Action with Proteasome Inhibitors

For researchers, scientists, and drug development professionals navigating the promising landscape of targeted protein degradation (TPD), establishing the precise mechanism of action (MoA) of a novel Proteolysis Targeting Chimera (PROTAC) is a cornerstone of rigorous scientific validation. This guide provides an in-depth, technically focused comparison of experimental strategies, centering on the critical use of proteasome inhibitors to unequivocally demonstrate that a PROTAC candidate effectuates its therapeutic potential through the intended ubiquitin-proteasome system (UPS).

The "Why": Causality in PROTAC MoA Validation

PROTACs represent a paradigm shift from traditional occupancy-based inhibitors to "event-driven" pharmacology.[1] These heterobifunctional molecules are designed not to simply block a protein's function, but to eliminate the protein of interest (POI) entirely by hijacking the cell's own protein disposal machinery.[2] A PROTAC achieves this by forming a ternary complex, a molecular bridge between the POI and an E3 ubiquitin ligase.[3][4] This induced proximity facilitates the polyubiquitination of the POI, marking it for degradation by the 26S proteasome.[3][4]

However, a decrease in the level of a target protein following treatment with a PROTAC is not, in itself, conclusive proof of a proteasome-dependent MoA. Other cellular events, such as transcriptional repression or off-target effects, could potentially lead to a similar outcome. Therefore, a "rescue" experiment, employing a proteasome inhibitor, serves as a direct and compelling validation of the intended degradation pathway.[5] If the PROTAC-induced degradation of the POI is attenuated or completely blocked in the presence of a proteasome inhibitor, it provides strong evidence that the observed protein loss is indeed a consequence of proteasomal activity.

Experimental Design: A Self-Validating System

A robust experimental design is crucial for generating unambiguous and trustworthy data. The following outlines a comprehensive workflow for validating PROTAC MoA using proteasome inhibitors, incorporating essential controls and quantitative readouts.

Key Experimental Components:

• Cell Line Selection: Choose a cell line that expresses both the target protein and the recruited E3 ligase at sufficient levels.

• PROTAC Candidate: The novel PROTAC being investigated.

• Negative Control PROTAC: An indispensable tool for demonstrating specificity. An ideal negative control is structurally analogous to the active PROTAC but is deficient in binding to either the POI or the E3 ligase. This can be achieved through stereoisomers (e.g., an inactive epimer) or by modifying a key binding motif.

• Proteasome Inhibitor: Commonly used, cell-permeable proteasome inhibitors include MG132, bortezomib, and carfilzomib. It is advisable to use the lowest effective concentration to minimize off-target effects.[6]

• Vehicle Control: Typically dimethyl sulfoxide (DMSO), used to control for any effects of the solvent in which the compounds are dissolved.

Visualizing the Workflow:

Caption: A typical experimental workflow for validating PROTAC-mediated degradation using a proteasome inhibitor.

Detailed Experimental Protocols

The following protocols provide step-by-step methodologies for the key experiments in this validation workflow.

Protocol 1: Proteasome Inhibitor Rescue Experiment

This protocol details the co-treatment of cells with a PROTAC and a proteasome inhibitor to assess the rescue of the target protein from degradation.

Materials:

• Selected cell line

• Complete growth medium

• PROTAC of interest

• Proteasome inhibitor (e.g., MG132)

• Vehicle (e.g., DMSO)

• Multi-well cell culture plates

• Standard cell culture equipment

Procedure:

• Cell Seeding: Plate cells at an appropriate density in multi-well plates to ensure they are in the logarithmic growth phase at the time of treatment. Allow cells to adhere overnight.

• Proteasome Inhibitor Pre-treatment: The following day, pre-treat the designated wells with the proteasome inhibitor at a pre-determined optimal concentration (e.g., 10 µM MG132) for 1-2 hours. Include a vehicle control for this step.

• PROTAC Treatment: Following pre-treatment, add the PROTAC of interest at various concentrations to both the inhibitor-treated and non-treated wells. Also include wells with vehicle alone, PROTAC alone, and inhibitor alone.

• Incubation: Incubate the cells for a predetermined time course (e.g., 4, 8, 16, 24 hours) at 37°C in a humidified incubator with 5% CO2.

• Cell Lysis: After the incubation period, wash the cells with ice-cold phosphate-buffered saline (PBS) and lyse them using a suitable lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA assay) to ensure equal loading for subsequent analysis.

Protocol 2: Western Blot for Target Protein Degradation

This protocol outlines the steps to quantify the levels of the target protein and a loading control by Western blot.[3][7]

Materials:

• Cell lysates from Protocol 1

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against the target protein

• Primary antibody against a loading control (e.g., GAPDH, β-actin)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Sample Preparation: Mix the cell lysates with Laemmli sample buffer and boil at 95-100°C for 5-10 minutes to denature the proteins.

• Gel Electrophoresis: Load equal amounts of protein from each sample into the wells of an SDS-PAGE gel and run the gel to separate the proteins by size.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody against the target protein and the primary antibody against the loading control, diluted in blocking buffer, overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times with TBST (Tris-buffered saline with 0.1% Tween 20) for 5-10 minutes each.

• Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-conjugated secondary antibody, diluted in blocking buffer, for 1 hour at room temperature.

• Washing: Repeat the washing step as described above.

• Detection: Add the ECL substrate to the membrane and detect the chemiluminescent signal using an imaging system.

• Data Analysis: Quantify the band intensities for the target protein and the loading control using densitometry software. Normalize the target protein band intensity to the corresponding loading control band intensity.

Data Presentation and Interpretation

Table 1: Example Data from a Proteasome Inhibitor Rescue Experiment

Treatment	PROTAC Conc. (nM)	Proteasome Inhibitor	Normalized Target Protein Level (Arbitrary Units)	% Degradation vs. Vehicle
Vehicle	0	-	1.00	0%
PROTAC-X	10	-	0.45	55%
PROTAC-X	100	-	0.15	85%
Vehicle	0	+	1.05	-5%
PROTAC-X	10	+	0.95	5%
PROTAC-X	100	+	0.98	2%

Interpretation: The data in Table 1 clearly demonstrates that PROTAC-X induces dose-dependent degradation of the target protein. Crucially, in the presence of a proteasome inhibitor, this degradation is almost completely rescued, strongly indicating that PROTAC-X functions through the ubiquitin-proteasome system.

Determining DC50 and Dmax

To fully characterize the potency and efficacy of a PROTAC, it is essential to determine its half-maximal degradation concentration (DC50) and the maximum level of degradation (Dmax).[8][9] This is achieved by performing a dose-response experiment and fitting the data to a non-linear regression curve.

Procedure:

• Treat cells with a serial dilution of the PROTAC for a fixed time point.

• Perform Western blot analysis as described in Protocol 2.

• Plot the normalized target protein levels against the logarithm of the PROTAC concentration.

• Fit the data to a four-parameter logistic (4PL) curve using appropriate software (e.g., GraphPad Prism).

• The DC50 is the concentration of the PROTAC that results in 50% degradation of the target protein, and the Dmax is the maximal degradation achieved.

Visualizing the Core Mechanism

A clear visual representation of the PROTAC mechanism of action solidifies the understanding of the underlying biology.

Caption: The catalytic cycle of a PROTAC and the point of intervention by a proteasome inhibitor.

Conclusion: Achieving Authoritative Validation

The co-treatment of cells with a novel PROTAC and a proteasome inhibitor is an indispensable experiment for the robust validation of its mechanism of action. By demonstrating a clear rescue of the target protein from degradation, researchers can confidently attribute the observed protein loss to the intended ubiquitin-proteasome pathway. This guide provides the foundational knowledge, detailed protocols, and data interpretation framework necessary to design and execute these critical experiments with scientific rigor. By adhering to these principles, researchers can build a compelling and authoritative data package that substantiates the therapeutic potential of their PROTAC candidates.

References

• 1. researchgate.net [researchgate.net]
• 2. A rapid and accurate method for evaluating the degradation of pan-Akt in cells by PROTACs using NanoLuc luciferase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Targeted Protein Degradation: Elements of PROTAC Design - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Simple Way to Targeted Protein Degradation Analysis | Bio-Techne [bio-techne.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

A Head-to-Head Comparison: A Guide to Benchmarking a New PROTAC Against Established Degraders

In the rapidly evolving field of targeted protein degradation, the development of novel Proteolysis Targeting Chimeras (PROTACs) offers immense therapeutic potential.[1][2][3] Unlike traditional inhibitors that merely block a protein's function, PROTACs are engineered to eliminate disease-causing proteins entirely by hijacking the cell's own ubiquitin-proteasome system.[1][4] This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to rigorously benchmark a new PROTAC against known degraders for the same target. Through a systematic, multi-faceted approach, we will explore the critical experimental assays and data interpretation necessary to build a robust data package, ensuring the scientific integrity and translational potential of your novel degrader.

The PROTAC Mechanism of Action: A Symphony of Induced Proximity

A PROTAC is a heterobifunctional molecule consisting of three key components: a ligand that binds to the protein of interest (POI), a ligand that recruits an E3 ubiquitin ligase, and a linker connecting the two.[1][3] The fundamental principle of PROTAC action is to act as a molecular bridge, bringing the POI and an E3 ligase into close proximity to form a ternary complex.[1] This induced proximity facilitates the transfer of ubiquitin from the E3 ligase to the POI, marking it for degradation by the proteasome.[5] The PROTAC molecule is then released and can catalytically induce the degradation of multiple POI molecules.[6][7]

Caption: Workflow for in vitro ubiquitination assays.

Part 2: Cellular Characterization: Degradation in a Physiological Context

While biochemical assays provide valuable mechanistic insights, evaluating the PROTAC's performance in a cellular context is essential to assess its therapeutic potential.

Cellular Degradation Potency and Efficacy (DC50 and Dmax)

The primary metrics for evaluating a PROTAC's cellular activity are its half-maximal degradation concentration (DC50) and the maximum percentage of degradation (Dmax). [8][9]These values are determined by treating cells with a range of PROTAC concentrations and quantifying the remaining levels of the target protein.

Key Experimental Approaches:

• Western Blotting: The gold standard for quantifying protein levels. [9]* In-Cell Western / On-Cell Western: A higher-throughput alternative to traditional Western blotting.

• NanoBRET™ and HiBiT Lytic Detection System: Luciferase-based assays that allow for real-time, quantitative measurement of protein levels in live cells. [10] Data Presentation: Comparative Cellular Degradation

Compound	Cell Line	DC50 (nM)	Dmax (%)
New PROTAC	Cell Line X	15	95
Known Degrader A	Cell Line X	30	90
Known Degrader B	Cell Line X	25	92

Experimental Protocol: Western Blot for Protein Degradation

• Cell Culture and Treatment:

  • Plate cells at an appropriate density and allow them to adhere overnight. [9] * Treat cells with a serial dilution of the new PROTAC and known degraders for a specified duration (e.g., 18-24 hours). [9]Include a vehicle control (e.g., DMSO). [9]2. Cell Lysis and Protein Quantification:

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors. [9] * Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Immunoblotting:

  • Separate equal amounts of protein from each sample by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane and incubate with a primary antibody specific for the POI, followed by an HRP-conjugated secondary antibody. [9] * Detect the protein bands using an enhanced chemiluminescence (ECL) substrate. [9] * Re-probe the membrane with an antibody for a loading control (e.g., GAPDH or β-actin).

• Data Analysis:

  • Quantify the band intensities using densitometry software. [9] * Normalize the POI signal to the loading control.

  • Plot the percentage of remaining protein against the log of the PROTAC concentration and fit the data to a four-parameter logistic curve to determine the DC50 and Dmax values.

Degradation Kinetics and Reversibility

Understanding the kinetics of degradation and the rate of protein re-synthesis upon PROTAC washout provides crucial information about the duration of the pharmacological effect.

Key Experimental Approaches:

• Time-Course Western Blot: Monitor POI levels at various time points after PROTAC addition.

• Washout Experiment: Treat cells with the PROTAC, then wash it out and monitor the recovery of the POI over time.

Selectivity and Off-Target Analysis

Ensuring the selective degradation of the target protein without affecting other proteins is a critical aspect of PROTAC development. [11]Off-target effects can lead to unforeseen toxicity. [11][12] Key Experimental Approaches:

• Global Proteomics (Mass Spectrometry): An unbiased approach to identify all proteins that are degraded upon PROTAC treatment. [11][13][14]* Targeted Proteomics (e.g., Selected Reaction Monitoring - SRM): A more sensitive method to quantify a predefined panel of potential off-target proteins.

Part 3: In Vivo Evaluation: Assessing Therapeutic Potential in a Living System

The ultimate test of a new PROTAC's potential is its performance in a living organism. In vivo studies are essential to evaluate its pharmacokinetic (PK) and pharmacodynamic (PD) properties, as well as its overall efficacy and safety. []

Pharmacokinetics (PK) and In Vivo Stability

A successful PROTAC must have favorable PK properties, including good absorption, distribution, metabolism, and excretion (ADME). []In vivo stability is also a critical determinant of therapeutic efficacy. [16] Key Experimental Approaches:

• Single and Multiple Dose PK Studies: Administer the PROTAC to animal models (e.g., mice, rats) and measure its concentration in plasma and tissues over time. []* Metabolite Identification Studies: Identify the major metabolites of the PROTAC to understand its metabolic fate.

Pharmacodynamics (PD) and Target Engagement

PD studies correlate the PROTAC's concentration with its biological effect, which in this case is the degradation of the target protein in the tissue of interest.

Key Experimental Approaches:

• Tumor or Tissue-Specific Degradation: In animal models of disease (e.g., tumor xenografts), measure the levels of the POI in the target tissue after PROTAC administration. [][17]* Biomarker Analysis: Measure the levels of downstream biomarkers that are regulated by the POI to confirm the functional consequences of degradation.

Data Presentation: Comparative In Vivo Efficacy

Compound	Animal Model	Dosing Regimen	Tumor Growth Inhibition (%)	Target Degradation in Tumor (%)
New PROTAC	Mouse Xenograft	10 mg/kg, QD	85	90
Known Degrader A	Mouse Xenograft	10 mg/kg, QD	70	75
Known Degrader B	Mouse Xenograft	15 mg/kg, QD	75	80

Conclusion: A Rigorous Path to a Superior Degrader

Benchmarking a new PROTAC against established degraders is a comprehensive and iterative process. By systematically evaluating binary and ternary complex formation, in vitro ubiquitination, cellular degradation potency and selectivity, and ultimately, in vivo efficacy, researchers can build a compelling case for the superiority of their novel molecule. This rigorous, data-driven approach is essential for identifying the most promising PROTAC candidates for clinical development and ultimately, for delivering transformative new therapies to patients.

References

• Assays and technologies for developing proteolysis targeting chimera degraders. Future Medicinal Chemistry. [Link]

• PROTAC Drug Off-Target Protein Assessment Service. Mtoz Biolabs. [Link]

• Analysis of PROTAC Target Protein and Degradation Profiles. ChemPro Innovations. [Link]

• Proteolysis-targeting chimeras with reduced off-targets. Nature Communications. [Link]

• In vivo target protein degradation induced by PROTACs based on E3 ligase DCAF15. Signal Transduction and Targeted Therapy. [Link]

• Catalytic in vivo protein knockdown by small-molecule PROTACs. Nature Chemical Biology. [Link]

• PROTACs: A Practical Guide. Biocompare. [Link]

• A Proteomic Platform to Identify Off-Target Proteins Associated with Therapeutic Modalities that Induce Protein Degradation or Gene Silencing. Scientific Reports. [Link]

• Targeted Protein Degradation: Design Considerations for PROTAC Development. Journal of Medicinal Chemistry. [Link]

• Dynamic Detection of the E3-PROTAC-Target Protein Ternary Complex In Vitro and In Vivo via Bimolecular Fluorescence Complementation. ACS Omega. [Link]

• Quantitative Live-Cell Kinetic Degradation and Mechanistic Profiling of PROTAC Mode of Action. ACS Chemical Biology. [Link]

• Protein Degradation Assays - PROTAC Screening. Reaction Biology. [Link]

• PROTACs revolutionize small molecule drugs. CAS. [Link]

• PROTAC Molecules Activity and Efficacy Evaluate Service. Mtoz Biolabs. [Link]

• Best Practices for PROTACs - UPS, MoA and Design of PROTACs (Part 1A). YouTube. [Link]

• Current strategies for the design of PROTAC linkers: a critical review. RSC Medicinal Chemistry. [Link]

• Accurate PROTAC-targeted degradation prediction with DegradeMaster. bioRxiv. [Link]

• Degraders on Demand: Engineering Smart Nanocarriers for PROTAC Delivery. Molecular Pharmaceutics. [Link]

• Accurate PROTAC targeted degradation prediction with DegradeMaster. ResearchGate. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride

Hazard Assessment and Risk Mitigation

Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride is a PROTAC linker belonging to the alkyl chain class.[8] Due to its hydrazide functional group, it is prudent to treat this compound with a high degree of caution. Hydrazine derivatives are often toxic, potential carcinogens, and may cause skin and eye irritation.[3][7][9]

Key Potential Hazards:

• Toxicity: Hydrazide compounds can be toxic if swallowed, inhaled, or absorbed through the skin.[3][10]

• Irritation: May cause irritation to the skin, eyes, and respiratory tract.[5][10]

• Carcinogenicity: Some hydrazine compounds are suspected carcinogens.[3][7]

• Environmental Hazard: May be toxic to aquatic life with long-lasting effects.[3]

Immediate Safety and Handling Precautions:

Before commencing any disposal-related activities, the following Personal Protective Equipment (PPE) is mandatory:

• Eye/Face Protection: Wear tight-sealing safety goggles or a face shield.

• Skin Protection: Use chemical-resistant gloves (e.g., nitrile or butyl rubber) and a lab coat. Ensure that contaminated clothing is removed immediately and washed before reuse.[4][5]

• Respiratory Protection: All handling of the solid compound or solutions should be conducted in a certified chemical fume hood to prevent inhalation of dust or aerosols.

• General Hygiene: Avoid eating, drinking, or smoking in the laboratory. Wash hands thoroughly after handling the compound.[3]

Waste Segregation and Collection Protocol

Proper segregation of chemical waste is the foundation of a safe and compliant disposal process. Never mix Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride waste with other waste streams unless explicitly permitted by your EHS department.

Step-by-Step Collection Procedure:

• Aqueous Waste: Collect all aqueous solutions containing Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride in a dedicated, clearly labeled hazardous waste container. The container must be made of a compatible material (e.g., high-density polyethylene) and have a secure, leak-proof cap.

• Organic Waste: If the compound is dissolved in an organic solvent, collect it in a separate, appropriately labeled hazardous waste container designated for organic waste.

• Solid Waste: Unused or expired solid Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride should be collected in its original container or a new, clearly labeled container.

• Contaminated Labware: Disposable items such as pipette tips, gloves, and weighing paper that are contaminated with the compound should be collected in a separate, sealed bag or container clearly marked as "Hazardous Waste" and listing the chemical contaminant.

Table 1: Waste Stream Classification

Waste Type	Container Type	Labeling Requirements
Aqueous Solutions	Leak-proof, compatible plastic container	"Hazardous Waste," "Aqueous," "Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride," and concentration
Organic Solutions	Leak-proof, compatible solvent-rated container	"Hazardous Waste," "Organic," "Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride," solvent name, and concentration
Solid Compound	Original container or sealed, compatible container	"Hazardous Waste," "Solid," "Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride"
Contaminated Disposables	Sealed plastic bag or rigid container	"Hazardous Waste," "Contaminated Debris," "Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride"

Chemical Neutralization (Expert Use Only)

For laboratories with the appropriate facilities and trained personnel, chemical neutralization can be a viable option to reduce the hazardous nature of the waste. The hydrazide functional group is susceptible to oxidation. A common method for the destruction of hydrazine compounds is through treatment with an oxidizing agent like a dilute solution of sodium hypochlorite (bleach).[4]

This procedure should only be performed by trained personnel in a controlled environment and in accordance with your institution's EHS-approved protocols.

Illustrative Neutralization Protocol:

• Work in a chemical fume hood.

• Prepare a dilute solution of sodium hypochlorite (e.g., 5-10%).

• Slowly and with constant stirring, add the Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride waste to the hypochlorite solution. The reaction may be exothermic, so control the rate of addition to manage any temperature increase.

• Allow the reaction to proceed for a sufficient amount of time (e.g., several hours) to ensure complete degradation.

• The resulting solution should then be collected as hazardous waste, as it may contain byproducts that require proper disposal.

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride.

Caption: Decision workflow for the disposal of Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride.

Spill Management

In the event of a spill, immediate and appropriate action is crucial to mitigate exposure and contamination.

• Evacuate: Immediately evacuate the affected area.

• Alert: Notify your supervisor and your institution's EHS department.

• Secure: Restrict access to the spill area.

• Ventilate: Ensure the area is well-ventilated, preferably under a chemical fume hood.

• Cleanup (Trained Personnel Only):

  • Wear the appropriate PPE as outlined in Section 1.

  • For a solid spill, carefully sweep or scoop the material into a hazardous waste container. Avoid generating dust.

  • For a liquid spill, absorb the material with an inert absorbent (e.g., vermiculite, sand).

  • Collect the absorbent material in a sealed, labeled hazardous waste container.

  • Decontaminate the spill area with a suitable cleaning agent, and collect the cleaning materials as hazardous waste.

Final Disposal

All collected hazardous waste containing Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride must be disposed of through your institution's certified hazardous waste management vendor. Ensure that all containers are properly labeled and stored in a designated satellite accumulation area until pickup.

By adhering to these procedures, you contribute to a safe laboratory environment and ensure compliance with environmental regulations.

References

• Purdue University. Hazardous Waste Disposal Guidelines. [Link]

• INCHEM. Hydrazine (HSG 56, 1991). [Link]

• PubChem. (Cyclohexylmethyl)hydrazine hydrochloride. [Link]

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A Senior Application Scientist's Guide to Handling Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride

Introduction: A Proactive Stance on Laboratory Safety

As researchers and drug development professionals, our work with novel compounds like Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride (CAS No. 174422-72-1) places us at the forefront of innovation.[1] It also demands an unwavering commitment to safety. While a specific, publicly available Safety Data Sheet (SDS) for this compound is not readily accessible, its chemical structure provides critical clues to its potential hazards. This guide is structured from a risk-assessment perspective, synthesizing established safety protocols for its constituent chemical groups: a hydrazide moiety, a cyclohexylcarboxyl group, and a hydrochloride salt .

This document is not a replacement for a manufacturer-provided SDS or your institution's specific Environmental Health and Safety (EHS) protocols. Rather, it serves as an essential, immediate guide for operational planning, personal protective equipment (PPE) selection, and disposal, empowering you to handle this compound with the caution and respect it requires.

Hazard Analysis: Deconstructing the Molecule for Safety

Understanding the "why" behind safety protocols is paramount. The required PPE and handling procedures are derived directly from the potential risks posed by the molecule's functional groups.

• The Hydrazide Moiety (-C(=O)NHNH₂): Hydrazine and its derivatives are a class of compounds that require careful handling. They can be toxic if inhaled, absorbed through the skin, or ingested.[2] Some hydrazines are also suspected carcinogens.[3][4] Therefore, preventing any direct contact or aerosol inhalation is the primary safety objective.[4]

• The Hydrochloride Salt (-HCl): The presence of a hydrochloride salt indicates that the compound is acidic and likely corrosive, particularly in the presence of moisture. It can cause severe skin burns and eye damage upon contact.[5][6] This necessitates robust protection against splashes and dust.

• Solid State: As a solid, the primary risk during handling (e.g., weighing, transferring) is the generation of airborne dust, which poses a significant inhalation hazard.

Personal Protective Equipment (PPE): Your Final Barrier to Exposure

The selection of PPE is a critical decision-making process based on the identified hazards. The following table outlines the minimum required PPE for handling Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride.

PPE Category	Specification	Rationale and Best Practices
Eye & Face Protection	ANSI Z87.1-rated safety goggles AND a full-face shield.	Safety goggles provide a seal against dust and splashes.[7] A face shield is mandatory to protect the entire face from the corrosive potential of the hydrochloride salt.[5][8]
Hand Protection	Chemical-resistant gloves (Butyl rubber or heavy-duty Nitrile). Double-gloving is required.	Hydrazide compounds can be absorbed through the skin.[4] Butyl rubber is often the material of choice for handling hydrazines.[9] Always check the manufacturer's glove compatibility chart. Double-gloving minimizes the risk of exposure during glove removal.
Body Protection	Chemical-resistant laboratory coat with long sleeves and tight-fitting cuffs.	Provides a barrier against incidental contact, splashes, and dust.[10] Cuffs should be tucked into the outer glove to ensure a complete seal.
Respiratory Protection	All handling must be performed within a certified chemical fume hood.	A fume hood is the primary engineering control to prevent inhalation of hazardous dust or vapors.[4][11] A NIOSH-approved respirator with P100 (particulate) cartridges may be required for spill cleanup outside of a hood, as determined by your institution's EHS.

Operational Plan: From Receipt to Disposal

A systematic workflow minimizes risk. Follow these procedural steps for every operation involving this compound.

Step 1: Pre-Handling and Area Preparation

• Designate the Work Area: All handling of Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride must occur in a designated area within a certified chemical fume hood.[12]

• Verify Emergency Equipment: Ensure an eyewash station and safety shower are unobstructed and have been recently tested.[7]

• Prepare Spill Kit: Have a chemical spill kit rated for solid, corrosive, and toxic materials readily available.

• Prepare Waste Containers: Designate clearly labeled, sealed hazardous waste containers for solid chemical waste and contaminated disposables.[11]

Step 2: PPE Donning Sequence

• Don inner gloves.

• Don laboratory coat, ensuring it is fully buttoned.

• Don outer gloves, pulling the cuffs over the sleeves of the lab coat.

• Don safety goggles.

• Don face shield.

Step 3: Handling Protocol (Example: Preparing a Solution)

• Work Exclusively in Fume Hood: Place all necessary equipment, including the chemical container, glassware, and waste containers, inside the fume hood before starting.

• Tare Glassware: Place your destination vial or flask on the analytical balance inside the hood (or in a vented balance enclosure) and tare the weight.

• Weigh and Transfer: Carefully weigh the desired amount of the solid compound. Use a spatula to transfer the powder, minimizing any disturbance that could create dust. Do not remove the compound from the fume hood.

• Dissolution: Add the solvent to the solid. If diluting, always add the compound to the solvent, not the other way around, especially if the solvent is aqueous, to manage any potential exothermic reaction.[5]

• Seal and Label: Tightly cap the primary container of the chemical and the newly prepared solution. Ensure all containers are clearly and accurately labeled.

• Initial Cleanup: Wipe down the spatula and any surfaces inside the hood with an appropriate decontaminating solution (as recommended by EHS), using disposable wipes. Dispose of wipes in the designated solid waste container.

Step 4: PPE Doffing Sequence

• Remove Outer Gloves: While still in the work area, carefully peel off the outer gloves, turning them inside out, and dispose of them in the designated hazardous waste container.

• Exit Work Area: Step away from the immediate work area.

• Remove Face Shield and Goggles.

• Remove Lab Coat: Remove the coat by rolling it down from the shoulders, keeping the contaminated exterior away from your body.

• Remove Inner Gloves: Peel off the inner gloves, turning them inside out, and dispose of them.

• Wash Hands: Immediately and thoroughly wash your hands with soap and water.[13]

Disposal Plan: Managing Contaminated Materials

Proper disposal is a critical final step to ensure safety and environmental compliance.

• Contaminated PPE: All disposable PPE (gloves, wipes, etc.) must be placed in a sealed, clearly labeled hazardous waste container.

• Chemical Waste:

  • Segregation: Never mix hydrazide-containing waste with other waste streams, especially oxidizers or strong acids, to prevent violent reactions.[9][11]

  • Collection: Collect all waste solutions and unused solid material in a dedicated, sealed, and properly labeled hazardous waste container.

  • Treatment: The disposal of hydrazine compounds often involves chemical neutralization through oxidation (e.g., using calcium hypochlorite or hydrogen peroxide in dilute solutions).[9][14][15] This process must only be carried out by trained personnel following a validated EHS protocol.

  • Consult EHS: Always consult your institution's EHS department for the specific, approved disposal procedure for this class of chemical.[5]

Diagram: PPE Selection Workflow

The following diagram illustrates the logical workflow for selecting the appropriate level of PPE based on the specific task.

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